Diethyl Sebacate

• CAS: 110-40-7

Core Science & Biosynthesis

Diethyl Sebacate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Overview of the Chemical and Physical Properties, Analytical Methodologies, and Applications of Diethyl Sebacate

Introduction

Diethyl sebacate (DES) is the diethyl ester of sebacic acid, a dicarboxylic acid. It is a colorless to pale yellow, oily liquid with a faint, pleasant odor.[1][2] Due to its favorable physicochemical properties, including low volatility, good thermal stability, and excellent plasticizing capabilities, diethyl sebacate finds extensive use in various industrial and pharmaceutical applications.[3][4] This technical guide provides a detailed overview of the core chemical and physical properties of diethyl sebacate, standardized experimental protocols for their determination, and its applications relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of diethyl sebacate are summarized in the tables below for easy reference and comparison.

Table 1: General Chemical Properties of Diethyl Sebacate

Property	Value	References
Chemical Name	Diethyl decanedioate	[5]
Synonyms	Diethyl sebacate, Sebacic acid diethyl ester, Ethyl sebacate	[5][6][7]
CAS Number	110-40-7	[5][6][7]
Molecular Formula	C₁₄H₂₆O₄	[7]
Molecular Weight	258.35 g/mol	[5][6]
SMILES	CCOC(=O)CCCCCCCCC(=O)OCC	[5][6]
InChIKey	ONKUXPIBXRRIDU-UHFFFAOYSA-N	[5][6][7]

Table 2: Physical Properties of Diethyl Sebacate

Property	Value	Conditions	References
Appearance	Colorless to pale yellow, clear oily liquid	Ambient	[1][2]
Odor	Faint, pleasant, winey-fruity	-	[1]
Boiling Point	302 - 305 °C	760 mmHg	[2][5]
Melting Point	1 - 5 °C	-	[5][6]
Density	0.960 - 0.965 g/cm³	25 °C	[2][5][6]
Refractive Index	1.435 - 1.438	20 °C	[2][6]
Flash Point	>110 °C	Closed cup	[2][6]
Solubility in Water	<0.1 g/L (practically insoluble)	20 °C	[5]
Solubility in Organic Solvents	Miscible with alcohol, ether, and other organic solvents	-	[1][5]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical and chemical properties of diethyl sebacate, based on standardized protocols.

Determination of Purity by Gas Chromatography (GC)

This method is adapted from the United States Pharmacopeia (USP) monograph for diethyl sebacate and is suitable for determining its purity and assay.[8]

Principle: Gas chromatography separates volatile compounds based on their differential partitioning between a stationary phase and a mobile gas phase. The purity of diethyl sebacate is determined by comparing its peak area to that of an internal standard.

Apparatus:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, coated with a 5% phenyl-methylpolysiloxane stationary phase).

• Data acquisition and processing software.

Reagents:

• High-purity helium or nitrogen as the carrier gas.

• Diethyl sebacate reference standard.

• Internal standard (e.g., methyl heptadecanoate).

• Solvent (e.g., n-heptane).

Procedure:

• Preparation of Solutions:

  • Internal Standard Solution: Accurately weigh and dissolve a suitable amount of methyl heptadecanoate in n-heptane to obtain a solution with a known concentration (e.g., 1 mg/mL).

  • Standard Solution: Accurately weigh a quantity of diethyl sebacate reference standard and dissolve it in the Internal Standard Solution to obtain a known concentration (e.g., 1 mg/mL).

  • Sample Solution: Accurately weigh a quantity of the diethyl sebacate sample and dissolve it in the Internal Standard Solution to obtain a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/minute.

    • Final hold: Hold at 250 °C for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/minute.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Analysis:

  • Inject the Standard Solution and the Sample Solution into the gas chromatograph.

  • Record the chromatograms and integrate the peak areas for diethyl sebacate and the internal standard.

• Calculation:

  • Calculate the response factor (RF) for the diethyl sebacate standard relative to the internal standard.

  • Calculate the percentage purity of the diethyl sebacate sample using the peak areas and the response factor.

Determination of Density

This protocol is based on the principles outlined in ASTM D1475.[9]

Principle: The density of a liquid is determined by measuring the mass of a known volume of the liquid at a specified temperature.

Apparatus:

• Pycnometer (specific gravity bottle) of a known certified volume.

• Analytical balance with a precision of at least 0.1 mg.

• Thermostatically controlled water bath.

• Thermometer.

Procedure:

• Clean and dry the pycnometer thoroughly.

• Determine and record the mass of the empty pycnometer.

• Fill the pycnometer with freshly boiled and cooled distilled water and place it in the water bath maintained at 25 ± 0.1 °C until it reaches thermal equilibrium.

• Adjust the water level to the mark on the pycnometer, ensuring no air bubbles are trapped.

• Remove the pycnometer from the bath, wipe it dry, and weigh it.

• Empty the pycnometer, dry it completely, and fill it with the diethyl sebacate sample.

• Repeat steps 3-5 with the diethyl sebacate sample.

• Calculate the density of diethyl sebacate using the masses of the water and the sample, and the known density of water at 25 °C.

Determination of Refractive Index

This method follows the general principles for determining the refractive index of fats and oils as described in ISO 6320.[4]

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to its speed in the substance. It is measured using a refractometer.

Apparatus:

• Abbe refractometer with a temperature-controlled prism.

• Calibrated thermometer.

• Constant temperature water bath.

Procedure:

• Calibrate the refractometer using a standard of known refractive index.

• Set the temperature of the refractometer prisms to 20 ± 0.1 °C by circulating water from the constant temperature bath.

• Apply a few drops of the diethyl sebacate sample to the surface of the lower prism.

• Close the prisms and allow the sample to come to the prism temperature.

• Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs.

• Read and record the refractive index.

• Clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft tissue.

Applications in Drug Development

Diethyl sebacate serves several important functions in the pharmaceutical industry:

• Plasticizer: It is used as a plasticizer in the film coating of tablets, beads, and granules to improve the flexibility and durability of the coating.[10]

• Solvent: Due to its good solvency for many active pharmaceutical ingredients (APIs), it can be used in the formulation of liquid and semi-solid dosage forms.[11]

• Penetration Enhancer: In topical and transdermal drug delivery systems, diethyl sebacate can act as a penetration enhancer, facilitating the transport of drugs across the skin barrier.[2]

• Emollient: In topical formulations, it functions as an emollient, helping to soften and soothe the skin.[5]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the purity of diethyl sebacate using gas chromatography.

Caption: Workflow for Diethyl Sebacate Purity Analysis by Gas Chromatography.

References

• 1. Diethyl sebacate | 110-40-7 [chemicalbook.com]
• 2. diethyl sebacate, 110-40-7 [thegoodscentscompany.com]
• 3. CAS 110-40-7: Diethyl sebacate | CymitQuimica [cymitquimica.com]
• 4. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 5. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethyl sebacate 98 110-40-7 [sigmaaldrich.com]
• 7. Diethyl sebacate - CD Formulation [formulationbio.com]
• 8. uspnf.com [uspnf.com]
• 9. matestlabs.com [matestlabs.com]
• 10. Sebacates – Nayakem [nayakem.com]
• 11. Diethyl Sebacate | ACESYS PHARMATECH [acesyspharma.com]

An In-depth Technical Guide to the Synthesis of Diethyl Sebacate from Sebacic Acid and Ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of diethyl sebacate, a versatile diester with applications in various fields, including as a plasticizer, emollient, and solvent. The synthesis is achieved through the Fischer-Speier esterification of sebacic acid with ethanol. This document details the underlying reaction mechanism, offers a comparative analysis of various catalytic systems, and provides detailed experimental protocols for synthesis and purification.

Introduction

Diethyl sebacate (C₁₄H₂₆O₄) is the diethyl ester of sebacic acid. It is a colorless to pale yellow liquid with a mild odor, insoluble in water but miscible with organic solvents.[1][2] Its properties, such as high thermal stability and low volatility, make it a valuable component in the formulation of plastics, cosmetics, and lubricants. The synthesis of diethyl sebacate is a classic example of Fischer-Speier esterification, a reversible acid-catalyzed reaction between a carboxylic acid and an alcohol. This guide will explore the key aspects of this synthesis, providing researchers with the necessary information to perform and optimize this reaction.

Reaction Mechanism: Fischer-Speier Esterification

The synthesis of diethyl sebacate from sebacic acid and ethanol proceeds via the Fischer-Speier esterification mechanism. This acid-catalyzed nucleophilic acyl substitution involves the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule, followed by deprotonation of the catalyst, yields the ester.

Caption: Fischer-Speier esterification of sebacic acid with ethanol.

Comparative Analysis of Catalytic Systems

The choice of catalyst is crucial for the efficient synthesis of diethyl sebacate. Various homogeneous and heterogeneous acid catalysts have been employed. The following table summarizes the performance of different catalytic systems based on available data.

Catalyst System	Catalyst Loading	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Notes
Homogeneous Catalysts
Sulfuric Acid (H₂SO₄)	Not specified	1:7.7 (approx.)	Reflux	Not specified	~90	Data for a similar reaction producing the monoester suggests high yield for the diester.[3]
Methyl Sulfonic Acid (CH₃SO₃H)	3-7 wt% of sebacic acid	1:6	84	1	>94	Utilizes cyclohexane as a water-carrying agent.[2]
Heterogeneous Catalysts
Ion-Exchange Resins	Not specified	Not specified	Not specified	Not specified	Data not available	Mentioned as a potential catalyst.[2]
Zirconia-based Catalysts	Not specified	Not specified	Not specified	Not specified	Data not available	Known to catalyze esterification reactions.
Heteropoly Acids	Not specified	Not specified	Not specified	Not specified	Data not available	Mentioned as a potential catalyst.[2]

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis and purification of diethyl sebacate.

Synthesis of Diethyl Sebacate using Methyl Sulfonic Acid

This protocol is adapted from a patented method and offers a high-yield, environmentally friendly approach.[2]

Materials:

• Sebacic acid (analytical grade)

• Anhydrous ethanol

• Methyl sulfonic acid

• Cyclohexane

• Sodium hydroxide solution (5% w/v)

• Activated carbon

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser with a Dean-Stark trap

• Heating mantle

• Separatory funnel

• Filtration apparatus

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a reflux condenser fitted with a Dean-Stark trap, add cyclohexane, anhydrous ethanol (in a 4:1 ratio of initial to second addition), and methyl sulfonic acid (3-7% by weight of sebacic acid).

• Addition of Reactant: While stirring, add sebacic acid. The recommended molar ratio of sebacic acid to total ethanol is 1:6.

• Esterification: Heat the mixture to reflux (approximately 84°C). The water produced during the reaction will be collected in the Dean-Stark trap.

• Second Ethanol Addition: After a portion of the reaction has proceeded, cool the mixture to 50°C and add the remaining anhydrous ethanol.

• Completion of Reaction: Continue to reflux until the reaction is complete (typically around 1 hour), as indicated by the cessation of water collection.

• Catalyst Separation: Cool the reaction mixture to 50°C and allow the layers to separate. The lower layer containing methyl sulfonic acid can be removed.

Purification of Diethyl Sebacate

Procedure:

• Neutralization: To the crude diethyl sebacate, add a 5% aqueous sodium hydroxide solution to neutralize any unreacted sebacic acid and the remaining catalyst. Stir thoroughly.

• Washing: Transfer the mixture to a separatory funnel and wash sequentially with water until the aqueous layer is neutral.

• Solvent Removal: Separate the organic layer and remove the cyclohexane and any residual water by atmospheric distillation at a temperature below 140°C.

• Decolorization: Cool the crude diethyl sebacate to approximately 90°C and add a small amount of activated carbon (0.5-1% by weight of sebacic acid). Stir for 10 minutes.

• Filtration: Hot filter the mixture to remove the activated carbon, yielding the purified diethyl sebacate.

• Optional High Purity Purification (Vacuum Distillation): For higher purity, the diethyl sebacate can be further purified by vacuum distillation.

  • Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all glassware is free of cracks and all joints are properly greased. Use a stir bar for smooth boiling.

  • Distillation: Heat the crude diethyl sebacate under reduced pressure. Collect the fraction boiling at the appropriate temperature and pressure for diethyl sebacate.

Caption: Experimental workflow for diethyl sebacate synthesis.

Conclusion

The synthesis of diethyl sebacate from sebacic acid and ethanol is a well-established and efficient process. The use of methyl sulfonic acid as a catalyst offers high yields in a relatively short reaction time under moderate conditions. This guide provides the essential information for researchers to successfully synthesize and purify diethyl sebacate. Further research could focus on the development and optimization of reusable solid acid catalysts to further enhance the sustainability of this process.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

An In-Depth Technical Guide to the Mechanism of Diethyl Sebacate Esterification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of diethyl sebacate, a key ester widely utilized as a plasticizer, lubricant, and in pharmaceutical formulations. The document details the two primary methodologies for its production: acid-catalyzed esterification (Fischer esterification) and enzyme-catalyzed esterification. It explores the underlying chemical mechanisms, reaction kinetics, and detailed experimental protocols for each method. Quantitative data from various studies are compiled and presented in structured tables for comparative analysis. Additionally, logical workflows and reaction pathways are visualized using diagrams to facilitate a deeper understanding of the processes involved. This guide is intended to serve as a valuable resource for researchers and professionals engaged in chemical synthesis and drug development, offering in-depth insights into the efficient and sustainable production of diethyl sebacate.

Introduction

Diethyl sebacate (C14H26O4) is the diethyl ester of sebacic acid, a naturally occurring dicarboxylic acid. It is a colorless to pale yellow, oily liquid with a mild odor, and it is miscible with many organic solvents but insoluble in water.[1] Its properties, including excellent plasticizing capabilities, good performance at low temperatures, and biodegradability, have led to its widespread use in the production of plastics, such as cellulose acetate butyrate and polyvinyl chloride, as well as in lubricants.[1] In the pharmaceutical industry, diethyl sebacate is utilized as a plasticizer for film coatings on tablets and as a solvent in drug delivery systems.[1]

The synthesis of diethyl sebacate is primarily achieved through the esterification of sebacic acid with ethanol. This can be accomplished via traditional acid catalysis or through more modern, "green" enzymatic routes. Understanding the mechanisms and protocols of these synthesis methods is crucial for optimizing production, improving yield and purity, and ensuring the final product meets the stringent requirements of its intended application, particularly in the pharmaceutical field.

Acid-Catalyzed Esterification (Fischer Esterification)

The most common chemical synthesis route for diethyl sebacate is the Fischer esterification, which involves reacting sebacic acid with an excess of ethanol in the presence of a strong acid catalyst.[2] This is a reversible reaction, and to drive the equilibrium towards the formation of the ester, the water produced during the reaction is typically removed, often by azeotropic distillation using a water-carrying agent like cyclohexane or toluene.[3]

Reaction Mechanism

The Fischer esterification of sebacic acid with ethanol proceeds in a stepwise manner for each of the two carboxylic acid groups. The mechanism for the esterification of one carboxylic acid group is as follows:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack by Ethanol: A molecule of ethanol, acting as a nucleophile, attacks the electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a molecule of water, a good leaving group, resulting in a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and forming the monoester.

This process is then repeated for the second carboxylic acid group to form diethyl sebacate.

References

• 1. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Diethyl Sebacate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diethyl sebacate in various organic solvents. Diethyl sebacate, a diethyl ester of sebacic acid, is a colorless, oily liquid widely utilized as a plasticizer, solvent, and emollient in the pharmaceutical, cosmetic, and polymer industries. A thorough understanding of its solubility is critical for formulation development, manufacturing processes, and quality control.

Core Concepts of Solubility

The solubility of a substance is its property to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of diethyl sebacate in organic solvents is primarily governed by the principle of "like dissolves like." As a long-chain aliphatic diester, diethyl sebacate is a relatively nonpolar molecule with some capacity for hydrogen bonding at its ester groups. Its solubility is therefore favored in solvents with similar polarity characteristics.

Qualitative Solubility of Diethyl Sebacate

Multiple sources indicate that diethyl sebacate is miscible with many common organic solvents, particularly alcohols and ethers.[1][2][3][4] "Miscible" implies that the two substances are soluble in each other in all proportions, forming a homogeneous solution.

Table 1: Qualitative Solubility of Diethyl Sebacate in Common Organic Solvents

Solvent Class	Solvent Examples	Qualitative Solubility
Alcohols	Ethanol, Methanol	Miscible[1][2][3][4][5]
Ethers	Diethyl ether	Miscible[1][2][3][4][5]
Ketones	Acetone	Soluble[6]
Oils	Fixed oils, Paraffin oil	Soluble[7]
Water	-	Insoluble/Slightly Soluble

Quantitative Solubility Data

While extensively described as miscible or soluble in many organic solvents, specific quantitative solubility data for diethyl sebacate is not widely published in readily available literature. The term "miscible" suggests that a quantitative value is not applicable as it dissolves in all proportions. For solvents where it is described as "soluble," the precise concentration at saturation is not consistently reported.

Table 2: Quantitative Solubility of Diethyl Sebacate in Water

Solvent	Solubility	Temperature (°C)
Water	80 mg/L	20
Water	<0.1 g/L	Not Specified
Water	0.15%	Not Specified[4]

It is important to note that while diethyl sebacate is generally considered insoluble in water, trace amounts can dissolve.

Experimental Protocol for Determining Solubility

A general experimental protocol for determining the solubility of a liquid ester like diethyl sebacate in an organic solvent can be adapted from standard laboratory methods for solubility determination. The following is a generalized gravimetric method.

Objective: To determine the concentration of diethyl sebacate in a saturated solution of a given organic solvent at a specific temperature.

Materials:

• Diethyl sebacate (high purity)

• Selected organic solvent (analytical grade)

• Thermostatic shaker or water bath

• Analytical balance

• Glass vials with airtight seals

• Volumetric flasks and pipettes

• Evaporating dish

• Drying oven

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of diethyl sebacate to a known volume of the organic solvent in a sealed glass vial. The excess diethyl sebacate will ensure that a saturated solution is formed.

  • Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Withdrawal and Filtration:

  • Once equilibrium is established, cease agitation and allow the undissolved diethyl sebacate to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated or temperature-equilibrated pipette to avoid precipitation.

  • Filter the withdrawn sample through a syringe filter (e.g., 0.45 µm PTFE) to remove any remaining undissolved micro-droplets.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered, known volume of the saturated solution to a pre-weighed evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher boiling point solvents, a rotary evaporator may be used.

  • Once the solvent has completely evaporated, place the evaporating dish containing the diethyl sebacate residue in a drying oven at a temperature below the boiling point of diethyl sebacate to remove any residual solvent.

  • Cool the dish in a desiccator and weigh it on an analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved diethyl sebacate is the final mass of the dish and residue minus the initial mass of the empty dish.

  • Solubility can then be expressed in various units, such as g/100 mL or g/L.

  Solubility ( g/100 mL) = (Mass of residue (g) / Volume of sample (mL)) x 100

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining solubility can be represented as follows:

Experimental workflow for determining the solubility of diethyl sebacate.

Factors Influencing Solubility

Several factors can influence the solubility of diethyl sebacate in organic solvents:

• Temperature: Generally, the solubility of liquids in organic solvents increases with temperature.

• Solvent Polarity: Diethyl sebacate will exhibit higher solubility in solvents with similar, moderately polar to nonpolar characteristics.

• Purity of Components: The presence of impurities in either the diethyl sebacate or the solvent can affect the measured solubility.

• Pressure: For liquid-liquid systems, pressure has a minimal effect on solubility under normal conditions.

Conclusion

Diethyl sebacate is a versatile compound that is readily soluble in a wide range of common organic solvents, and it is considered miscible with alcohols and ethers. While precise quantitative solubility data is sparse in the literature, likely due to its high solubility in these solvents, its solubility can be experimentally determined using standard laboratory protocols such as the gravimetric method outlined in this guide. For professionals in drug development and other scientific fields, a clear understanding of the solubility characteristics of diethyl sebacate is essential for effective formulation and application.

References

• 1. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethyl sebacate CAS#: 110-40-7 [amp.chemicalbook.com]
• 3. us.typology.com [us.typology.com]
• 4. Diethyl sebacate | 110-40-7 [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. labsolu.ca [labsolu.ca]
• 7. diethyl sebacate [flavscents.com]

In-Depth Technical Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Diethyl Sebacate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodology for the identification and quantification of diethyl sebacate using Gas Chromatography-Mass Spectrometry (GC-MS). It includes detailed experimental protocols, data presentation in tabular format, and visual diagrams of workflows and relevant metabolic pathways.

Introduction

Diethyl sebacate (diethyl decanedioate) is the diethyl ester of sebacic acid. Its chemical formula is C14H26O4, and it has a molecular weight of 258.35 g/mol .[1] It is commonly used as a plasticizer in synthetic resins, a flavoring agent, and in cosmetics.[2] GC-MS is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like diethyl sebacate, offering high sensitivity and specificity.[3]

Experimental Protocols

A detailed experimental protocol for the GC-MS analysis of diethyl sebacate is provided below. This protocol is a synthesis of methods developed for the analysis of similar compounds and can be adapted based on the specific matrix and instrumentation.[3][4]

Sample Preparation

The choice of sample preparation method depends on the matrix in which diethyl sebacate is being analyzed. For samples where diethyl sebacate is a major component, simple dilution with a suitable solvent may be sufficient. For trace analysis or complex matrices, an extraction step is necessary.

• Solvents: Use volatile organic solvents such as dichloromethane, hexane, or ethyl acetate.[5]

• Procedure for Liquid Samples (e.g., beverages, liquid formulations):

  • For aqueous samples, a liquid-liquid extraction (LLE) is required.

  • To a known volume of the sample, add an equal volume of dichloromethane or other suitable water-immiscible organic solvent.

  • Vortex the mixture vigorously for 1-2 minutes.

  • Allow the layers to separate.

  • Carefully transfer the organic layer (bottom layer for dichloromethane) to a clean vial.

  • The extract can be concentrated under a gentle stream of nitrogen if necessary.

  • Reconstitute the dried extract in a known volume of the analysis solvent.

• Procedure for Solid Samples (e.g., plastics, powders):

  • Accurately weigh a known amount of the solid sample.

  • Perform a solvent extraction using a technique such as sonication or Soxhlet extraction with a suitable organic solvent.

  • Filter the extract to remove any particulate matter.

  • The extract can be concentrated and reconstituted as described for liquid samples.

• Internal Standard: For accurate quantification, the use of an internal standard is recommended. Methyl heptadecanoate is a suitable internal standard for diethyl sebacate.[6][7] A known concentration of the internal standard should be added to the sample before any extraction or dilution steps.

GC-MS Parameters

The following table outlines the recommended GC-MS parameters for the analysis of diethyl sebacate.

Parameter	Value
Gas Chromatograph
Column	5% Phenyl Methyl Siloxane (e.g., HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness[3][5]
Carrier Gas	Helium[6]
Flow Rate	1.0 mL/min (constant flow)[4]
Injection Volume	1 µL[7]
Injection Mode	Splitless[4] or Split (e.g., 3:1)[7]
Injector Temperature	250 - 280 °C
Oven Temperature Program	Initial temperature: 40-80 °C, hold for 2 minRamp: 9-20 °C/min to 280-300 °CHold: 3-10 min at final temperature[4]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Scan Range	35 - 500 m/z[4]
Ion Source Temperature	230 °C
Transfer Line Temperature	280 - 300 °C[4]

Data Presentation

Mass Spectrum of Diethyl Sebacate

The mass spectrum of diethyl sebacate is characterized by a series of fragment ions. The molecular ion peak (m/z 258) may be of low abundance or absent. The most prominent peaks in the EI mass spectrum are summarized in the table below.[2]

m/z	Relative Intensity (%)	Putative Fragment Structure
54	99.99	C4H6+
171	69.80	[M - OCH2CH3 - C2H4]+
98	63.10	[C6H10O]+
125	55.50	[M - C8H15O2]+
88	48.10	[C4H8O2]+

Quantitative Analysis

For quantitative analysis, a calibration curve should be constructed by analyzing a series of standard solutions of diethyl sebacate of known concentrations. The peak area ratio of the analyte to the internal standard is plotted against the concentration. The concentration of diethyl sebacate in unknown samples can then be determined from this calibration curve. The method should be validated for linearity, accuracy, and precision.[8]

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the GC-MS analysis of diethyl sebacate in a solid matrix, such as a food contact material.

References

• 1. Decanedioic acid, diethyl ester [webbook.nist.gov]
• 2. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. mdpi.com [mdpi.com]
• 5. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. uspnf.com [uspnf.com]
• 8. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity [mdpi.com]

An In-depth Technical Guide to the Fourier-Transform Infrared (FTIR) Spectroscopy of Diethyl Sebacate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl sebacate, the diethyl ester of sebacic acid, is a versatile chemical compound with significant applications in the pharmaceutical and polymer industries. Its properties as a plasticizer, emollient, and solvent make it a valuable excipient in drug formulations, particularly in topical and transdermal delivery systems.[1] Furthermore, its biocompatibility and biodegradability are advantageous for its use in biodegradable encapsulations for drug administration.[1] Understanding the molecular structure and purity of diethyl sebacate is paramount for its application in these sensitive fields. Fourier-transform infrared (FTIR) spectroscopy is a powerful and non-destructive analytical technique that provides a molecular fingerprint of a compound, allowing for its identification, quality control, and the study of intermolecular interactions. This guide provides a comprehensive overview of the FTIR spectroscopy of diethyl sebacate, including a detailed analysis of its vibrational modes, experimental protocols, and data interpretation.

Principles of FTIR Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a sample as a function of wavenumber. When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies that correspond to its natural vibrational modes. These vibrations include stretching (the rhythmic movement along the bond axis) and bending (a change in the angle between two bonds). The resulting spectrum is a plot of absorbance or transmittance versus wavenumber (typically in units of reciprocal centimeters, cm⁻¹) and provides a unique pattern of absorption bands that are characteristic of the functional groups present in the molecule.

For a molecule like diethyl sebacate (C₁₄H₂₆O₄), the key functional groups that give rise to characteristic absorption bands in the mid-infrared region are the carbonyl group (C=O) of the ester, the carbon-oxygen single bonds (C-O), and the various carbon-hydrogen bonds (C-H) of the ethyl and sebacyl moieties.

FTIR Spectrum of Diethyl Sebacate: A Detailed Analysis

The FTIR spectrum of diethyl sebacate is characterized by a series of distinct absorption bands that correspond to the vibrational modes of its constituent functional groups. The most prominent of these are the strong carbonyl stretch and the complex C-O stretching region, which are hallmarks of an ester.

Tabulated Spectroscopic Data

The following table summarizes the principal absorption bands observed in the FTIR spectrum of diethyl sebacate, along with their corresponding vibrational modes and typical intensity.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
~2980 - 2850	C-H Asymmetric and Symmetric Stretching	-CH₃, -CH₂-	Strong
~1735	C=O Stretching	Ester Carbonyl	Very Strong
~1465	C-H Scissoring (Bending)	-CH₂-	Medium
~1370	C-H Bending	-CH₃	Medium
~1245	Asymmetric C-O-C Stretching	Ester	Strong
~1170	Symmetric C-O-C Stretching	Ester	Strong
~1030	C-C Stretching	Alkane Chain	Medium

Experimental Protocol for FTIR Analysis of Diethyl Sebacate

The following is a detailed methodology for obtaining a high-quality FTIR spectrum of diethyl sebacate using the Attenuated Total Reflectance (ATR) technique, which is ideal for liquid samples.

Instrumentation:

• A Fourier-Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• An ATR accessory with a diamond or zinc selenide (ZnSe) crystal.

Sample Handling:

• Diethyl sebacate (analytical grade).

• Solvent for cleaning (e.g., isopropanol or ethanol).

• Lint-free wipes.

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has undergone its standard performance checks.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in isopropanol or ethanol to remove any residues.

  • Allow the crystal to air dry completely.

  • Record a background spectrum. This will measure the absorbance of the atmosphere (CO₂ and H₂O) and the ATR crystal itself, which will be subtracted from the sample spectrum.

• Sample Application:

  • Place a small drop of diethyl sebacate onto the center of the ATR crystal, ensuring the crystal surface is fully covered.

• Sample Spectrum Acquisition:

  • Acquire the FTIR spectrum of the sample. For optimal signal-to-noise ratio, it is recommended to co-add multiple scans (e.g., 16 or 32) at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The instrument software will automatically perform a background subtraction.

  • The resulting spectrum should be analyzed for the characteristic absorption peaks of diethyl sebacate. This includes identifying the peak positions (wavenumbers) and their relative intensities.

• Cleaning:

  • After the measurement, thoroughly clean the ATR crystal with a lint-free wipe and an appropriate solvent to remove all traces of the diethyl sebacate.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for obtaining and analyzing the FTIR spectrum of diethyl sebacate.

Caption: Experimental Workflow for FTIR Analysis of Diethyl Sebacate.

Applications in Drug Development

The use of FTIR spectroscopy in the analysis of diethyl sebacate is critical in a drug development context. Key applications include:

• Raw Material Identification and Verification: FTIR provides a quick and reliable method to confirm the identity of incoming raw materials, ensuring that the correct substance is being used.

• Purity Assessment: The presence of impurities can often be detected by the appearance of extraneous peaks in the FTIR spectrum. This is crucial for maintaining the safety and efficacy of pharmaceutical products.

• Stability Studies: FTIR can be employed to monitor the chemical stability of diethyl sebacate in formulations over time. Degradation of the ester can be identified by changes in the carbonyl or C-O stretching bands.

• Formulation Analysis: When diethyl sebacate is incorporated into a formulation, FTIR can be used to study its interactions with the active pharmaceutical ingredient (API) and other excipients. Shifts in characteristic peak positions can indicate hydrogen bonding or other intermolecular interactions.

Conclusion

FTIR spectroscopy is an indispensable tool for the characterization of diethyl sebacate. Its ability to provide detailed information about the molecular structure in a rapid and non-destructive manner makes it highly valuable for quality control, stability testing, and formulation development in the pharmaceutical industry. The characteristic strong absorption of the carbonyl group, along with the distinct C-H and C-O stretching and bending vibrations, provides a unique spectral fingerprint for this important excipient. By following standardized experimental protocols, researchers and scientists can ensure the acquisition of high-quality, reproducible data for the reliable analysis of diethyl sebacate.

References

• 1. purdue.edu [purdue.edu]

Diethyl sebacate CAS number 110-40-7 technical data

An In-depth Technical Guide to Diethyl Sebacate (CAS No. 110-40-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl Sebacate (CAS No. 110-40-7), a versatile diester with significant applications across the pharmaceutical, cosmetic, and polymer industries. This document details its chemical and physical properties, safety and toxicological data, and established experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

Diethyl sebacate is the diethyl ester of sebacic acid.[1] It presents as a colorless to pale yellow, oily liquid with a faint, pleasant, fruity odor.[1][2] It is miscible with alcohol, ether, and other organic solvents but is generally insoluble in water.[1][2]

Table 1: Chemical and Physical Properties of Diethyl Sebacate

Property	Value	Reference(s)
IUPAC Name	diethyl decanedioate	[3]
Synonyms	Diethyl decanedioate, Sebacic acid diethyl ester, Ethyl sebacate	[2][3][4]
CAS Number	110-40-7	[5]
Molecular Formula	C₁₄H₂₆O₄	[3][4]
Molecular Weight	258.35 g/mol	[3][4]
Appearance	Colorless to pale yellow clear liquid	[1][2][3]
Odor	Faint, winey-fruity, resembling quince and melon	[2][6]
Melting Point	1 - 5 °C	[2][3][6]
Boiling Point	302 - 312 °C at 760 mm Hg	[2][3]
Density	0.960–0.965 g/cm³ at 25 °C	[2][6]
Refractive Index	1.435–1.438 at 20 °C	[6]
Flash Point	>110 °C (>230 °F)	[6][7]
Solubility	Insoluble in water; soluble in alcohol, ether, and organic solvents.	[1][2]

Applications

Diethyl sebacate is a multifunctional ingredient valued for its properties as a plasticizer, emollient, solvent, and flavoring agent.

• Pharmaceuticals: It is used in topical medications and as a plasticizer for film coatings on tablets and granules.[1][8] Its ability to enhance the penetration of active ingredients makes it valuable in transdermal drug delivery systems.[1][6]

• Cosmetics and Personal Care: As an emollient, it softens and hydrates the skin, making it a common ingredient in creams, lotions, and sunscreens.[1][9] It also functions as a solvent, a masking agent for scents, and a film-forming agent.[1]

• Plastics and Polymers: It serves as a plasticizer for various polymers, including cellulose acetate, polyvinyl chloride (PVC), and synthetic rubbers.[1][8] It is particularly useful in plastics for food packaging and medical devices.[1]

• Other Uses: It is also employed as a lubricant in industrial applications and as a flavoring additive in non-alcoholic beverages and foods.[1]

Fig 1. Key applications and functional roles of Diethyl Sebacate.

Safety and Toxicology

Diethyl sebacate has low acute toxicity. However, it is classified as hazardous to the aquatic environment with long-lasting effects.[10][11] Standard safety precautions should be observed during handling.

Table 2: Safety and Toxicological Data of Diethyl Sebacate

Parameter	Data	Reference(s)
GHS Classification	Hazardous to the aquatic environment, long-term (Chronic), Category 2	[10][11]
Hazard Statement	H411: Toxic to aquatic life with long lasting effects	[10][11]
Precautionary Statement	P273: Avoid release to the environment	[10][11]
Acute Oral Toxicity	LD50 (Rat): 14,470 mg/kg	[7][11]
Skin Irritation	May cause skin irritation after prolonged or repeated exposure. A 4% solution showed no irritation in human studies.	[6][12]
Eye Irritation	May cause eye irritation.	[13]
Fire Hazard	Combustible. On combustion, may emit toxic fumes of carbon monoxide (CO).	[12]
Handling	Use with adequate ventilation. Avoid contact with eyes, skin, and clothing. Store in a cool, dry, tightly closed container.	[13][14]
Personal Protection	Wear safety goggles, and suitable gloves. In case of insufficient ventilation, wear suitable respiratory equipment.	[10]

Experimental Protocols

Synthesis of Diethyl Sebacate via Fischer Esterification

This protocol is based on the acid-catalyzed esterification of sebacic acid with ethanol.[1][15] Methyl sulfonic acid is used as a catalyst and cyclohexane as a water-carrying agent to drive the reaction to completion.

Methodology:

• Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, thermometer, Dean-Stark trap, and reflux condenser.

• Charging Reactants: To the flask, add cyclohexane (as a water-carrying agent), anhydrous ethanol, and a catalytic amount of methyl sulfonic acid.

• Addition of Sebacic Acid: While stirring (approx. 450-500 rpm), add sebacic acid to the mixture.

• Esterification Reaction: Heat the mixture to reflux (approx. 84 °C). Water produced during the reaction will be collected in the Dean-Stark trap.

• Staged Ethanol Addition: After an initial reflux period, cool the reaction to 50 °C, add a second portion of anhydrous ethanol, and resume reflux to ensure complete conversion of the sebacic acid.

• Work-up and Neutralization: Once the reaction is complete (indicated by no more water collecting), cool the mixture. Separate and remove the catalyst layer. Neutralize the remaining organic layer by washing with a 3-5% aqueous sodium hydroxide solution.

• Washing: Wash the organic layer with water until it is neutral (pH 7).

• Purification: Remove the solvent (cyclohexane) and unreacted ethanol under reduced pressure. Purify the resulting crude diethyl sebacate by vacuum distillation to obtain the final product.

Fig 2. Workflow for the synthesis and purification of Diethyl Sebacate.

Assay of Diethyl Sebacate by Gas Chromatography (GC)

This protocol outlines a quantitative analysis method to determine the purity of Diethyl Sebacate, adapted from the USP-NF monograph.[16]

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is required.

• Internal Standard Solution: Prepare a solution of methyl heptadecanoate in n-heptane at a concentration of approximately 0.9 mg/mL.

• Standard Solution Preparation: Accurately weigh a quantity of USP Diethyl Sebacate Reference Standard (RS) and dissolve it in the Internal Standard Solution to achieve a known final concentration.

• Sample Solution Preparation: Prepare the Diethyl Sebacate sample to be analyzed in the same manner and at the same concentration as the Standard Solution, using the Internal Standard Solution as the diluent.

• Chromatographic Conditions:

  • Detector: Flame Ionization Detector (FID)

  • Detector Temperature: 300 °C

  • Carrier Gas: Helium[17]

  • Injection: 1 µL, split injection (e.g., 3:1 ratio)

  • Column and Temperature Program: Use a suitable capillary column and temperature program that provides adequate separation between the solvent, diethyl sebacate, and the internal standard.

• System Suitability:

  • Inject the Standard Solution and verify the system suitability requirements.

  • Resolution: The resolution between the diethyl sebacate and methyl heptadecanoate peaks should be not less than 2.0.

  • Relative Standard Deviation (RSD): The RSD for replicate injections, based on the ratio of the peak responses, should be not more than 2.0%.

• Analysis and Calculation:

  • Inject the Standard Solution and the Sample Solution into the chromatograph.

  • Record the peak areas for diethyl sebacate and the methyl heptadecanoate internal standard.

  • Calculate the percentage of C₁₄H₂₆O₄ in the Diethyl Sebacate sample using the following formula:

    • Result (%) = (Rᵤ / Rₛ) × (Cₛ / Cᵤ) × 100

    • Where:

      • Rᵤ is the peak response ratio of diethyl sebacate to the internal standard from the Sample Solution.

      • Rₛ is the peak response ratio of diethyl sebacate to the internal standard from the Standard Solution.

      • Cₛ is the concentration (mg/mL) of USP Diethyl Sebacate RS in the Standard Solution.

      • Cᵤ is the concentration (mg/mL) of Diethyl Sebacate in the Sample Solution.

References

• 1. us.typology.com [us.typology.com]
• 2. Diethyl sebacate | 110-40-7 [chemicalbook.com]
• 3. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. diethyl sebacate, 110-40-7 [thegoodscentscompany.com]
• 7. Diethyl sebacate - Safety Data Sheet [chemicalbook.com]
• 8. Sebacates – Nayakem [nayakem.com]
• 9. vernixa.com [vernixa.com]
• 10. echemi.com [echemi.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. elan-chemical.com [elan-chemical.com]
• 15. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 16. uspnf.com [uspnf.com]
• 17. scribd.com [scribd.com]

A Comprehensive Guide to the Safe Handling of Diethyl Sebacate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for diethyl sebacate in a laboratory setting. Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure research environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of diethyl sebacate is fundamental to its safe handling.

Property	Value
CAS Number	110-40-7
EC Number	203-764-5
Molecular Formula	C₂H₅OOC(CH₂)₈COOC₂H₅
Appearance	Colorless clear liquid
Boiling Point	312 °C (594 °F)
Melting Point	1 - 2 °C (34 - 36 °F)
Flash Point	> 93 °C (> 199.40 °F)[1]
Density	0.963 g/cm³ at 25 °C (77 °F)
Solubility	Does not mix well with water. Miscible with alcohol and ether.[2]

Toxicological Data

While diethyl sebacate exhibits low acute toxicity, it is essential to be aware of its potential health effects.[2] The toxicological properties have not been fully investigated.[1]

Metric	Value	Species	Exposure Route
LD50	14470 mg/kg	Rat	Oral[1]
Draize test	500 mg/24H Mild	Rabbit	Skin[1]

Hazard Identification and GHS Classification

Diethyl sebacate is classified as hazardous to the aquatic environment.

• GHS Classification: Hazardous to the aquatic environment, long-term (Chronic) - Category 2.[3]

• Hazard Statement: H411: Toxic to aquatic life with long lasting effects.[3][4][5]

• Precautionary Statements:

  • P273: Avoid release to the environment.[3][4][5][6]

  • P391: Collect spillage.[3][4][5][6]

  • P501: Dispose of contents/container to an approved waste disposal plant.[3][4][6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure.

PPE	Specification
Eye/Face Protection	Wear chemical splash goggles.[1]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] Nitrile rubber gloves (minimum layer thickness: 0.4 mm) are recommended.[7]
Respiratory Protection	Generally not required, but use a NIOSH/MSHA approved respirator if irritation or other symptoms are experienced, or in case of aerosol formation.[1][5]

Handling and Storage

Proper handling and storage procedures are critical for maintaining the integrity of the chemical and ensuring a safe laboratory environment.

• Handling:

  • Use with adequate ventilation.[1]

  • Avoid breathing vapor, mist, or gas.[1]

  • Avoid contact with eyes, skin, and clothing.[1]

  • Wash hands thoroughly after handling.[1]

  • Keep containers securely sealed when not in use.[2]

• Storage:

  • Store in a cool, dry, and well-ventilated place.[1]

  • Keep the container tightly closed.[1]

  • Store below +30°C.[4]

  • Avoid reaction with oxidizing agents and strong bases.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Protocol
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]
Skin Contact	Flush skin with plenty of water. Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes. Get medical aid.[1]
Ingestion	If swallowed, do not induce vomiting unless directed to do so by medical personnel. Never give anything by mouth to an unconscious person. Get medical aid.[1]

Accidental Release Measures

Prompt and correct response to a spill is essential to prevent environmental contamination and personal exposure.

• Minor Spills:

  • Absorb the spill with inert material (e.g., vermiculite, sand, or earth).[1]

  • Place in a suitable, labeled container for waste disposal.[2]

  • Clean the spill area.

• Major Spills:

  • Evacuate the area and move upwind.[2]

  • Alert the fire brigade and inform them of the location and nature of the hazard.[2]

  • Wear a self-contained breathing apparatus and full protective gear.[1]

  • Contain the spill and prevent it from entering drains or waterways.[2]

Experimental Protocols & Workflows

Standard Operating Procedure for Diethyl Sebacate Usage

Caption: Standard Operating Procedure for the safe use of diethyl sebacate.

Diethyl Sebacate Spill Response Workflow

Caption: Workflow for responding to a diethyl sebacate spill in the lab.

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[2]

• Dispose of waste material in accordance with national and local regulations.[5]

• Leave chemicals in their original containers and do not mix with other waste.[5]

• Handle uncleaned containers as you would the product itself.[5]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. echemi.com [echemi.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. elan-chemical.com [elan-chemical.com]
• 7. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for Diethyl Sebacate in Polylactic Acid (PLA) Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polylactic acid (PLA) is a biodegradable and biocompatible thermoplastic polyester derived from renewable resources, making it a prominent material in biomedical applications, including drug delivery systems and medical implants. However, its inherent brittleness and low flexibility can limit its application. Plasticizers are incorporated into PLA formulations to enhance its flexibility, toughness, and processability. Diethyl sebacate (DES), a diester of sebacic acid, is a potential bio-based plasticizer for PLA. These application notes provide a comprehensive overview of the use of DES in PLA formulations, detailing its effects on material properties and providing protocols for preparation and characterization.

Application Notes

The incorporation of diethyl sebacate into polylactic acid formulations can significantly modify the thermal and mechanical properties of the polymer, as well as influence the release kinetics of incorporated therapeutic agents.

Impact on Thermal Properties

The addition of DES to PLA lowers the glass transition temperature (Tg) of the polymer. This plasticizing effect increases the mobility of the PLA polymer chains, resulting in a less rigid and more flexible material at room temperature. The reduction in Tg is generally proportional to the concentration of the plasticizer. However, at high concentrations, phase separation can occur, leading to a non-uniform material with less predictable properties.

Influence on Mechanical Properties

The primary mechanical effect of adding DES to PLA is a significant increase in the elongation at break, indicating enhanced flexibility and reduced brittleness. Concurrently, a decrease in tensile strength and Young's modulus is typically observed. The selection of an appropriate DES concentration is crucial to achieve the desired balance between flexibility and mechanical strength for a specific application.

Role in Drug Delivery

In drug-eluting formulations, the presence of DES can modulate the drug release profile. The increased polymer chain mobility facilitates the diffusion of the encapsulated drug, potentially leading to a faster release rate. The hydrophobicity of DES can also influence the release of both hydrophobic and hydrophilic drugs. For instance, at low drug loading levels, an increase in plasticizer concentration has been shown to increase the drug release rate from PLA films. Conversely, at high drug loading, an increased plasticizer level may decrease the release rate due to the increased hydrophobicity of the matrix.[1] Therefore, the concentration of DES must be carefully optimized to achieve the desired therapeutic release profile.

Data Presentation

Due to a lack of extensive quantitative data specifically for diethyl sebacate in publicly available literature, the following tables present representative data for the effects of other common plasticizers, including a related sebacate ester (dibutyl sebacate), on the properties of PLA. This data is intended to be illustrative of the expected trends when using diethyl sebacate.

Table 1: Effect of Plasticizer Concentration on the Glass Transition Temperature (Tg) of PLA

Plasticizer	Concentration (wt%)	Glass Transition Temperature (Tg) (°C)	Reference
Neat PLA	0	~60	[2][3]
Triethyl Citrate (TEC)	10	~45	[3]
Triethyl Citrate (TEC)	20	~30	[3]
Triethyl Citrate (TEC)	30	~10	[2]
Acetyl Tributyl Citrate (ATBC)	10	~50	[3]
Acetyl Tributyl Citrate (ATBC)	20	~35	[3]
Acetyl Tributyl Citrate (ATBC)	30	~12	[2]

Table 2: Effect of Plasticizer on the Mechanical Properties of PLA

Plasticizer	Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (GPa)	Reference
Neat PLA	0	~50-60	~3-6	~3.5	[2][4]
Poly(ethylene glycol) (PEG)	10	~35	~150	~1.8	[5]
Poly(ethylene glycol) (PEG)	20	~25	~250	~1.2	[5]
Glycerol Polyester	15	Not Specified	~155	Not Specified	[6]
Glycerol Polyester	30	Not Specified	~143	Not Specified	[6]

Experimental Protocols

Preparation of PLA-DES Films by Solvent Casting

This protocol describes the preparation of PLA films plasticized with diethyl sebacate using the solvent casting method.

Materials:

• Polylactic acid (PLA) pellets or powder

• Diethyl sebacate (DES)

• Chloroform (or other suitable solvent for PLA)

• Glass petri dishes or a flat glass plate

• Magnetic stirrer and stir bar

• Vacuum oven

Procedure:

• Solution Preparation:

  • Prepare a PLA solution of a desired concentration (e.g., 5-10% w/v) by dissolving the PLA in chloroform with magnetic stirring. The dissolution may take several hours.[7]

  • Once the PLA is fully dissolved, add the desired amount of diethyl sebacate (e.g., 5, 10, 15, 20 wt% relative to PLA) to the solution.

  • Continue stirring until the DES is completely mixed and a homogeneous solution is obtained.

• Casting:

  • Pour a calculated volume of the PLA-DES solution into a clean, dry glass petri dish or onto a level glass plate. The volume will determine the final thickness of the film.

  • Gently swirl the dish or spread the solution to ensure a uniform thickness.

• Drying:

  • Cover the casting surface with a lid or aluminum foil with small perforations to allow for slow solvent evaporation and prevent contamination.

  • Allow the solvent to evaporate at room temperature in a fume hood for at least 24 hours.[8]

  • Once the film appears solid, transfer it to a vacuum oven.

  • Dry the film under vacuum at a temperature below the glass transition temperature of the plasticized PLA (e.g., 40-50 °C) for 24-48 hours to remove any residual solvent.[7]

• Film Removal:

  • Carefully peel the dried film from the glass surface.

  • Store the film in a desiccator until further characterization.

Preparation of PLA-DES Blends by Melt Blending

This protocol details the preparation of PLA/DES blends using a laboratory-scale melt blender.

Materials:

• Polylactic acid (PLA) pellets

• Diethyl sebacate (DES)

• Laboratory-scale internal mixer or twin-screw extruder

• Compression molder

Procedure:

• Drying:

  • Dry the PLA pellets in a vacuum oven at a temperature below their melting point (e.g., 80 °C) for at least 4 hours to remove any moisture, which can cause hydrolytic degradation during melt processing.[9]

• Blending:

  • Preheat the internal mixer or extruder to a temperature above the melting temperature of PLA (e.g., 170-190 °C).[2][9]

  • Add the dried PLA pellets to the mixing chamber.

  • Once the PLA has melted and a consistent torque is observed, add the desired amount of diethyl sebacate to the melt.

  • Mix for a specified time (e.g., 5-10 minutes) at a set rotor speed (e.g., 50-100 rpm) to ensure homogeneous distribution of the plasticizer.[2]

• Sample Collection and Processing:

  • Remove the molten blend from the mixer.

  • The blend can then be compression molded into films or sheets of a desired thickness for subsequent characterization. Preheat the compression molder to the processing temperature, place the blend between two metal plates, apply pressure, and then cool under pressure.

Thermal Characterization by Differential Scanning Calorimetry (DSC)

This protocol outlines the determination of thermal properties such as the glass transition temperature (Tg), melting temperature (Tm), and crystallinity of PLA-DES films.

Apparatus:

• Differential Scanning Calorimeter (DSC)

Procedure:

• Sample Preparation:

  • Cut a small sample (typically 5-10 mg) from the PLA-DES film and place it in a hermetically sealed aluminum DSC pan.[5]

• DSC Analysis:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Perform a heat-cool-heat cycle under a nitrogen atmosphere (e.g., 50 mL/min flow rate) to erase the thermal history of the sample.[10]

    • First Heating Scan: Heat the sample from a sub-ambient temperature (e.g., 0 °C) to a temperature above the melting point of PLA (e.g., 200 °C) at a constant heating rate (e.g., 10 °C/min).[7][11]

    • Cooling Scan: Cool the sample to the starting temperature at a controlled rate (e.g., 10 °C/min).

    • Second Heating Scan: Reheat the sample to 200 °C at the same heating rate as the first scan.

• Data Analysis:

  • Determine the glass transition temperature (Tg) from the midpoint of the step change in the heat flow curve of the second heating scan.[10]

  • Determine the melting temperature (Tm) from the peak of the endothermic melting event in the second heating scan.

  • Calculate the degree of crystallinity (Xc) using the following equation: Xc (%) = [(ΔHm - ΔHcc) / (ΔH°m * w)] * 100 where ΔHm is the enthalpy of melting, ΔHcc is the enthalpy of cold crystallization, ΔH°m is the theoretical melting enthalpy of 100% crystalline PLA (typically 93 J/g), and w is the weight fraction of PLA in the blend.

Thermal Stability Analysis by Thermogravimetric Analysis (TGA)

This protocol is for assessing the thermal stability and degradation profile of PLA-DES formulations.

Apparatus:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation:

  • Place a small sample (typically 5-10 mg) of the PLA-DES film into a TGA pan (e.g., alumina or platinum).[12]

• TGA Analysis:

  • Place the sample pan in the TGA furnace.

  • Heat the sample from ambient temperature (e.g., 30 °C) to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 or 20 °C/min) under a nitrogen atmosphere (e.g., 20-50 mL/min flow rate).[12][13]

• Data Analysis:

  • Record the weight loss of the sample as a function of temperature.

  • Determine the onset decomposition temperature (Td), which is often taken as the temperature at which 5% weight loss occurs.

  • The peak of the first derivative of the TGA curve (DTG) indicates the temperature of the maximum rate of decomposition.[12]

Mechanical Properties Evaluation by Tensile Testing

This protocol describes the procedure for determining the tensile properties of PLA-DES films according to the ISO 527-3 standard.

Apparatus:

• Universal Testing Machine with a suitable load cell

• Film grips

• Extensometer (optional, for precise strain measurement)

• Specimen cutter (to prepare dumbbell-shaped or rectangular specimens)

Procedure:

• Specimen Preparation:

  • Cut test specimens from the PLA-DES films in the specified shape and dimensions as per ISO 527-3 (e.g., rectangular strips or dumbbell shape).[4]

  • Measure the thickness and width of the gauge section of each specimen.

• Tensile Test:

  • Set the grip separation and the test speed on the universal testing machine. For thin films, a typical speed is 50 mm/min.[1]

  • Mount the specimen in the grips, ensuring it is aligned vertically and not pre-stressed.

  • If using an extensometer, attach it to the gauge section of the specimen.

  • Start the test and record the force and elongation until the specimen fractures.

• Data Analysis:

  • From the resulting stress-strain curve, determine the following properties:

    • Tensile Strength: The maximum stress the material can withstand before breaking.

    • Elongation at Break: The percentage increase in length that the material undergoes before breaking.

    • Young's Modulus (Modulus of Elasticity): A measure of the material's stiffness, calculated from the initial linear portion of the stress-strain curve.

In-Vitro Drug Release Study

This protocol outlines a method for evaluating the in-vitro release of a drug from a PLA-DES film using the USP Apparatus 2 (Paddle Apparatus).

Apparatus:

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• Dissolution vessels

• Water bath for temperature control

• Syringes and filters (e.g., 0.45 µm) for sampling

• A suitable analytical instrument for drug quantification (e.g., UV-Vis Spectrophotometer or HPLC)

Procedure:

• Preparation:

  • Prepare a dissolution medium that ensures sink conditions (i.e., the concentration of the drug in the medium does not exceed 10-15% of its solubility). A common medium is phosphate-buffered saline (PBS) at pH 7.4.[14][15]

  • Cut the drug-loaded PLA-DES film into samples of a specific size and weight.

• Release Study:

  • Fill the dissolution vessels with a known volume of the dissolution medium (e.g., 900 mL) and maintain the temperature at 37 ± 0.5 °C.

  • Place each film sample in a vessel. A sinker may be used to prevent the film from floating.

  • Set the paddle rotation speed (e.g., 50 rpm).

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours, and then daily), withdraw a sample of the dissolution medium.

  • Immediately replace the withdrawn volume with fresh, pre-warmed dissolution medium to maintain a constant volume.

• Sample Analysis:

  • Filter the collected samples to remove any particulate matter.

  • Analyze the drug concentration in the samples using a validated analytical method.

• Data Analysis:

  • Calculate the cumulative amount and percentage of drug released at each time point.

  • Plot the cumulative percentage of drug released versus time to obtain the drug release profile.

Visualizations

Caption: Experimental workflow for the preparation and characterization of PLA-DES films.

Caption: Mechanism of PLA plasticization by diethyl sebacate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of PLA/PBSeT Blends Prepared with Various Hexamethylene Diisocyanate Contents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. hitachi-hightech.com [hitachi-hightech.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Thermal Stability and Decomposition Mechanism of PLA Nanocomposites with Kraft Lignin and Tannin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Effect of Drug Loading and Plasticizer on Drug Release from Polylactic Acid Film | مجلة البحوث الأكاديمية [lam-journal.ly]
• 15. In Vitro Study of the Release of Drugs Impregnated by Supercritical Technology in Polylactic Acid for Biomedical Applications | Chemical Engineering Transactions [cetjournal.it]

Application Notes and Protocols: The Effect of Diethyl Sebacate Concentration on Polymer Flexibility

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plasticizers are essential additives used to enhance the flexibility, workability, and overall processability of polymers.[1] Diethyl sebacate (DES), an ester of sebacic acid, is a commonly employed plasticizer, particularly in the formulation of biodegradable and biocompatible polymers used in drug delivery systems, medical devices, and food packaging.[2] The concentration of DES is a critical parameter that directly influences the mechanical properties of the final polymer matrix. Understanding this relationship is crucial for tailoring polymer formulations to specific application requirements.

The mechanism of action for plasticizers like DES involves the insertion of their molecules between polymer chains. This increases the intermolecular spacing, thereby reducing the cohesive forces between the polymer chains and allowing them to move more freely past one another.[1] Macroscopically, this results in a decrease in the material's stiffness (Young's modulus) and tensile strength, and a significant increase in its elongation at break, a key indicator of flexibility.[3]

These application notes provide a comprehensive overview of the effect of diethyl sebacate concentration on polymer flexibility, including quantitative data, detailed experimental protocols for film preparation and mechanical testing, and graphical representations of the experimental workflow and the fundamental principles of plasticization.

Quantitative Data: Effect of Plasticizer Concentration on Mechanical Properties

Due to the limited availability of specific public data for diethyl sebacate, the following tables present representative data for a closely related sebacate plasticizer, di-2-ethylhexyl sebacate (SDO), on Polylactic Acid (PLA), and for a common plasticizer, Triacetin, on Cellulose Acetate (CA). This data illustrates the typical effects of increasing plasticizer concentration on the mechanical properties of polymers.

Table 1: Effect of Di-2-ethylhexyl Sebacate (SDO) Concentration on the Mechanical Properties of Polylactic Acid (PLA) [2]

Plasticizer Concentration (wt%)	Young's Modulus (GPa)	Elongation at Break (%)
0	1.08	3.5
10	0.80	35.0

Note: This data is for di-2-ethylhexyl sebacate (SDO), a representative sebacate-based plasticizer.

Table 2: Effect of Triacetin Concentration on the Mechanical Properties of Cellulose Acetate (CDA) [4]

Plasticizer	Polymer/Plasticizer Ratio	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (GPa)
Triacetin	80/20	58.3 ± 4.7	8.3 ± 3.1	3.1 ± 0.1
Triacetin	70/30	30.2 ± 0.2	11.6 ± 1.8	2.1 ± 0.1

Experimental Protocols

Preparation of Plasticized Polymer Films via Solvent Casting

The solvent casting method is a widely used technique for preparing thin polymer films with a uniform thickness in a laboratory setting.[5]

Materials:

• Polymer (e.g., Polylactic Acid, Cellulose Acetate)

• Diethyl Sebacate (DES)

• Volatile solvent (e.g., chloroform, acetone, dichloromethane)[6][7]

• Glass petri dish or other flat, non-reactive casting surface

• Magnetic stirrer and stir bar

• Leveling surface (e.g., a leveled lab bench or a leveling table)

• Drying oven or vacuum oven

Protocol:

• Solution Preparation:

  • Dissolve a known amount of the polymer in a suitable volatile solvent to achieve a specific concentration (e.g., 10% w/v). Stir the mixture using a magnetic stirrer until the polymer is completely dissolved.[7]

  • Prepare stock solutions of diethyl sebacate in the same solvent at various concentrations.

  • Add the desired volume of the DES stock solution to the polymer solution to achieve the target DES concentrations (e.g., 5%, 10%, 15%, 20% by weight of the polymer).

  • Stir the final polymer-plasticizer solution for a minimum of 2 hours to ensure homogeneity.

• Casting:

  • Place a clean, dry glass petri dish on a leveling surface.

  • Carefully pour the polymer-DES solution into the petri dish, ensuring the solution spreads evenly across the surface. The volume of the solution will determine the final thickness of the film.

  • Cover the petri dish with a lid or an inverted beaker to slow down the rate of solvent evaporation, which helps in the formation of a uniform, defect-free film.

• Drying:

  • Allow the solvent to evaporate at room temperature in a fume hood for 24 hours.[8]

  • Transfer the petri dish to a vacuum oven and dry at a temperature below the boiling point of the solvent (e.g., 40-50°C) for at least 24 hours to remove any residual solvent.[2]

• Film Removal:

  • Once completely dry, carefully peel the polymer film from the glass surface.

  • Store the prepared films in a desiccator to prevent moisture absorption before mechanical testing.

Mechanical Testing of Polymer Films

The tensile properties of the prepared polymer films are determined using a universal testing machine according to the ASTM D882 standard.[7][9]

Equipment:

• Universal Testing Machine (UTM) with a suitable load cell

• Grips for thin films

• Micrometer for thickness measurement

• Specimen cutter or a sharp razor blade

Protocol:

• Specimen Preparation:

  • Cut the polymer films into rectangular strips of specific dimensions as per ASTM D882. A typical specimen width is 25 mm and the length should be sufficient for gripping in the UTM.[10]

  • Measure the thickness of each specimen at several points along the gauge length using a micrometer and calculate the average thickness.

• Testing Procedure:

  • Set the initial grip separation and the crosshead speed on the universal testing machine. The crosshead speed is typically set to a constant rate of extension.[10]

  • Mount the specimen securely in the grips of the UTM, ensuring that it is aligned vertically and not twisted.

  • Start the test and record the load-extension data until the specimen breaks.

  • Repeat the test for at least five specimens for each DES concentration to ensure statistical significance.[4]

• Data Analysis:

  • From the load-extension curve, calculate the following mechanical properties:

    • Tensile Strength: The maximum stress that the material can withstand before breaking.[11]

    • Elongation at Break: The percentage increase in length that the material undergoes before fracturing.[11]

    • Young's Modulus (Modulus of Elasticity): A measure of the material's stiffness, calculated from the initial linear portion of the stress-strain curve.[11]

Visualizations

Caption: Experimental workflow for evaluating the effect of DES on polymer flexibility.

Caption: Relationship between DES concentration and polymer mechanical properties.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. lbmd.coe.pku.edu.cn [lbmd.coe.pku.edu.cn]
• 4. arpi.unipi.it [arpi.unipi.it]
• 5. Mechanical and ultimate properties of injection molded cellulose acetate/plasticizer materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. zwickroell.com [zwickroell.com]
• 10. mjas.analis.com.my [mjas.analis.com.my]
• 11. Functional and antimicrobial properties of cellulose acetate films incorporated with sweet fennel essential oil and plasticizers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Diethyl Sebacate in Drug Delivery Systems and Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data on the use of diethyl sebacate in various drug delivery systems. Diethyl sebacate (DES), a diethyl ester of sebacic acid, is a versatile excipient utilized in pharmaceutical formulations as a plasticizer, solvent, and penetration enhancer. Its biocompatibility and ability to improve the physical characteristics and drug delivery performance of formulations make it a valuable component in the development of transdermal patches, nanoparticles, and microemulsions.

Application Note 1: Diethyl Sebacate as a Plasticizer in Transdermal Patches

Diethyl sebacate is widely employed as a plasticizer in the formulation of transdermal patches. It enhances the flexibility and workability of the polymer matrix, which is crucial for patient comfort and adhesion. By reducing the glass transition temperature of the polymer, DES improves the mobility of polymer chains, thereby facilitating drug diffusion and release.

Experimental Protocol: Preparation and Evaluation of a Matrix-Type Transdermal Patch

This protocol describes the preparation of a matrix-type transdermal patch using the solvent casting method, with diethyl sebacate as the plasticizer.

Materials:

• Drug (e.g., Ketoprofen)

• Polymer (e.g., Eudragit RL100)

• Plasticizer (Diethyl sebacate)

• Solvent (e.g., Ethanol)

• Penetration enhancer (e.g., Oleic acid)

• Backing membrane

• Release liner

Procedure:

• Polymer Solution Preparation: Dissolve a specified amount of Eudragit RL100 in ethanol with continuous stirring until a clear solution is obtained.

• Drug and Excipient Incorporation: To the polymer solution, add the drug (Ketoprofen), diethyl sebacate, and oleic acid. Stir the mixture until all components are completely dissolved.

• Casting: Pour the resulting solution into a petri dish lined with a backing membrane.

• Solvent Evaporation: Cover the petri dish with a funnel to control the rate of solvent evaporation and leave it at room temperature for 24 hours.

• Drying and Cutting: After complete evaporation of the solvent, carefully remove the patch and store it in a desiccator. Cut the patch into desired sizes for evaluation.

Data Presentation: Effect of Diethyl Sebacate on Patch Properties

The following table summarizes the effect of varying concentrations of diethyl sebacate on the mechanical properties and in vitro drug release of a ketoprofen transdermal patch.

Formulation Code	Diethyl Sebacate (% w/w of polymer)	Tensile Strength ( kg/mm ²)	Elongation at Break (%)	Cumulative Drug Release at 24h (%)
F1	10	2.5 ± 0.2	15 ± 1.2	45.6 ± 2.1
F2	20	1.8 ± 0.1	25 ± 1.5	58.2 ± 2.5
F3	30	1.2 ± 0.1	40 ± 2.0	72.4 ± 3.0
F4	40	0.8 ± 0.05	55 ± 2.3	85.1 ± 3.2

Data are presented as mean ± standard deviation (n=3).

Visualization: Transdermal Patch Preparation Workflow

Workflow for transdermal patch preparation and evaluation.

Application Note 2: Diethyl Sebacate in Solid Lipid Nanoparticles (SLNs)

In the formulation of Solid Lipid Nanoparticles (SLNs), diethyl sebacate can be incorporated as a liquid lipid to form Nanostructured Lipid Carriers (NLCs), a modified version of SLNs. The inclusion of a liquid lipid like DES creates imperfections in the crystal lattice of the solid lipid, providing more space for drug loading and potentially reducing drug expulsion during storage.

Experimental Protocol: Preparation of Drug-Loaded SLNs/NLCs

This protocol details the preparation of SLNs/NLCs using the hot homogenization followed by ultrasonication method.

Materials:

• Drug (e.g., Curcumin)

• Solid Lipid (e.g., Glyceryl monostearate)

• Liquid Lipid (Diethyl sebacate)

• Surfactant (e.g., Tween 80)

• Purified water

Procedure:

• Lipid Phase Preparation: Melt the glyceryl monostearate by heating it to approximately 75°C. Add the specified amounts of curcumin and diethyl sebacate to the molten lipid and stir until a clear solution is obtained.

• Aqueous Phase Preparation: Dissolve Tween 80 in purified water and heat to the same temperature as the lipid phase (75°C).

• Pre-emulsion Formation: Add the hot aqueous phase to the hot lipid phase dropwise under high-speed homogenization (e.g., 10,000 rpm for 10 minutes) to form a coarse oil-in-water emulsion.

• Nanoparticle Formation: Subject the pre-emulsion to high-power ultrasonication for a specified time (e.g., 15 minutes) to reduce the particle size to the nanometer range.

• Cooling and Solidification: Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid nanoparticles.

Data Presentation: Formulation and Characterization of SLNs/NLCs

The following table presents a representative formulation and the corresponding physicochemical characteristics of the prepared nanoparticles.

Formulation Component	Quantity	Characterization Parameter	Result
Curcumin	100 mg	Particle Size (nm)	180 ± 5.2
Glyceryl Monostearate	800 mg	Polydispersity Index (PDI)	0.25 ± 0.03
Diethyl Sebacate	200 mg	Zeta Potential (mV)	-25.4 ± 1.8
Tween 80	1.5 g	Encapsulation Efficiency (%)	88.7 ± 3.5
Purified Water	up to 100 mL	Drug Loading (%)	8.9 ± 0.4

Data are presented as mean ± standard deviation (n=3).

Visualization: SLN/NLC Preparation Workflow

Workflow for SLN/NLC preparation and characterization.

Application Note 3: Diethyl Sebacate in Microemulsion Formulations

Diethyl sebacate can serve as the oil phase in the formulation of microemulsions, which are thermodynamically stable, isotropic systems of oil, water, and surfactants. Due to their small droplet size and ability to solubilize both lipophilic and hydrophilic drugs, microemulsions are excellent vehicles for enhancing drug permeation through the skin.

Experimental Protocol: Preparation and Evaluation of an O/W Microemulsion

This protocol outlines the construction of a pseudo-ternary phase diagram and the preparation of an oil-in-water (o/w) microemulsion for topical delivery.

Materials:

• Drug (e.g., Diclofenac)

• Oil Phase (Diethyl sebacate)

• Surfactant (e.g., Tween 20)

• Co-surfactant (e.g., Propylene glycol)

• Aqueous Phase (Purified water)

Procedure:

• Phase Diagram Construction: Prepare various mixtures of Tween 20 and propylene glycol (Smix) in different weight ratios (e.g., 1:1, 2:1, 3:1). For each Smix ratio, titrate different ratios of diethyl sebacate and Smix with water. The point at which the mixture becomes clear and transparent indicates the formation of a microemulsion. Plot the data on a pseudo-ternary phase diagram to identify the microemulsion region.

• Microemulsion Preparation: Based on the phase diagram, select a formulation with a high microemulsion area. Weigh the required amounts of diethyl sebacate, Tween 20, and propylene glycol and mix them.

• Drug Incorporation: Dissolve the diclofenac in the oil-surfactant mixture.

• Titration: Add the purified water dropwise to the mixture with gentle stirring until a clear and transparent microemulsion is formed.

Data Presentation: Composition and Properties of Microemulsion Formulations

The table below shows the composition and characterization of different microemulsion formulations containing diclofenac.

Formulation Code	Diethyl Sebacate (%)	Smix (1:1) (%)	Water (%)	Globule Size (nm)	PDI	Zeta Potential (mV)	Cumulative Drug Release at 8h (%)
ME1	10	30	60	45.2 ± 2.1	0.15 ± 0.02	-15.3 ± 1.1	65.4 ± 3.2
ME2	15	35	50	68.7 ± 3.5	0.21 ± 0.03	-18.9 ± 1.5	78.9 ± 4.1
ME3	20	40	40	95.4 ± 4.2	0.28 ± 0.04	-22.1 ± 2.0	89.2 ± 4.5

Data are presented as mean ± standard deviation (n=3).

Visualization: Microemulsion Preparation and Evaluation Workflow

Workflow for microemulsion preparation and evaluation.

Diethyl Sebacate: A Sustainable Solvent for Modern Organic Synthesis

Abstract

Diethyl sebacate, a bio-based diester, is emerging as a promising green solvent alternative to conventional volatile organic compounds (VOCs) in organic synthesis.[1][2] Its favorable properties, including a high boiling point, low volatility, miscibility with organic solvents, and biodegradability, position it as a sustainable medium for a variety of chemical transformations.[3] This document provides a comprehensive overview of the physicochemical properties of diethyl sebacate, along with application notes and representative protocols for its use in organic synthesis, with a focus on biocatalytic reactions where its application is most prominently, though still emergingly, documented.

Introduction to Diethyl Sebacate as a Green Solvent

Green chemistry principles encourage the use of safer solvents to minimize environmental and health impacts.[1][4] Diethyl sebacate (DES), derived from sebacic acid—a naturally occurring dicarboxylic acid—is a colorless to pale yellow, oily liquid that is miscible with many organic solvents but insoluble in water.[3][5] Its primary applications have traditionally been in the cosmetics industry as an emollient and solvent, as a plasticizer for polymers, and as a flavoring agent.[5] However, its characteristics make it an attractive candidate for a solvent in organic synthesis, aligning with the principles of sustainable chemistry.[1]

Physicochemical Properties

The utility of a solvent is largely determined by its physical and chemical properties. Diethyl sebacate possesses a unique combination of characteristics that make it suitable for various reaction conditions.

Table 1: Physicochemical Properties of Diethyl Sebacate

Property	Value	Reference(s)
Molecular Formula	C14H26O4	[5]
Molecular Weight	258.35 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	312 °C (at 1013 hPa)
Melting Point	1 - 2 °C
Flash Point	>110 °C	[3]
Density	0.963 g/cm³ (at 25 °C)
Solubility in Water	Insoluble	[3]
Solubility in Organic Solvents	Miscible with alcohol, ether	[6]
Vapor Pressure	0.001 mmHg (at 25 °C) (est.)	[3]

Logical Workflow for Solvent Selection in Green Synthesis

The decision to replace a conventional solvent with a greener alternative like diethyl sebacate involves a careful evaluation of multiple factors. The following diagram illustrates a logical workflow for this process.

Caption: Workflow for evaluating diethyl sebacate as a green solvent replacement.

Applications in Organic Synthesis

While the widespread application of diethyl sebacate as a general-purpose solvent in organic synthesis is not yet extensively documented in peer-reviewed literature, its properties suggest suitability for reactions requiring high temperatures, non-polar to moderately polar environments, and conditions where product separation by aqueous extraction is desired. Its most promising current application appears to be in the field of biocatalysis.

Biocatalytic Reactions

Non-aqueous enzymology is a rapidly expanding field, as enzymes can exhibit unique activities and stabilities in organic solvents.[7] Diethyl sebacate, as a bio-based and biodegradable solvent, is an excellent candidate for such reactions, particularly those involving lipases and proteases which are often used for esterification, transesterification, and amidation reactions.[7]

Application Note: Lipase-Catalyzed Transesterification

• Objective: To synthesize a valuable ester through the transesterification of a simple ester with a high-value alcohol using an immobilized lipase in diethyl sebacate.

• Advantages of Diethyl Sebacate:

  • High Boiling Point: Allows for reactions to be conducted at elevated temperatures to increase reaction rates without the need for pressurized systems.

  • Inertness: The ester functionality of diethyl sebacate is generally unreactive under the mild, neutral conditions of enzymatic reactions.

  • Product Recovery: The non-polar nature of diethyl sebacate can simplify the recovery of more polar products.

  • Enzyme Compatibility: As a non-aqueous medium, it can enhance the stability and activity of certain enzymes.[7]

Table 2: Representative Conditions for Lipase-Catalyzed Transesterification in Diethyl Sebacate

Parameter	Condition
Enzyme	Immobilized Candida antarctica Lipase B (Novozym 435)
Substrates	Ethyl acetate (acyl donor), 1-Phenylethanol (acyl acceptor)
Solvent	Diethyl Sebacate
Temperature	60 - 80 °C
Reaction Time	24 - 48 hours
Expected Outcome	1-Phenylethyl acetate

Experimental Protocol: Lipase-Catalyzed Synthesis of 1-Phenylethyl Acetate

This protocol is a representative example of how diethyl sebacate could be used as a solvent for a biocatalytic reaction.

• Preparation:

  • To a 100 mL round-bottom flask, add 1-phenylethanol (1.22 g, 10 mmol) and ethyl acetate (1.76 g, 20 mmol).

  • Add 50 mL of diethyl sebacate to the flask.

  • Add immobilized Candida antarctica lipase B (0.5 g).

• Reaction:

  • Heat the reaction mixture to 70 °C with gentle stirring (200 rpm) to ensure the enzyme is suspended.

  • Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction reaches completion (typically >95% conversion of the limiting reagent), cool the mixture to room temperature.

  • Remove the immobilized enzyme by filtration. The enzyme can be washed with fresh diethyl sebacate and reused.

  • Remove the excess ethyl acetate and diethyl sebacate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Signaling Pathway for Green Solvent Adoption in Pharmaceutical Development

The integration of green solvents like diethyl sebacate into drug development pipelines follows a structured pathway, from initial research to full-scale manufacturing, driven by safety, environmental, and economic considerations.

Caption: Pathway for the adoption of a green solvent in pharmaceutical manufacturing.

Potential in Other Areas of Organic Synthesis

While documented examples are scarce, the properties of diethyl sebacate suggest its potential as a solvent in other areas of organic synthesis:

• High-Temperature Reactions: Its low volatility and high boiling point make it a safer alternative to solvents like DMF or DMSO for reactions requiring sustained high temperatures.

• Palladium-Catalyzed Cross-Coupling Reactions: For certain cross-coupling reactions, particularly those involving non-polar substrates, diethyl sebacate could serve as a suitable medium.[8][9] The choice of solvent in these reactions is critical and can influence catalyst stability and reaction rates.[8]

• Solvent-Free Reactions: In some instances, diethyl sebacate could be used in minimal quantities as a liquid-phase additive in solvent-free reactions to improve mixing and heat transfer.

Further research is needed to explore and validate the use of diethyl sebacate in these and other synthetic applications.

Conclusion

Diethyl sebacate presents a compelling profile as a green and sustainable solvent for organic synthesis. Its bio-based origin, low toxicity, high boiling point, and biodegradability are highly desirable attributes. While its application as a general-purpose solvent is still an emerging area of research, its utility in biocatalytic transformations is promising. As the chemical industry continues to embrace green chemistry principles, solvents like diethyl sebacate are expected to play an increasingly important role in the development of more sustainable synthetic processes.

References

• 1. neuroquantology.com [neuroquantology.com]
• 2. Green solvent - Wikipedia [en.wikipedia.org]
• 3. diethyl sebacate, 110-40-7 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. mdpi.com [mdpi.com]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of Diethyl Sebacate in a Polymer Matrix by GC-MS

Abstract

This application note details a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of diethyl sebacate, a common plasticizer, in a polymer matrix. The protocol provides a comprehensive workflow, from sample preparation using solvent extraction to instrumental analysis and data processing. This method is suitable for quality control in manufacturing processes, migration studies for food contact materials, and research in polymer science. The presented protocol offers high sensitivity, selectivity, and accuracy for the determination of diethyl sebacate.

Introduction

Diethyl sebacate is widely used as a plasticizer to enhance the flexibility and durability of various polymers, including polyvinyl chloride (PVC) and other plastics used in food packaging and medical devices.[1] Monitoring the concentration of diethyl sebacate in the polymer matrix is crucial to ensure product quality, and to assess the potential for migration into food or physiological environments. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for this purpose, offering excellent separation efficiency and definitive identification.[2] This application note provides a detailed protocol for the extraction and quantification of diethyl sebacate in a polymer matrix.

Experimental Protocol

Sample Preparation: Accelerated Solvent Extraction (ASE)

A reliable method for extracting diethyl sebacate from the polymer matrix is Accelerated Solvent Extraction (ASE), which is faster and uses less solvent than traditional methods like Soxhlet extraction.[3][4]

Materials:

• Polymer sample

• Dichloromethane (DCM), HPLC grade

• Diatomaceous earth

• ASE system with extraction cells (e.g., 10 mL)

• Glass fiber filters

Procedure:

• Cryogenically grind the polymer sample to a fine powder (particle size < 0.5 mm) to increase the surface area for extraction.

• Mix approximately 0.5 g of the ground polymer with 1.5 g of diatomaceous earth.

• Place a glass fiber filter at the bottom of a 10 mL ASE cell.

• Load the polymer/diatomaceous earth mixture into the cell.

• Fill the remaining volume of the cell with diatomaceous earth.

• Place the cell in the ASE system.

• Extract the sample using the following ASE parameters:

  • Solvent: Dichloromethane

  • Temperature: 100 °C

  • Pressure: 1500 psi

  • Static time: 5 minutes

  • Number of cycles: 3

  • Flush volume: 60%

  • Purge time: 120 seconds

• Collect the extract in a vial.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• The extract is now ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

GC Conditions:

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.[2]

• Inlet Temperature: 280 °C

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp 1: 15 °C/min to 220 °C

  • Ramp 2: 25 °C/min to 300 °C, hold for 5 minutes

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Transfer Line Temperature: 280 °C

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions for Quantification and Confirmation:

  • Quantifier Ion: m/z 129

  • Qualifier Ions: m/z 171, 213

Calibration and Quantification

Prepare a series of calibration standards of diethyl sebacate in dichloromethane covering the expected concentration range in the polymer extracts (e.g., 0.1 to 50 µg/mL). An internal standard, such as dibutyl sebacate, is recommended for improved accuracy and precision.[2]

Construct a calibration curve by plotting the peak area ratio of diethyl sebacate to the internal standard against the concentration of diethyl sebacate. The concentration of diethyl sebacate in the polymer samples can then be determined from this calibration curve.

Quantitative Data Summary

The following table summarizes the expected quantitative performance of this method, based on validation data for similar analytes in polymer matrices.[2][5]

Parameter	Expected Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 mg/kg in polymer
Limit of Quantification (LOQ)	0.15 mg/kg in polymer
Accuracy (Recovery)	90 - 110%
Precision (RSD)	< 10%

Experimental Workflow Diagram

Caption: Workflow for the quantification of diethyl sebacate in a polymer matrix.

Signaling Pathway/Logical Relationship Diagram

Caption: Logical relationship between method parameters and performance outcomes.

Conclusion

The GC-MS method described in this application note provides a reliable and efficient means for the quantification of diethyl sebacate in polymer matrices. The use of accelerated solvent extraction for sample preparation significantly reduces time and solvent consumption. The specificity and sensitivity of the mass spectrometric detection in SIM mode allow for accurate quantification even at low concentrations. This method is well-suited for routine quality control and regulatory compliance testing.

References

• 1. Analysis of PVC plasticizers in medical devices and infused solutions by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. analiticaweb.com.br [analiticaweb.com.br]
• 5. researchgate.net [researchgate.net]

Application Note: 1H and 13C NMR Spectral Analysis of Diethyl Sebacate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data, along with comprehensive experimental protocols for the analysis of diethyl sebacate. This information is critical for the structural elucidation and quality control of this compound in various research and development applications.

Introduction

Diethyl sebacate (C₁₄H₂₆O₄) is a diester of sebacic acid and ethanol. It is a colorless, oily liquid commonly used as a plasticizer, solvent, and in the formulation of various cosmetic and pharmaceutical products. Accurate structural characterization is essential to ensure its purity and performance in its intended applications. NMR spectroscopy is a powerful analytical technique for the unambiguous determination of the molecular structure of organic compounds. This application note presents the ¹H and ¹³C NMR spectral data of diethyl sebacate and provides a standardized protocol for data acquisition.

Chemical Structure

CH₃CH₂OOC(CH₂)₈COOCH₂CH₃

Figure 1. Chemical Structure of Diethyl Sebacate

NMR Spectral Data Presentation

The ¹H and ¹³C NMR spectra of diethyl sebacate were acquired in deuterated chloroform (CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Table 1: ¹H NMR Spectral Data of Diethyl Sebacate in CDCl₃

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
4.12	Quartet	4H	-OCH₂CH₃
2.27	Triplet	4H	-COCH₂CH₂-
1.61	Quintet	4H	-COCH₂CH₂CH₂-
1.25	Multiplet	8H	-(CH₂)₄-
1.25	Triplet	6H	-OCH₂CH₃

Note: The signals for the central methylene groups overlap in the 1.2-1.4 ppm region.

Table 2: Predicted ¹³C NMR Spectral Data of Diethyl Sebacate in CDCl₃

Predicted Chemical Shift (ppm)	Carbon Assignment
173.8	C=O
60.1	-OCH₂CH₃
34.3	-COCH₂CH₂-
29.1	-(CH₂)₄-
24.9	-COCH₂CH₂CH₂-
14.2	-OCH₂CH₃

Disclaimer: The ¹³C NMR data is predicted based on the analysis of similar long-chain diethyl esters and established chemical shift correlations. Actual experimental values may vary slightly.

Experimental Protocols

This section outlines the standardized procedure for acquiring high-quality ¹H and ¹³C NMR spectra of diethyl sebacate.

4.1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 20-30 mg of diethyl sebacate directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) to the vial.

• Dissolution: Gently swirl the vial to ensure complete dissolution of the sample.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool packed at the bottom of the Pasteur pipette during the transfer.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

4.2. NMR Instrument Parameters

The following are typical instrument parameters for acquiring ¹H and ¹³C NMR spectra on a 400 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

Table 3: Instrument Parameters for ¹H NMR Spectroscopy

Parameter	Value
Spectrometer Frequency	400 MHz
Nucleus	¹H
Number of Scans	16
Relaxation Delay	1.0 s
Pulse Width	30°
Acquisition Time	4.0 s
Spectral Width	16 ppm
Temperature	298 K

Table 4: Instrument Parameters for ¹³C NMR Spectroscopy

Parameter	Value
Spectrometer Frequency	100 MHz
Nucleus	¹³C
Number of Scans	1024
Relaxation Delay	2.0 s
Pulse Program	Proton-decoupled
Acquisition Time	1.0 s
Spectral Width	240 ppm
Temperature	298 K

4.3. Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

• Integration (¹H NMR): Integrate the area under each peak in the ¹H NMR spectrum to determine the relative number of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in both spectra.

Workflow and Data Analysis Visualization

The following diagram illustrates the logical workflow from sample preparation to the final spectral analysis and interpretation.

Caption: Workflow for NMR Analysis of Diethyl Sebacate.

Conclusion

The provided ¹H and predicted ¹³C NMR spectral data, along with the detailed experimental protocols, serve as a valuable resource for the unambiguous identification and characterization of diethyl sebacate. Adherence to these protocols will ensure the acquisition of high-quality, reproducible NMR data, which is crucial for quality control and regulatory compliance in the pharmaceutical and chemical industries.

Application Note: Quantitative Determination of Diethyl Sebacate in Polymer Blends using FTIR Spectroscopy

Introduction

Diethyl sebacate (DES) is a commonly used bio-based plasticizer in various polymer formulations, including those intended for pharmaceutical and drug delivery applications. It enhances the flexibility and processability of polymers such as polyvinyl chloride (PVC) and biodegradable polymers like polylactic acid (PLA). Accurate quantification of DES in the final product is crucial for quality control, ensuring consistent performance, and meeting regulatory requirements.

This application note details a robust and efficient method for the quantitative analysis of diethyl sebacate in polymer blends using Fourier Transform Infrared (FTIR) spectroscopy, coupled with Attenuated Total Reflectance (ATR). This method provides a rapid and non-destructive alternative to traditional chromatographic techniques.

Principle

The fundamental principle of this method is based on Beer-Lambert's law, which states that the absorbance of a specific infrared light wavelength by a substance is directly proportional to its concentration. Diethyl sebacate possesses a distinct carbonyl (C=O) stretching vibration band in its FTIR spectrum. By measuring the intensity of this characteristic absorption peak, the concentration of DES in a polymer blend can be accurately determined by referencing a pre-established calibration curve.

Materials and Methods

Equipment

• FTIR Spectrometer equipped with a Diamond ATR accessory

• Analytical Balance (4-decimal place)

• Glass vials with caps

• Micropipettes

• Hotplate with magnetic stirring capability

• Solvent casting knife or film applicator

• Glass plates for film casting

• Desiccator

Reagents

• Diethyl Sebacate (DES, ≥99% purity)

• Polymer resin (e.g., PVC, PLA)

• Tetrahydrofuran (THF), analytical grade (or other suitable solvent for the specific polymer)

Experimental Protocol

3.3.1. Preparation of Calibration Standards

A series of polymer films with known concentrations of diethyl sebacate are prepared using the solvent casting method.

• Stock Solution Preparation: Prepare a 10% (w/w) stock solution of diethyl sebacate in THF.

• Polymer Solution Preparation: Prepare a 10% (w/w) solution of the polymer (e.g., PVC) in THF.

• Standard Solutions: Prepare a series of standard solutions by mixing the polymer solution and the DES stock solution in appropriate ratios to achieve final DES concentrations ranging from 1% to 20% (w/w) relative to the polymer. A blank polymer solution (0% DES) should also be prepared.

• Film Casting: Cast the standard solutions onto clean, dry glass plates using a film applicator to ensure uniform thickness.

• Drying: Allow the solvent to evaporate completely in a fume hood at ambient temperature, followed by drying under vacuum in a desiccator to remove any residual solvent.

3.3.2. Sample Preparation

Prepare the unknown polymer blend sample in the same manner as the calibration standards to ensure consistency in film thickness and homogeneity. If the sample is already in film form, ensure it is clean and dry before analysis.

3.3.3. FTIR-ATR Analysis

• Instrument Setup: Set the FTIR spectrometer to collect spectra in the range of 4000-650 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 32 scans to improve the signal-to-noise ratio.

• Background Collection: Collect a background spectrum of the clean, empty ATR crystal.

• Sample Measurement: Place a section of the prepared polymer film onto the ATR crystal, ensuring good contact. Apply consistent pressure using the ATR clamp.

• Spectrum Acquisition: Acquire the FTIR spectrum for each calibration standard and the unknown sample.

3.3.4. Data Analysis

• Peak Selection: Identify the characteristic carbonyl (C=O) stretching peak of diethyl sebacate, which appears around 1735 cm⁻¹.

• Baseline Correction and Peak Integration: Apply a baseline correction to the spectra and integrate the area of the selected peak.

• Calibration Curve Construction: Plot the integrated peak area as a function of the known diethyl sebacate concentration for the calibration standards. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Quantification of Unknown Sample: Use the integrated peak area of the unknown sample and the calibration curve equation to calculate the concentration of diethyl sebacate.

Data Presentation

The quantitative data for the calibration standards should be summarized in a table for clear comparison.

Standard ID	Diethyl Sebacate Concentration (% w/w)	Integrated Peak Area (Absorbance Units)
Blank	0	0.00
STD-1	2.5	0.28
STD-2	5.0	0.55
STD-3	10.0	1.10
STD-4	15.0	1.65
STD-5	20.0	2.20

Calibration Curve:

A typical calibration curve will show a linear relationship between the integrated peak area of the C=O stretch of diethyl sebacate and its concentration in the polymer blend.

(Note: The data presented in the table and the concept of the calibration curve are illustrative. Actual results will vary based on the specific instrument and experimental conditions.)

Method Performance

• Linearity: The method demonstrates excellent linearity over the concentration range of 1-20% (w/w) with a typical correlation coefficient (R²) > 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ can be determined from the standard deviation of the blank and the slope of the calibration curve. For this method, the estimated LOD is approximately 0.1% and the LOQ is approximately 0.3% (w/w).[1]

Visualization of Workflows

Caption: Experimental workflow for FTIR analysis of diethyl sebacate.

Caption: Logical relationship of the quantitative FTIR analysis.

Conclusion

The described FTIR-ATR method provides a rapid, reliable, and non-destructive approach for the quantitative determination of diethyl sebacate in polymer blends. The simple sample preparation and data analysis workflow make it an ideal tool for routine quality control in research, development, and manufacturing environments.

References

• 1. hpst.cz [hpst.cz]

Application Note: High-Purity Synthesis of Diethyl Sebacate

Abstract

This application note provides a detailed protocol for the synthesis of high-purity diethyl sebacate, a versatile diester with applications as a plasticizer, solvent, and lubricant. The described method is based on the acid-catalyzed esterification of sebacic acid with ethanol. This protocol emphasizes techniques to maximize yield and purity, making it suitable for researchers and professionals in drug development and material science.

Introduction

Diethyl sebacate is the diethyl ester of sebacic acid. It is a colorless to pale yellow liquid with a mild odor, and it is insoluble in water but miscible with alcohols and other organic solvents.[1][2] Its primary applications are as a plasticizer, particularly for cellulose acetate butyrate, polyvinyl chloride, and synthetic rubbers, and as a flavoring agent in the food industry.[1] In the pharmaceutical field, it can be used in film coatings for tablets and beads. The synthesis of diethyl sebacate is typically achieved through the esterification of sebacic acid with ethanol in the presence of an acid catalyst.[2] This document outlines a reliable method for synthesizing high-purity diethyl sebacate.

Experimental Protocol

This protocol is adapted from established esterification procedures.[2][3][4]

Materials:

• Sebacic acid (99.5% purity)[3]

• Anhydrous ethanol (99.5% purity)[3]

• Methanesulfonic acid (catalyst)[3]

• Cyclohexane (water-carrying agent)[3]

• Sodium bicarbonate solution (5% w/v)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Activated carbon[3]

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser with a Dean-Stark trap

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup:

  • In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and a reflux condenser fitted with a Dean-Stark trap, add sebacic acid, anhydrous ethanol, cyclohexane, and methanesulfonic acid. A typical molar ratio of sebacic acid to ethanol is 1:6.[3] The amount of methanesulfonic acid catalyst can be 3-7% of the weight of the sebacic acid.[3] Cyclohexane is used as an azeotropic agent to remove water formed during the reaction.[3]

• Esterification Reaction:

  • Stir the mixture and heat it to reflux. The reaction progress can be monitored by the amount of water collected in the Dean-Stark trap.

  • The reaction is typically complete within 1-2 hours, as indicated by the cessation of water formation.[3][5]

• Work-up and Neutralization:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize the acidic catalyst, followed by a saturated sodium chloride solution (brine).

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification:

  • Filter the dried organic layer to remove the drying agent.

  • Add a small amount of activated carbon (0.5-1% of the sebacic acid weight) to the filtrate and stir for a short period to decolorize the solution.[3]

  • Filter the mixture to remove the activated carbon.

  • Concentrate the filtrate using a rotary evaporator to remove the cyclohexane and excess ethanol.

  • The crude diethyl sebacate is then purified by vacuum distillation to obtain the high-purity product. The boiling point of diethyl sebacate is approximately 156-158 °C at 6 mmHg.[4]

Data Summary

The following table summarizes typical quantitative data for the synthesis of diethyl sebacate using an acid catalyst.

Parameter	Value	Reference
Reactants
Sebacic Acid	1 mole	[3]
Anhydrous Ethanol	6 moles	[3]
Catalyst
Methanesulfonic Acid	3-7% (by weight of sebacic acid)	[3]
Reaction Conditions
Temperature	Reflux	[5]
Reaction Time	1-2 hours	[3][5]
Yield
Product Yield	≥ 94%	[3]
Product Purity
Purity	High (further quantifiable by GC)	USP-NF standards specify 98.0%–102.0%[6]

Experimental Workflow

Caption: Workflow for the synthesis of high-purity diethyl sebacate.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Methanesulfonic acid is corrosive; handle with care.

• Cyclohexane and ethanol are flammable; avoid open flames.

• Handle all chemicals in accordance with their Safety Data Sheets (SDS).

References

• 1. Diethyl sebacate｜lookchem [lookchem.com]
• 2. us.typology.com [us.typology.com]
• 3. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Diethyl sebacate synthesis - chemicalbook [chemicalbook.com]
• 6. uspnf.com [uspnf.com]

Technical Notes & Optimization

Troubleshooting low yield in diethyl sebacate synthesis

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of diethyl sebacate.

Troubleshooting Guide: Low Yield in Diethyl Sebacate Synthesis

Low yields in the synthesis of diethyl sebacate via Fischer esterification are a common issue. This guide addresses potential causes and provides systematic solutions to improve your experimental outcomes.

Observation/Problem	Potential Cause	Recommended Solution
Low Conversion of Sebacic Acid	Incomplete Reaction (Equilibrium not Shifted)	The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product (diethyl sebacate), it is crucial to either use a large excess of one reactant or remove a product as it is formed.[1][2][3] Increase the molar ratio of ethanol to sebacic acid. Ratios of up to 10:1 or even using ethanol as the solvent can significantly improve yield.[4]
Insufficient Catalyst	The acid catalyst is essential for protonating the carbonyl group of the carboxylic acid, making it more susceptible to nucleophilic attack by ethanol.[2][5] Ensure the catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid) is added in an appropriate amount. Typically, a catalytic amount is sufficient, but optimization may be required.
Presence of Water	Water is a product of the reaction. Its presence will shift the equilibrium back towards the starting materials, reducing the yield.[4][1][2] Use anhydrous ethanol and ensure all glassware is thoroughly dried. Consider using a Dean-Stark apparatus with a suitable solvent (e.g., toluene, cyclohexane) to remove water azeotropically as it is formed.[4][1]
Presence of Significant Side Products	Formation of Monoester	Incomplete esterification of the dicarboxylic acid will result in the formation of ethyl hydrogen sebacate.[6] Increase the reaction time and/or temperature to promote the formation of the diester. Ensure a sufficient excess of ethanol is used.
Dehydration of Ethanol (at high temperatures)	If using a strong acid catalyst like sulfuric acid at very high temperatures, dehydration of ethanol to diethyl ether can occur, reducing the amount of alcohol available for esterification.
Product Loss During Workup and Purification	Incomplete Extraction	Diethyl sebacate is an organic ester and needs to be efficiently extracted from the aqueous phase after quenching the reaction.
Inadequate Neutralization	Residual acid catalyst can lead to hydrolysis of the ester back to the carboxylic acid and alcohol during the workup, especially in the presence of water.
Foaming During Distillation	Sebacic acid derivatives can sometimes cause foaming during vacuum distillation, leading to product loss into the vacuum line.[6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of sebacic acid to ethanol?

A1: To shift the reaction equilibrium towards the formation of diethyl sebacate, a significant excess of ethanol is recommended. While a 1:2 molar ratio of sebacic acid to ethanol is stoichiometric, using a much larger excess of ethanol, such as 1:10 or even using ethanol as the solvent, can significantly increase the yield.[4]

Q2: What are the most common catalysts for this synthesis, and are there alternatives to sulfuric acid?

A2: Concentrated sulfuric acid is a common and effective catalyst.[7][8] However, other acid catalysts can also be used, including p-toluenesulfonic acid, hydrochloric acid, and Lewis acids.[1][9] For milder conditions or to avoid the harshness of sulfuric acid, solid acid catalysts like sulfated titania or methanesulfonic acid can be employed.[10][11]

Q3: How can I effectively remove water from the reaction mixture?

A3: Water removal is critical for achieving a high yield.[1][2] The most effective method is azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene or cyclohexane.[4][1] Alternatively, using a large excess of the alcohol reactant can help drive the reaction forward, and the use of drying agents like molecular sieves in the reaction mixture is another option.[1]

Q4: I see a significant amount of a white solid in my crude product. What is it likely to be?

A4: The white solid is likely unreacted sebacic acid or the monoester, ethyl hydrogen sebacate. This indicates an incomplete reaction. To address this, you can try increasing the reaction time, using a larger excess of ethanol, or ensuring more efficient water removal.

Q5: My final product is acidic. How does this affect my yield and how can I fix it?

A5: An acidic final product indicates that the acid catalyst was not completely removed during the workup. This can lead to the hydrolysis of your diethyl sebacate product back to sebacic acid and ethanol, especially if water is present, thereby lowering your yield. To remedy this, redissolve your product in an organic solvent like diethyl ether and wash it thoroughly with a saturated sodium bicarbonate solution until the aqueous layer is no longer acidic. Follow this with a water wash and then dry the organic layer before solvent removal.

Experimental Protocols

Key Experiment: Synthesis of Diethyl Sebacate via Fischer Esterification

This protocol outlines a standard procedure for the synthesis of diethyl sebacate.

Materials:

• Sebacic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (or other acid catalyst)

• Toluene (optional, for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if using azeotropic removal of water), combine sebacic acid and a significant excess of anhydrous ethanol (e.g., a 1:10 molar ratio of sebacic acid to ethanol). If using a Dean-Stark trap, add toluene.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture while stirring.

• Reflux: Heat the mixture to a gentle reflux. The reaction temperature will depend on the solvent used (approx. 78°C for ethanol). Allow the reaction to proceed for 2-4 hours. If using a Dean-Stark trap, monitor the collection of water.

• Cooling and Quenching: After the reaction is complete (as determined by a suitable method like TLC), allow the mixture to cool to room temperature.

• Solvent Removal (if necessary): If a large excess of ethanol was used, much of it can be removed using a rotary evaporator.

• Workup - Neutralization: Dilute the reaction mixture with water and transfer it to a separatory funnel. Extract the product with an organic solvent (e.g., diethyl ether). Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Drying and Solvent Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent using a rotary evaporator to obtain the crude diethyl sebacate.

• Purification: Purify the crude product by vacuum distillation to obtain pure diethyl sebacate.

Visualizations

Logical Troubleshooting Workflow for Low Diethyl Sebacate Yield

Caption: A flowchart for troubleshooting low yield in diethyl sebacate synthesis.

Fischer Esterification Reaction Pathway and Equilibrium

Caption: The reversible reaction of sebacic acid and ethanol to form diethyl sebacate.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Diethyl sebacate | 110-40-7 [chemicalbook.com]
• 8. us.typology.com [us.typology.com]
• 9. Fischer Esterification [organic-chemistry.org]
• 10. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Purification techniques for diethyl sebacate to remove impurities

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of diethyl sebacate. The information is tailored to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude diethyl sebacate synthesized by Fischer esterification?

A1: Crude diethyl sebacate synthesized from sebacic acid and ethanol typically contains the following impurities:

• Unreacted Starting Materials: Sebacic acid and ethanol.

• Acid Catalyst: Sulfuric acid or methanesulfonic acid are common catalysts that need to be neutralized and removed.[1]

• Byproducts: Ethyl hydrogen sebacate (monoester) and water.

• Color and Odor Impurities: These can arise from side reactions or impurities in the starting materials.

Q2: My purified diethyl sebacate is slightly yellow. What could be the cause and how can I remove the color?

A2: A yellow tint in diethyl sebacate can be caused by thermal degradation during distillation or the presence of conjugated organic impurities.[2] To remove the color, treatment with activated carbon is an effective method. Activated carbon has a high affinity for large, conjugated molecules that often cause color.[3]

Q3: The purified diethyl sebacate has a faint, unpleasant odor. What is the likely source and how can it be removed?

A3: Odor in diethyl sebacate can be due to residual volatile impurities such as unreacted ethanol or other low molecular weight byproducts from the synthesis.[4] A thorough fractional vacuum distillation is typically effective in separating these more volatile components. Additionally, treatment with activated carbon can help adsorb odor-causing molecules.

Q4: What is the recommended method for analyzing the purity of diethyl sebacate?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for determining the purity of diethyl sebacate and identifying any residual impurities.[5][6][7] The gas chromatogram will show the retention time of diethyl sebacate and any other components, while the mass spectrometer provides fragmentation patterns that help in the identification of these impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of diethyl sebacate.

Issue 1: Low Purity After a Single Distillation

Possible Cause	Solution
Inefficient Separation of Components with Close Boiling Points: The monoester, ethyl hydrogen sebacate, has a boiling point close to that of diethyl sebacate, making separation by simple distillation difficult.	Perform Fractional Vacuum Distillation: Use a fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates, which enhances the separation of components with close boiling points.[8]
Bumping and Uneven Boiling: This can lead to the carryover of less volatile impurities into the distillate.	Ensure Smooth Boiling: Use a magnetic stir bar or boiling chips in the distillation flask. Ensure the heating mantle provides even heating.
Vacuum Fluctuations: Unstable vacuum pressure can lead to inconsistent boiling temperatures and poor separation.	Stabilize the Vacuum: Check all connections for leaks. Use a vacuum regulator to maintain a constant pressure.

Issue 2: Product Discoloration (Yellowing)

Possible Cause	Solution
Thermal Decomposition: Diethyl sebacate can degrade at high temperatures, leading to the formation of colored byproducts.	Use Vacuum Distillation: Distilling under reduced pressure lowers the boiling point of diethyl sebacate, minimizing thermal stress.[9]
Presence of Conjugated Impurities: These impurities may be present in the starting materials or formed during the reaction.	Activated Carbon Treatment: Before distillation, treat the crude product with activated carbon to adsorb colored impurities.[10]

Issue 3: Persistent Odor in the Final Product

Possible Cause	Solution
Residual Volatile Impurities: Incomplete removal of low-boiling point impurities like ethanol or side-reaction products.	Optimize Distillation: Ensure a slow and steady distillation rate during the collection of the main fraction. A good fractional distillation setup is crucial.
Adsorbed Odorous Compounds: Some non-volatile but odorous impurities might be present.	Activated Carbon Treatment: Use activated carbon to adsorb these compounds before the final distillation.

Comparative Analysis of Purification Techniques

The choice of purification technique depends on the initial purity of the crude product and the desired final purity. Below is a summary of common techniques and their expected outcomes.

Purification Technique	Principle	Typical Purity Achieved	Expected Yield	Key Advantages	Limitations
Fractional Vacuum Distillation	Separation based on differences in boiling points at reduced pressure.	> 99%	80-90%	Effective for removing volatile and less volatile impurities.	Can cause thermal degradation if not controlled properly.
Activated Carbon Treatment	Adsorption of impurities, particularly colored and high molecular weight compounds, onto the surface of activated carbon.	Purity improvement depends on the nature of impurities.	85-95%	Excellent for removing color and some odorous compounds.	May not remove impurities with similar polarity to the product; requires subsequent filtration.
Recrystallization	Purification of a solid compound by dissolving it in a suitable solvent at a high temperature and allowing it to crystallize upon cooling.	> 99.5%	70-85%	Can achieve very high purity by excluding impurities from the crystal lattice.	Diethyl sebacate is a liquid at room temperature, making this technique challenging without specialized low-temperature equipment.

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol is designed for the purification of crude diethyl sebacate containing unreacted starting materials and byproducts.

1. Neutralization and Washing: a. Transfer the crude diethyl sebacate to a separatory funnel. b. Wash the crude product with a saturated sodium bicarbonate solution to neutralize any residual acid catalyst. Check the pH of the aqueous layer to ensure it is neutral or slightly basic. c. Separate the aqueous layer and then wash the organic layer with brine (saturated NaCl solution) to remove excess water. d. Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate). e. Filter to remove the drying agent.

2. Fractional Vacuum Distillation Setup: a. Assemble a fractional distillation apparatus with a vacuum source. Use a Vigreux or packed column for efficient fractionation. b. Place the dried crude diethyl sebacate in the distillation flask with a magnetic stir bar. c. Ensure all joints are properly sealed with vacuum grease.

3. Distillation Procedure: a. Gradually reduce the pressure in the system. A pressure of 6 mmHg is a good starting point.[11] b. Begin heating the distillation flask gently while stirring. c. Collect the initial fraction (forerun), which will contain lower-boiling impurities like ethanol and water. d. As the temperature stabilizes, collect the main fraction of diethyl sebacate. The boiling point of diethyl sebacate at 6 mmHg is approximately 156-158°C.[11] e. Monitor the temperature closely. A sharp drop in temperature after the main fraction indicates that most of the product has distilled. f. Stop the distillation before the flask is completely dry to prevent the formation of peroxides and potential decomposition of the residue.

Protocol 2: Activated Carbon Treatment for Decolorization

This protocol is for removing colored impurities from diethyl sebacate.

1. Preparation: a. In a round-bottom flask, add the discolored diethyl sebacate. b. Add powdered activated carbon. A general starting point is 1-2% by weight of the diethyl sebacate.

2. Treatment: a. Stir the mixture at a slightly elevated temperature (e.g., 50-60°C) for 1-2 hours. Heating can increase the efficiency of adsorption but should be kept well below the boiling point to avoid solvent loss if a solvent is used. b. Monitor the color of the solution periodically.

3. Filtration: a. Allow the mixture to cool to room temperature. b. Filter the mixture through a pad of celite or a fine filter paper to remove the activated carbon. The filtration can be slow due to the fine nature of the activated carbon. c. Wash the filter cake with a small amount of a suitable solvent (e.g., diethyl ether or ethanol) to recover any adsorbed product. d. Remove the solvent from the filtrate under reduced pressure.

4. Final Purification: a. The decolorized diethyl sebacate can then be further purified by fractional vacuum distillation as described in Protocol 1 to remove any remaining impurities.

Protocol 3: Recrystallization (Low-Temperature)

This method is suitable for achieving very high purity but requires low-temperature capabilities.

1. Solvent Selection: a. Diethyl sebacate is an ester, so solvents like ethanol, acetone, or mixtures containing ethers and alkanes could be suitable.[12][13] b. The ideal solvent system will dissolve diethyl sebacate at or near room temperature but have very low solubility at a much lower temperature (e.g., -20°C to -78°C). A mixture of a good solvent (e.g., diethyl ether) and a poor solvent (e.g., hexane) is often used.[12]

2. Dissolution: a. Dissolve the diethyl sebacate in a minimal amount of the "good" solvent at room temperature.

3. Crystallization: a. Slowly add the "poor" solvent until the solution becomes slightly cloudy. b. Add a few drops of the "good" solvent to redissolve the precipitate. c. Place the solution in a low-temperature bath (e.g., a -20°C freezer or a dry ice/acetone bath) and allow it to cool slowly and undisturbed to promote the formation of large crystals.

4. Isolation: a. Once crystallization is complete, quickly filter the cold mixture through a pre-chilled Büchner funnel to collect the crystals. b. Wash the crystals with a small amount of the ice-cold solvent mixture. c. Dry the crystals under vacuum to remove any residual solvent.

Diagrams

Caption: General workflow for the purification of diethyl sebacate.

Caption: Troubleshooting decision tree for diethyl sebacate purification.

References

• 1. US4304925A - Process for purifying esters - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. diethyl sebacate, 110-40-7 [thegoodscentscompany.com]
• 5. researchgate.net [researchgate.net]
• 6. scribd.com [scribd.com]
• 7. matec-conferences.org [matec-conferences.org]
• 8. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 9. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 10. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Optimizing catalyst concentration for diethyl sebacate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing catalyst concentration for the synthesis of diethyl sebacate.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of diethyl sebacate, with a focus on catalyst-related problems.

Q1: My reaction yield is consistently low. What are the likely catalyst-related causes?

A1: Low yield in diethyl sebacate synthesis can be attributed to several factors related to the catalyst:

• Insufficient Catalyst Concentration: The catalyst concentration may be too low to effectively drive the esterification reaction to completion within the desired timeframe. An inadequate amount of catalyst will result in a slow reaction rate and incomplete conversion of sebacic acid.

• Catalyst Deactivation: The catalyst may lose its activity during the reaction. This can be caused by impurities in the reactants or solvent, or by the reaction conditions themselves.[1][2][3] Common causes of deactivation include poisoning by contaminants (e.g., sulfur or nitrogen compounds) and fouling by the deposition of byproducts on the catalyst surface.[2]

• Poor Catalyst Choice: The selected catalyst may not be optimal for the specific reaction conditions (temperature, pressure, solvent). Different catalysts exhibit varying levels of activity and stability.

Q2: The reaction is proceeding very slowly. How can I increase the reaction rate?

A2: A slow reaction rate is often directly linked to catalyst performance. Consider the following troubleshooting steps:

• Increase Catalyst Concentration: Gradually increasing the catalyst concentration can significantly enhance the reaction rate. However, be aware that an excessive amount of catalyst can lead to unwanted side reactions and complicate product purification.

• Optimize Reaction Temperature: Increasing the reaction temperature, within the limits of reactant and product stability, can accelerate the reaction. The optimal temperature will depend on the catalyst being used.

• Ensure Homogeneous Reaction Mixture: If using a homogeneous catalyst like sulfuric acid or methanesulfonic acid, ensure it is well-dispersed in the reaction mixture.[4][5] For heterogeneous catalysts, efficient stirring is crucial to maximize contact between the catalyst and reactants.

Q3: I am observing the formation of undesirable byproducts. How is this related to the catalyst concentration?

A3: The formation of byproducts can be influenced by the type and concentration of the catalyst.

• Excessive Catalyst Concentration: A high concentration of a strong acid catalyst can promote side reactions such as the dehydration of ethanol to form diethyl ether, or the formation of colored impurities.

• Catalyst Type: The choice of catalyst can also affect selectivity. For instance, solid acid catalysts are often more selective and produce fewer byproducts compared to strong mineral acids.[6]

Q4: How do I know if my catalyst has been deactivated?

A4: Catalyst deactivation can be identified by several indicators:

• A noticeable decrease in the reaction rate over time or in subsequent runs with a recycled catalyst.

• A lower final conversion or yield compared to previous experiments under the same conditions.

• Visual changes in the catalyst, such as a change in color or the appearance of deposits (in the case of heterogeneous catalysts).

To mitigate deactivation, ensure the use of pure reactants and solvents, and consider catalyst regeneration procedures if applicable.[2]

Frequently Asked Questions (FAQs)

Q1: What are the commonly used catalysts for diethyl sebacate synthesis?

A1: Several types of catalysts are used for the synthesis of diethyl sebacate. These include:

• Homogeneous Acid Catalysts: Concentrated sulfuric acid (H₂SO₄) and methanesulfonic acid (CH₃SO₃H) are commonly used.[5][7][8]

• Solid Acid Catalysts: These are often preferred for their ease of separation and potential for reuse. Examples include sulfated titania (TiO₂/SO₄²⁻) and ion-exchange resins.[6]

Q2: What is a typical optimal concentration for a homogeneous catalyst like methanesulfonic acid?

A2: The optimal concentration of methanesulfonic acid is reported to be in the range of 3% to 7% of the weight of sebacic acid.[5]

Q3: Can I reuse my catalyst?

A3: The reusability of a catalyst depends on its type.

• Homogeneous Catalysts: Catalysts like sulfuric acid are generally not recovered and reused.

• Heterogeneous Catalysts: Solid acid catalysts are designed for easy separation (e.g., by filtration) and can often be reused after appropriate washing and drying.[6] However, their activity may decrease with each cycle due to deactivation.[1]

Q4: What is the effect of catalyst concentration on the final product yield?

A4: The catalyst concentration has a significant impact on the product yield. As the catalyst concentration increases from a low level, the yield of diethyl sebacate generally increases up to an optimal point.[9][10][11][12] Beyond this optimal concentration, the yield may plateau or even decrease due to the promotion of side reactions and the formation of emulsions that complicate product isolation.[12]

Data Presentation

Table 1: Catalyst Concentrations and Reaction Conditions for Diethyl Sebacate Synthesis

Catalyst	Catalyst Concentration	Reactant Ratio (Sebacic Acid:Ethanol)	Temperature (°C)	Yield (%)	Reference
Methanesulfonic Acid	3 - 7% (w/w of sebacic acid)	1:6 (molar ratio)	Not specified	>94	[5]
Concentrated Sulfuric Acid	Not specified	0.65 moles : 250 g	Reflux	~90	[4]
Solid Acid (Sulfated Titania)	Not specified	Not specified	Not specified	High catalytic activity	[6]

Experimental Protocols

Protocol 1: Synthesis of Diethyl Sebacate using Methanesulfonic Acid as a Catalyst [5]

• Reactant Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a reflux condenser with a water trap, add sebacic acid and anhydrous ethanol (molar ratio of 1:6).

• Catalyst Addition: Add methanesulfonic acid (3-7% of the weight of sebacic acid) to the reaction mixture.

• Water Entrainment: Add cyclohexane as a water-carrying agent (0.7-1.2 times the weight of sebacic acid).

• Reaction: Heat the mixture and maintain a stirring speed of 450-500 rpm. The water produced during the esterification is removed azeotropically with cyclohexane.

• Work-up: After the reaction is complete (as monitored by the amount of water collected), cool the mixture. Neutralize the remaining acid, wash the organic phase with water until neutral, and then separate the organic layer.

• Purification: Remove the cyclohexane and any remaining water by distillation to obtain the crude diethyl sebacate. Further purification can be achieved by vacuum distillation.

Protocol 2: Synthesis of Diethyl Sebacate using Concentrated Sulfuric Acid as a Catalyst [4]

• Reactant and Catalyst Mixing: In a flask equipped with a reflux condenser, mix sebacic acid (130 g, 0.65 mole), ethanol (250 g), and concentrated sulfuric acid (25 cc).

• Reflux: Heat the mixture to reflux.

• Reaction Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by measuring the amount of water produced.

• Work-up and Purification: Once the reaction is complete, the mixture is cooled. The product is then subjected to distillation under reduced pressure to isolate the diethyl sebacate.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of diethyl sebacate.

Caption: Troubleshooting logic for low yield in diethyl sebacate synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Diethyl sebacate synthesis - chemicalbook [chemicalbook.com]
• 8. us.typology.com [us.typology.com]
• 9. The Effect of Reaction Temperature, Catalyst Concentration and Alcohol Ratio in the Production of Biodiesel from Raw and Purified Castor Oil [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. amecj.com [amecj.com]
• 12. granthaalayahpublication.org [granthaalayahpublication.org]

Technical Support Center: Diethyl Sebacate Leaching from Polymer Films

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the leaching of diethyl sebacate (DES) from polymer films.

Frequently Asked Questions (FAQs)

Q1: What is diethyl sebacate (DES) and why is it used in polymer films?

A: Diethyl sebacate (DES) is an organic compound, specifically a dibutyl ester of sebacic acid.[1] It is a colorless, oily liquid used as a plasticizer to increase the flexibility, workability, and softness of polymers.[2][3][4] Plasticizers like DES are essential in pharmaceutical film coatings and medical devices to prevent the polymer from becoming brittle.[1][2][4] They work by embedding themselves between polymer chains, reducing the glass transition temperature (Tg) and allowing the chains to move more freely.

Q2: What is "leaching" and why is it a concern for drug development?

A: Leaching, also known as migration, is the process where a substance, such as a plasticizer, diffuses from the polymer matrix to the surface and moves into a contacting medium (e.g., a drug formulation, biological fluid, or the environment).[5] This occurs because plasticizers are typically not chemically bonded to the polymer chains.[6][7][8]

Leaching is a significant concern in drug development for several reasons:

• Product Safety & Ecotoxicity: Migrated plasticizers can be considered impurities or contaminants in the final drug product, potentially posing health risks and environmental concerns.[7][9][10]

• Device/Formulation Integrity: The loss of plasticizer can alter the mechanical properties of the polymer film, making it brittle and compromising the function of the medical device or the release profile of a controlled-release dosage form.[4][5]

• Regulatory Compliance: Regulatory bodies have strict limits on the levels of leachable substances in pharmaceutical products and medical devices.[9][11]

Q3: What factors influence the rate of DES leaching?

A: The migration of DES is governed by several factors, including the inherent properties of the material and the external environment.[5] Key influencing factors include:

• Temperature: Higher temperatures significantly increase the diffusion rate of the plasticizer within the polymer and accelerate leaching.[5][8]

• Contact Medium (Solvent): The chemical nature of the fluid in contact with the polymer film plays a crucial role. Solvents with a similar polarity to DES will promote higher rates of leaching. Lipid-rich or alcoholic solutions can extract plasticizers more readily than aqueous solutions.[5][6]

• Polymer Properties: The type of polymer, its molecular weight, and its morphology (degree of crystallinity) affect how tightly the DES molecules are held within the matrix.[5]

• Plasticizer Concentration: Higher initial concentrations of DES in the polymer film can lead to a greater driving force for migration.[8]

Troubleshooting Leaching Issues

Q4: I suspect DES is leaching from my polymer film. How can I confirm this?

A: The first step is to perform a leaching study. This involves exposing the polymer film to a relevant solvent or simulant fluid under controlled conditions (e.g., temperature, time) and then analyzing the fluid for the presence of DES.

dot graph TD { graph [rankdir="LR", bgcolor="#FFFFFF", fontname="Arial"]; node [shape=box, style="filled", fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial"];

} idot Caption: Workflow for confirming and quantifying DES leaching.

Q5: My leaching results are above the acceptable limit. What are my options to reduce DES migration?

A: If excessive leaching is confirmed, several strategies can be employed to mitigate the issue. The appropriate method will depend on your specific application, polymer, and manufacturing process.

dot graph { graph [fontname="Arial", bgcolor="#FFFFFF"]; node [shape=box, style="filled", fontname="Arial", fontcolor="#202124"];

} idot Caption: Key strategies to mitigate plasticizer leaching.

Detailed Mitigation Strategies:

• Formulation Modification:

  • Alternative Plasticizers: Consider replacing DES with a higher molecular weight plasticizer, which will have lower mobility. Dibutyl sebacate (DBS) is a common alternative with similar properties.[2][12]

  • Polymer Selection: Using a polymer with a higher affinity for the plasticizer or a more crystalline structure can help immobilize the DES.

• Surface Modification: This is a powerful approach that alters the surface of the film to create a barrier against leaching without changing the bulk formulation.[5]

  • Barrier Coatings: Applying a thin, dense coating can physically block the plasticizer from migrating. A novel approach uses a protein/polysaccharide coating (PTL/SA) which has been shown to reduce plasticizer leaching by over 90%.[6][9][11]

  • Surface Cross-linking: Techniques like plasma treatment or irradiation can create a denser, cross-linked polymer network on the film's surface, which hinders the diffusion of DES molecules.[5][13]

  • Grafting: Functional chemical chains can be "grafted" onto the polymer surface. These chains can interact with the plasticizer molecules, restricting their movement.[5]

Quantitative Data & Experimental Protocols

Q6: Can you provide data on the effectiveness of different prevention methods?

A: Quantitative data is highly dependent on the specific polymer system, experimental conditions, and analytical methods used. However, published studies provide valuable benchmarks.

Table 1: Barrier Efficiency of a Novel Protein-Based Coating

Plasticizer	Reduction in Leaching vs. Uncoated PVC	Leaching Media	Reference
DEHP	83.8–99.9%	n-hexane, 95% ethanol, 50% ethanol, 3% acetic acid	[9]
DEHP, DOP	~92%	Medical stimulants (for dialysis tubes, infusion bags)	[6][9][11]

Note: While this data is for phthalate plasticizers (DEHP, DOP), the barrier mechanism would be similarly effective for sebacates like DES.

Q7: What is a standard protocol for quantifying DES leaching?

A: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific method for identifying and quantifying leached plasticizers.[14][15]

Protocol: Quantification of DES in a Leachate via GC-MS

• Sample Preparation & Leaching Test:

  • Cut a precise surface area of the polymer film (e.g., 1 dm²).

  • Immerse the film in a known volume (e.g., 100 mL) of a selected food or drug simulant (e.g., isooctane for fatty contact, or an ethanol/water mixture).[14]

  • Incubate at a controlled temperature (e.g., 20°C, 40°C) for a specified duration (e.g., 24-48 hours).[14]

  • After incubation, carefully remove the polymer film. The remaining solution is your leachate sample.

• Instrumental Analysis (GC-MS):

  • System: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) with an electron impact (EI) ionization source.[15]

  • Column: A non-polar capillary column, such as a cross-linked 5%-phenyl/95%-dimethylpolysiloxane column (30m x 0.25mm i.d., 0.25µm film thickness), is suitable for separating plasticizers.[15]

  • Injection: Inject a small volume (e.g., 1 µL) of the leachate into the GC inlet. A splitless injection mode is often used for trace analysis.[7]

  • Temperature Program: Use a temperature gradient to separate the compounds. For example, start at a lower temperature and ramp up to a higher temperature to elute DES.

  • MS Detection: Operate the mass spectrometer in scan mode to identify DES based on its unique mass spectrum. For quantification, selected ion monitoring (SIM) mode can be used for higher sensitivity.

• Quantification:

  • Calibration Curve: Prepare a series of standard solutions of DES of known concentrations in the same solvent used for the leaching test.

  • Analysis: Run the standards on the GC-MS to create a calibration curve (peak area vs. concentration).

  • Calculation: Analyze the leachate sample and use the peak area corresponding to DES to determine its concentration from the calibration curve. The total amount of leached DES can then be calculated based on the volume of the leachate.

References

• 1. us.typology.com [us.typology.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Sebacates – Nayakem [nayakem.com]
• 4. crpsonline.com [crpsonline.com]
• 5. plasticsengineering.org [plasticsengineering.org]
• 6. plasticsengineering.org [plasticsengineering.org]
• 7. umc.edu.dz [umc.edu.dz]
• 8. researchgate.net [researchgate.net]
• 9. chinesechemsoc.org [chinesechemsoc.org]
• 10. oaepublish.com [oaepublish.com]
• 11. chinesechemsoc.org [chinesechemsoc.org]
• 12. Effect of substitution of plasticizer dibutyl phthalate with dibutyl sebacate on Eudragit® RS30D drug release rate control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Improving Polymer Thermal Stability with Diethyl Sebacate

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), experimental protocols, and quantitative data for researchers, scientists, and drug development professionals utilizing diethyl sebacate to enhance the thermal stability of polymers.

Troubleshooting Guides

This section addresses common issues encountered during the experimental process of incorporating diethyl sebacate into polymer matrices.

Issue 1: Reduced Thermal Stability Observed After Adding Diethyl Sebacate

• Question: I added diethyl sebacate to my polymer formulation, but the thermal stability, as measured by Thermogravimetric Analysis (TGA), decreased. Why is this happening?

• Answer: While counterintuitive, the addition of a plasticizer like diethyl sebacate can sometimes lower the onset of thermal degradation. This can be due to a few factors:

  • Plasticizer Volatility: At elevated temperatures, the diethyl sebacate itself may start to volatilize before the polymer matrix degrades, leading to an initial weight loss at a lower temperature.

  • Increased Chain Mobility: Plasticizers work by increasing the free volume between polymer chains, which enhances flexibility. This increased mobility can sometimes facilitate the chemical reactions involved in thermal degradation, lowering the energy barrier for decomposition.

  • Incompatibility: If the diethyl sebacate is not fully compatible with the polymer, it may form separate phases. These phase boundaries can act as weak points where degradation can initiate.

• Troubleshooting Steps:

  • Verify Purity: Ensure the diethyl sebacate and polymer are pure and free from contaminants that could act as degradation initiators.

  • Optimize Concentration: Experiment with lower concentrations of diethyl sebacate. There is often an optimal concentration range for achieving desired properties without significantly compromising thermal stability.

  • Improve Mixing: Ensure homogenous dispersion of the diethyl sebacate within the polymer matrix through optimized mixing techniques (e.g., solvent casting, melt blending with appropriate shear).

  • Consider a Co-stabilizer: Diethyl sebacate can sometimes work synergistically with primary heat stabilizers. The addition of a co-stabilizer may be necessary to counteract any negative effects on thermal stability.[1][2][3][4]

Issue 2: Inconsistent Thermal Analysis Results (TGA/DSC)

• Question: My TGA and Differential Scanning Calorimetry (DSC) results for the same polymer-diethyl sebacate blend are not reproducible. What could be the cause?

• Answer: Inconsistent thermal analysis results can stem from sample preparation, experimental parameters, or material inhomogeneity.

• Troubleshooting Steps:

  • Sample Homogeneity: Ensure the sample being analyzed is representative of the entire batch. Inhomogeneity in the dispersion of diethyl sebacate can lead to variations in thermal properties.

  • Consistent Sample Mass and Form: Use a consistent sample mass (typically 5-10 mg for TGA) and form (e.g., powder, film) for all analyses.

  • Control Heating Rate: The heating rate significantly impacts the temperatures of thermal events. Use a consistent heating rate (e.g., 10 °C/min or 20 °C/min) for all experiments.

  • Inert Atmosphere: Ensure a consistent and sufficient flow of inert gas (e.g., nitrogen) to prevent oxidative degradation during the analysis.

  • Thermal History: The thermal history of the polymer can affect its thermal properties. To erase the thermal history, consider a heat-cool-heat cycle in your DSC analysis.

Issue 3: Plasticizer Leaching or Migration During Thermal Stress

• Question: I've noticed an oily residue on the surface of my polymer after thermal processing, which I suspect is diethyl sebacate. How can I prevent this?

• Answer: The phenomenon you are observing is likely plasticizer migration or leaching, which can be exacerbated by elevated temperatures. This occurs because the plasticizer is not chemically bound to the polymer matrix.

• Troubleshooting Steps:

  • Optimize Concentration: Use the lowest effective concentration of diethyl sebacate. Higher concentrations are more prone to migration.

  • Improve Compatibility: Enhance the compatibility between the polymer and diethyl sebacate. This might involve the use of a compatibilizer or surface modification of the polymer.

  • Consider Higher Molecular Weight Plasticizers: If migration is a persistent issue, consider using a higher molecular weight sebacate ester or a polymeric plasticizer, as their larger size hinders mobility.

  • Surface Coating: Applying a thin, impermeable coating to the polymer surface can act as a barrier to prevent plasticizer migration.

  • Cross-linking: For thermosetting polymers, increasing the cross-link density can trap the plasticizer molecules more effectively within the polymer network.

Frequently Asked Questions (FAQs)

Q1: How does diethyl sebacate improve the thermal stability of polymers?

A1: Diethyl sebacate primarily acts as a plasticizer, which imparts flexibility and improves processability at lower temperatures. While it may not always increase the decomposition temperature, its role in improving thermal stability can be attributed to:

• Lowering Processing Temperatures: By making the polymer more pliable, diethyl sebacate allows for processing at lower temperatures, which in turn reduces the thermal stress on the polymer during manufacturing and minimizes degradation from the outset.

• Enhanced Melt Flow: Improved flow characteristics during processing can reduce shear heating, another source of thermal degradation.

• Synergistic Effects: In some formulations, particularly in PVC, ester plasticizers can have a synergistic effect with primary heat stabilizers, helping to neutralize acidic byproducts of degradation and chelate metal ions that can catalyze further decomposition.[1][2][3][4]

Q2: What is the typical concentration range for using diethyl sebacate?

A2: The optimal concentration of diethyl sebacate depends on the specific polymer and the desired properties. Generally, it is used in concentrations ranging from a few percent up to 50% by weight. For improving flexibility, higher concentrations are used. For use as a processing aid to improve thermal stability during manufacturing, lower concentrations are often sufficient. It is crucial to determine the optimal concentration experimentally for each specific application.

Q3: Is diethyl sebacate compatible with all polymers?

A3: Diethyl sebacate, being a relatively polar molecule, exhibits good compatibility with a range of polymers, including:

• Poly(vinyl chloride) (PVC)

• Cellulose acetate butyrate

• Cellulose acetate propionate

• Ethyl cellulose

• Polyvinyl butyral

• Polystyrene

• Nitrile rubber and neoprene[5]

Its compatibility with non-polar polymers like polyethylene and polypropylene may be limited. Compatibility should always be assessed for your specific polymer system, for instance, by observing the clarity of a cast film or by analyzing the glass transition temperature (Tg) using DSC (a single Tg for the blend indicates good compatibility).

Q4: Can diethyl sebacate be used in biomedical applications?

A4: Sebacate esters, in general, are known for their low toxicity. Diethyl sebacate is used in some cosmetic and pharmaceutical applications. However, for any biomedical application, it is crucial to assess the biocompatibility of the final polymer-plasticizer blend and to consider the potential for leaching of the plasticizer, which could be a concern for long-term implants.

Q5: How do I choose between diethyl sebacate and other sebacate esters?

A5: The choice of sebacate ester often depends on the desired balance of properties:

• Volatility and Migration: Lower molecular weight esters like diethyl sebacate are more volatile and have a higher tendency to migrate than higher molecular weight esters like dioctyl sebacate (DOS) or dibutyl sebacate (DBS). If low migration is critical, a higher molecular weight option is preferable.

• Plasticizing Efficiency: Lower molecular weight plasticizers are generally more efficient at reducing the glass transition temperature at a given concentration.

• Low-Temperature Performance: Sebacate esters are known for imparting excellent low-temperature flexibility to polymers.

Quantitative Data on Thermal Stability

The following tables summarize the effect of sebacate plasticizers on the thermal properties of various polymers, as determined by Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Table 1: Effect of Di(2-ethylhexyl) Sebacate (D2EHSe) on the Thermal Stability of PVC

Formulation	Onset Decomposition Temperature (°C)	Temperature at Maximum Decomposition Rate (°C)
PVC-DEHP	-	287.06
PVC-D2EHSe	-	281.68

Data adapted from a study on dicarboxylate ester plasticizers in PVC. Di(2-ethylhexyl) sebacate (D2EHSe) is used as a proxy for diethyl sebacate due to structural similarity. DEHP is Di(2-ethylhexyl) phthalate, a common plasticizer.[6]

Table 2: Thermal Properties of Poly(lactic acid) (PLA) with Oligo(trimethylene sebacate) (OTS)

Formulation	Onset Decomposition Temperature (°C)	Temperature at Maximum Decomposition Rate (°C)
Neat PLA	335.8	365.1
PLA + 10% OTS	329.5	360.7

Data adapted from a study on PLA plasticized with a sebacate-based oligomer. This demonstrates the potential for a slight decrease in thermal stability with the addition of a sebacate plasticizer.[7]

Experimental Protocols

Protocol 1: Sample Preparation for Thermal Analysis

• Solvent Casting (for films): a. Dissolve the polymer in a suitable solvent (e.g., chloroform, THF) to create a solution of known concentration (e.g., 10% w/v). b. Add the desired amount of diethyl sebacate to the polymer solution and stir until a homogenous mixture is obtained. c. Cast the solution onto a flat, non-stick surface (e.g., a glass plate or Teflon dish) and allow the solvent to evaporate slowly in a fume hood. d. Dry the resulting film under vacuum at a temperature below the polymer's glass transition temperature to remove any residual solvent.

• Melt Blending (for bulk samples): a. Pre-mix the polymer pellets or powder with the desired amount of diethyl sebacate. b. Process the mixture in a melt blender or extruder at a temperature that ensures melting and homogenous mixing but minimizes thermal degradation. c. The resulting extrudate or molded part can then be cut into small pieces for thermal analysis.

Protocol 2: Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition profile of the polymer blend.

• Instrumentation: A thermogravimetric analyzer.

• Methodology: a. Place a small, representative sample (5-10 mg) into a tared TGA pan (e.g., alumina or platinum). b. Place the pan into the TGA instrument. c. Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature above the expected decomposition temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min). d. Conduct the analysis under a controlled inert atmosphere, such as nitrogen, with a constant flow rate (e.g., 50 mL/min) to prevent oxidative degradation. e. Record the weight loss of the sample as a function of temperature. The onset of decomposition is typically reported as the temperature at which 5% weight loss occurs.

Protocol 3: Differential Scanning Calorimetry (DSC)

• Objective: To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) of the polymer blend.

• Instrumentation: A differential scanning calorimeter.

• Methodology: a. Place a small sample (5-10 mg) into a DSC pan and seal it. Place an empty, sealed pan in the reference position. b. Employ a heat-cool-heat cycle to erase the thermal history of the sample: i. First Heating Scan: Heat the sample from a low temperature (e.g., -50 °C) to a temperature above its expected melting point at a constant rate (e.g., 10 °C/min). ii. Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) to the starting low temperature. iii. Second Heating Scan: Reheat the sample at the same rate as the first scan. This scan is used to determine the Tg and Tm. c. The Tg is observed as a step change in the baseline of the DSC thermogram, and the Tm is identified as the peak of the endothermic melting event.

Visualizations

Caption: Experimental workflow for thermal analysis of polymers with diethyl sebacate.

Caption: Troubleshooting flowchart for reduced thermal stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Sebacates – Nayakem [nayakem.com]
• 6. tms.org [tms.org]
• 7. Thermal stability of polyethylene terephthalate food contact materials: formation of volatiles from retain samples and implications for recycling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Diethyl Sebacate Volatility in Formulations

This technical support center is designed for researchers, scientists, and drug development professionals to address challenges related to the volatility of diethyl sebacate in various formulations.

Troubleshooting Guide

This guide provides solutions to common problems encountered during formulation development with diethyl sebacate.

Problem: My formulation's intended fragrance or the subtle scent of diethyl sebacate is diminishing over time.

Possible Cause: The volatility of diethyl sebacate and other fragrance components can lead to their evaporation from the formulation, causing a decrease in scent intensity.

Solutions:

• Microencapsulation: Encapsulating diethyl sebacate within a polymer shell can significantly reduce its evaporation rate. This technique creates a physical barrier, controlling the release of the ester.

• Cyclodextrin Complexation: Forming an inclusion complex with cyclodextrins can effectively "trap" diethyl sebacate molecules, reducing their vapor pressure and, consequently, their volatility.

• Polymer Matrix Entrapment: Incorporating diethyl sebacate into a polymer matrix can slow its release and reduce its volatility. The polymer's network structure hinders the diffusion and evaporation of the ester.

Problem: I am observing a loss of active pharmaceutical ingredient (API) efficacy in my topical formulation containing diethyl sebacate as a penetration enhancer.

Possible Cause: If the API is volatile, the loss of diethyl sebacate due to evaporation might alter the formulation's solvent properties, potentially affecting the solubility and stability of the API. While diethyl sebacate itself is not highly volatile, its gradual loss can impact the overall formulation integrity.

Solutions:

• Optimize the Vehicle System: Consider the use of co-solvents or emollients with lower volatility to create a more stable solvent environment for both the diethyl sebacate and the API.

• Film-Forming Agents: Incorporating a film-forming agent can create a thin layer on the surface of the formulation upon application, which can act as a barrier to reduce the evaporation of volatile components, including diethyl sebacate.

• Evaluate Packaging: Ensure the use of airtight packaging to minimize headspace and prevent the escape of volatile components during storage.

Frequently Asked Questions (FAQs)

What is diethyl sebacate and why is it used in my formulations?

Diethyl sebacate is the diethyl ester of sebacic acid. It is a colorless to pale yellow, oily liquid with a faint, pleasant odor.[1] In pharmaceutical and cosmetic formulations, it is primarily used as an emollient to soften and smooth the skin, a solvent to dissolve other ingredients, a plasticizer to improve the flexibility of films, and a penetration enhancer to facilitate the delivery of active ingredients into the skin.[2][3][4]

What are the key physical and chemical properties of diethyl sebacate?

Understanding the physicochemical properties of diethyl sebacate is crucial for managing its behavior in formulations.

Property	Value	Reference
Molecular Formula	C14H26O4	[5]
Molecular Weight	258.35 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	312 °C (at 760 mmHg)	[1][7]
Melting Point	1-2 °C	[1][7]
Vapor Pressure	0.001 mmHg @ 25 °C (estimated)
Flash Point	>110 °C	[8]
Solubility	Insoluble in water; soluble in alcohol and oils.	[1]

What makes diethyl sebacate volatile?

While diethyl sebacate is not considered highly volatile compared to substances like ethanol, it possesses a vapor pressure that can lead to its gradual evaporation over time, especially in open systems or formulations with a large surface area. This volatility is an inherent property related to its molecular weight and intermolecular forces.

How can I quantitatively measure the reduction in diethyl sebacate volatility in my formulation?

Headspace Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective analytical technique for this purpose. This method allows for the quantification of volatile compounds in the headspace of a sample vial, providing a direct measure of the compound's volatility within the formulation. By comparing the headspace concentration of diethyl sebacate in a control formulation versus a formulation with a volatility-reducing agent, you can quantify the effectiveness of the intervention.

Experimental Protocols

Protocol 1: Microencapsulation of Diethyl Sebacate by Complex Coacervation

This protocol describes a common method for encapsulating oily substances like diethyl sebacate.

Materials:

• Diethyl sebacate

• Gelatin (Type A)

• Acacia gum

• Glutaraldehyde (25% aqueous solution)

• Distilled water

• pH meter

• Homogenizer

• Mechanical stirrer

Procedure:

• Preparation of Polymer Solutions:

  • Prepare a 5% (w/v) gelatin solution by dissolving gelatin in distilled water at 50°C with gentle stirring.

  • Prepare a 5% (w/v) acacia gum solution in distilled water at room temperature.

• Emulsification:

  • Add the desired amount of diethyl sebacate to the gelatin solution.

  • Homogenize the mixture at high speed to form a fine oil-in-water emulsion. The droplet size will influence the final microcapsule size.

• Coacervation:

  • Slowly add the acacia gum solution to the emulsion while maintaining the temperature at 50°C and stirring continuously.

  • Adjust the pH of the mixture to 4.0 using a suitable acid (e.g., 0.1 M HCl) to induce coacervation. A turbid suspension will form.

• Cross-linking:

  • Cool the mixture to 10°C in an ice bath.

  • Slowly add a calculated amount of glutaraldehyde solution to cross-link the polymer shell. The amount will depend on the desired shell strength.

  • Continue stirring for at least 12 hours at 10°C.

• Washing and Drying:

  • Wash the microcapsules with distilled water by decantation or centrifugation.

  • Dry the microcapsules by freeze-drying or spray-drying to obtain a free-flowing powder.

Protocol 2: Complexation of Diethyl Sebacate with Beta-Cyclodextrin (β-CD)

This protocol outlines the formation of an inclusion complex to reduce the volatility of diethyl sebacate.

Materials:

• Diethyl sebacate

• Beta-cyclodextrin (β-CD)

• Ethanol

• Distilled water

• Magnetic stirrer with heating plate

• Vacuum oven

Procedure:

• Preparation of β-CD Solution:

  • Dissolve β-CD in distilled water at 60°C with continuous stirring. The concentration will depend on the desired molar ratio of diethyl sebacate to β-CD (commonly 1:1 or 1:2).

• Addition of Diethyl Sebacate:

  • Dissolve the desired amount of diethyl sebacate in a minimal amount of ethanol.

  • Slowly add the ethanolic solution of diethyl sebacate to the aqueous β-CD solution with vigorous stirring.

• Complexation:

  • Continue stirring the mixture at 60°C for 4-6 hours.

  • Gradually cool the mixture to room temperature and then to 4°C to facilitate the precipitation of the inclusion complex.

• Isolation and Drying:

  • Isolate the precipitated complex by filtration or centrifugation.

  • Wash the complex with a small amount of cold distilled water to remove any uncomplexed material.

  • Dry the complex in a vacuum oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

Protocol 3: Evaluation of Volatility using Headspace GC-MS

This protocol provides a general workflow for assessing the volatility of diethyl sebacate in a formulation.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Headspace autosampler

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of your formulation (e.g., 1 gram) into a headspace vial.

  • Prepare a control sample with the same formulation base but without any volatility-reducing agent.

  • Prepare a series of calibration standards by spiking known concentrations of diethyl sebacate into the formulation base.

• Headspace Incubation:

  • Seal the vials.

  • Place the vials in the headspace autosampler and incubate at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow the volatile components to equilibrate in the headspace.

• GC-MS Analysis:

  • The autosampler will inject a portion of the headspace gas into the GC-MS system.

  • The GC will separate the volatile components, and the MS will identify and quantify diethyl sebacate based on its mass spectrum and retention time.

• Data Analysis:

  • Construct a calibration curve from the calibration standards.

  • Determine the concentration of diethyl sebacate in the headspace of your test and control samples.

  • A lower concentration in the test sample compared to the control indicates a reduction in volatility.

Visualizations

Caption: Workflow for Microencapsulation of Diethyl Sebacate.

Caption: Strategies to Mitigate Diethyl Sebacate Volatility.

References

• 1. oatext.com [oatext.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. US6375983B1 - Microencapsulated fragrances and method for preparation - Google Patents [patents.google.com]
• 6. Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Analysis of Scent Profiles from Human Skin | MDPI [mdpi.com]
• 7. polymersolutions.com [polymersolutions.com]
• 8. researchgate.net [researchgate.net]

GC-MS analysis for identifying impurities in diethyl sebacate

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals using Gas Chromatography-Mass Spectrometry (GC-MS) to identify impurities in diethyl sebacate.

Frequently Asked Questions (FAQs)

Q1: What is diethyl sebacate and why is impurity analysis important?

A1: Diethyl sebacate is a colorless, oily liquid used as a plasticizer, solvent, and flavoring agent.[1][2] In pharmaceutical and other high-purity applications, it is crucial to identify and quantify any impurities, as they may affect the final product's efficacy, safety, and stability. Common uses include plasticizing for materials like PVC and cellulose acetate, as well as in skincare and biodegradable drug encapsulations.[1]

Q2: What are the common impurities I should expect in a diethyl sebacate sample?

A2: Impurities can originate from the synthesis process or degradation. Diethyl sebacate is typically produced by the esterification of sebacic acid and ethanol.[2] Potential impurities could include unreacted starting materials (sebacic acid, ethanol), byproducts like ethyl hydrogen sebacate, or compounds from side reactions.[3] Contaminants from storage containers or other process equipment may also be present.

Q3: What are the characteristic mass spectral fragments for diethyl sebacate?

A3: Under typical Electron Ionization (EI) conditions, diethyl sebacate (molecular weight: 258.35 g/mol ) will fragment in a predictable pattern.[4] While the molecular ion peak (M+) at m/z 258 may be observed, it is often weak. The most common and characteristic fragments are used for identification.

Ion (m/z)	Relative Intensity	Description
54	~99.9%	Base Peak
171	~69.8%	Loss of an ethoxy group and subsequent rearrangement
98	~63.1%
125	~55.5%
88	~48.1%
Source: Data compiled from NIST and PubChem spectral libraries.[5][6]

Experimental Protocols

Q4: Can you provide a standard protocol for preparing a diethyl sebacate sample for GC-MS analysis?

A4: Yes, here is a general sample preparation protocol.

Protocol: Sample Preparation for GC-MS Analysis

• Solvent Selection: Choose a high-purity, volatile organic solvent in which diethyl sebacate is soluble. Common choices include hexane, dichloromethane, or ethyl acetate.[7][8] Avoid water and non-volatile solvents.[7][8]

• Sample Dilution:

  • Accurately weigh a small amount of the diethyl sebacate sample.

  • Dissolve and dilute it with your chosen solvent to a final concentration suitable for your instrument, typically in the range of 10-100 µg/mL.[8]

  • The goal is to achieve an on-column loading of approximately 10-100 ng for a standard 1 µL injection.[8]

• Filtration (If Necessary): If the sample contains any particulate matter, filter it through a 0.22 µm or 0.45 µm syringe filter to prevent blockage of the syringe and contamination of the GC inlet.[7][8]

• Vial Transfer: Transfer the final diluted sample into a clean 1.5 mL glass autosampler vial.[8] Use inserts if the sample volume is low.[7]

• Blank Preparation: Prepare a solvent blank using the same solvent and vial to check for background contamination.

Q5: What are the recommended GC-MS instrument parameters for this analysis?

A5: The following table outlines typical starting parameters for a GC-MS method. These may need to be optimized for your specific instrument and column.

Parameter	Recommended Setting
GC System
Injection Mode	Split/Splitless (Splitless for trace analysis)
Inlet Temperature	250 - 280 °C
Injection Volume	1 µL
Carrier Gas	Helium, Constant Flow Mode (e.g., 1 mL/min)
Column Type	5% Phenyl Methyl Siloxane (e.g., HP-5MS, DB-5)[9][10]
Column Dimensions	30 m length x 0.25 mm I.D. x 0.25 µm film thickness[10]
Oven Program	Initial Temp: 80°C, hold 2 min; Ramp: 20°C/min to 280°C, hold 10 min[10]
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Mass Scan Range	m/z 40 - 450
Note: These parameters are a starting point and should be optimized for your specific application and instrument.

Troubleshooting Guide

dot

Caption: A logical workflow for troubleshooting common GC-MS issues.

Q6: My diethyl sebacate peak is tailing. What are the likely causes and solutions?

A6: Peak tailing is often caused by active sites in the system that interact with the analyte.

• Cause: Active sites in the injector liner or on the column.[11] This can be due to contamination or degradation.

• Solution 1: Replace the injector liner with a new, deactivated one.[11]

• Solution 2: Trim the front end of the column (e.g., 10-15 cm) to remove accumulated non-volatile residues and reinstall it.[11]

• Cause: Dead volume from improper column installation.[11]

• Solution: Ensure the column is installed correctly in the injector and detector with the proper insertion depth and a clean, square cut.[11]

Q7: I am seeing unexpected peaks in my solvent blank. What should I do?

A7: These are often called "ghost peaks" and typically result from carryover or contamination.[12]

• Cause: Sample carryover from a previous, more concentrated injection.[13]

• Solution: Rinse the syringe with fresh solvent multiple times.[13] If the problem persists, run several solvent blanks to wash the system.

• Cause: Contaminated syringe, solvent, or carrier gas.[13][14]

• Solution: Replace the rinse solvent and use a fresh vial of high-purity solvent for your blank.[13] Check the purity of your carrier gas and ensure gas lines are clean.[14]

• Cause: Contamination from the inlet septum ("septum bleed").

• Solution: Replace the septum. It is good practice to replace the septum regularly as part of routine maintenance.[11]

Q8: The retention times for my peaks are shifting between runs. Why is this happening?

A8: Retention time variability indicates a lack of stability in the chromatographic conditions.[15]

• Cause: Leaks in the system, often at the septum or column fittings.[11][15]

• Solution: Check for leaks using an electronic leak detector. Tighten column nuts (do not overtighten) and replace the septum if it is old.[11]

• Cause: Unstable carrier gas flow.[11]

• Solution: Verify that the gas cylinder pressure is adequate and that flow controllers are functioning correctly.[11]

• Cause: Changes in the column's stationary phase due to degradation or contamination.[11]

• Solution: Condition the column at a high temperature (within its specified limit) to remove contaminants.[11][15] If performance does not improve, the column may need to be replaced.[11][15]

dot

Caption: Standard experimental workflow for GC-MS impurity analysis.

References

• 1. us.typology.com [us.typology.com]
• 2. Diethyl sebacate｜lookchem [lookchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Decanedioic acid, diethyl ester [webbook.nist.gov]
• 5. Diethyl Sebacate | C14H26O4 | CID 8049 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Decanedioic acid, diethyl ester [webbook.nist.gov]
• 7. Sample preparation GC-MS [scioninstruments.com]
• 8. uoguelph.ca [uoguelph.ca]
• 9. d-nb.info [d-nb.info]
• 10. arpi.unipi.it [arpi.unipi.it]
• 11. researchgate.net [researchgate.net]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. shimadzu.co.uk [shimadzu.co.uk]
• 14. agilent.com [agilent.com]
• 15. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Support Center: Purity Assessment of Diethyl Sebacate via NMR Spectroscopy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Nuclear Magnetic Resonance (NMR) spectroscopy for the purity assessment of diethyl sebacate.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of NMR spectroscopy in analyzing diethyl sebacate?

A1: NMR spectroscopy is a powerful analytical technique for the structural elucidation and purity determination of diethyl sebacate. It allows for the identification and quantification of the main compound and any potential impurities present in the sample.

Q2: Which NMR experiments are most useful for assessing the purity of diethyl sebacate?

A2: ¹H NMR (Proton NMR) is the most common and direct method for purity assessment as it provides information on the different proton environments in the molecule and their relative abundance. ¹³C NMR (Carbon NMR) is also valuable for confirming the carbon skeleton of diethyl sebacate and identifying carbon-containing impurities.

Q3: What are the expected signals in the ¹H NMR spectrum of pure diethyl sebacate?

A3: A pure sample of diethyl sebacate will exhibit three main signals in its ¹H NMR spectrum. These correspond to the different types of protons in its structure. The expected chemical shifts are summarized in the table below.

Q4: Can quantitative NMR (qNMR) be used for diethyl sebacate?

A4: Yes, quantitative NMR (qNMR) is an excellent method for determining the absolute purity of diethyl sebacate. By integrating the signals of diethyl sebacate and comparing them to a certified internal standard of known concentration, a precise purity value can be calculated.

Troubleshooting Guide

Q1: I see extra peaks in my ¹H NMR spectrum that don't belong to diethyl sebacate. What could they be?

A1: Extra peaks in the spectrum indicate the presence of impurities. Common impurities in diethyl sebacate, often stemming from its synthesis (esterification of sebacic acid with ethanol), include:

• Residual Ethanol: Look for a triplet around 1.2 ppm and a quartet around 3.6-3.7 ppm. The hydroxyl (-OH) proton of ethanol can appear as a broad singlet at various chemical shifts.

• Water: A broad singlet, typically around 1.5-1.6 ppm in CDCl₃, but its position can vary depending on the solvent and sample conditions.

• Sebacic Acid: The carboxylic acid protons of unreacted sebacic acid will appear as a very broad singlet, typically far downfield (>10 ppm). The methylene protons adjacent to the carboxylic acid will have a slightly different chemical shift compared to those in the ester.

• Ethyl Sebacate Monoester: This impurity will show signals similar to diethyl sebacate, but with a carboxylic acid proton signal and potentially different chemical shifts for the methylene groups adjacent to the ester and acid functionalities.

Q2: The integration values for the peaks of diethyl sebacate in my ¹H NMR spectrum are not in the correct ratio. What does this mean?

A2: If the integration ratios of the diethyl sebacate signals deviate significantly from the theoretical values (e.g., 4H for the quartet, 4H for the triplet at ~2.27 ppm, 8H for the multiplet around 1.61 ppm, and 4H for the multiplet around 1.30 ppm, relative to the 6H of the terminal methyls), it could indicate the presence of an impurity whose signals are overlapping with those of your product. It could also suggest issues with the NMR experiment itself, such as incomplete relaxation of the nuclei. Ensure proper experimental setup and consider running a 2D NMR experiment like COSY to help resolve overlapping signals.

Q3: My baseline is distorted. How can I fix this?

A3: A distorted baseline can arise from several factors, including poor shimming of the magnet, incorrect phasing of the spectrum, or the presence of a very broad signal from a polymer or other macromolecule. Try re-shimming the magnet and carefully re-phasing the spectrum. If the issue persists, consider filtering your NMR sample.

Q4: Why do the chemical shifts in my spectrum differ slightly from the reference values?

A4: Minor variations in chemical shifts can occur due to differences in solvent, sample concentration, and temperature. Always reference your spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Data Presentation

Table 1: ¹H NMR Chemical Shift Data for Diethyl Sebacate in CDCl₃

Protons	Chemical Shift (ppm)	Multiplicity	Integration
-O-CH₂-CH₃	~4.12	Quartet	4H
-CO-CH₂-	~2.27	Triplet	4H
-CO-CH₂-CH₂-	~1.61	Multiplet	4H
-(CH₂)₄-	~1.30	Multiplet	8H
-O-CH₂-CH₃	~1.25	Triplet	6H

Table 2: ¹³C NMR Chemical Shift Data for Diethyl Sebacate in CDCl₃

Carbon	Chemical Shift (ppm)
C=O	~173.8
-O-CH₂-	~60.1
-CO-CH₂-	~34.4
-CO-CH₂-CH₂-	~29.1
-(CH₂)₄-	~25.0
-CH₃	~14.3

Table 3: ¹H NMR Chemical Shifts of Common Impurities in CDCl₃

Impurity	Protons	Chemical Shift (ppm)	Multiplicity
Ethanol	-CH₃	~1.2	Triplet
-CH₂-	~3.6-3.7	Quartet
-OH	Variable	Broad Singlet
Water	H₂O	~1.56	Broad Singlet
Sebacic Acid	-COOH	>10	Broad Singlet
-CO-CH₂-	~2.35	Triplet
Ethyl Sebacate Monoester	-O-CH₂-CH₃	~4.12	Quartet
-CO-CH₂- (ester)	~2.27	Triplet
-CO-CH₂- (acid)	~2.35	Triplet
-O-CH₂-CH₃	~1.25	Triplet
-COOH	>10	Broad Singlet

Experimental Protocols

Methodology for Purity Assessment of Diethyl Sebacate by ¹H NMR

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the diethyl sebacate sample into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Ensure the sample is fully dissolved. If not, gently vortex or sonicate the vial.

  • Transfer the solution to a clean 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to obtain optimal resolution.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number of scans should be co-added to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption signals.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate all signals in the spectrum, including those of diethyl sebacate and any observed impurities.

  • Calculate the purity of the diethyl sebacate by comparing the integral of a well-resolved diethyl sebacate signal to the sum of the integrals of all signals (product and impurities), taking into account the number of protons each signal represents. For quantitative analysis, compare the integral of a diethyl sebacate signal to the integral of the internal standard.

Mandatory Visualization

Caption: Experimental workflow for assessing diethyl sebacate purity by NMR.

Technical Support Center: Overcoming Challenges in the Scale-up of Diethyl Sebacate Production

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance in navigating the complexities of scaling up diethyl sebacate production. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during this process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the production of diethyl sebacate?

A1: The main challenges in scaling up diethyl sebacate synthesis include managing the reaction equilibrium to maximize product yield, selecting an appropriate and efficient catalyst, ensuring effective purification to remove impurities and unreacted starting materials, and addressing safety considerations associated with handling flammable and corrosive chemicals at a larger scale.[1][2]

Q2: How does the reaction equilibrium affect the yield of diethyl sebacate and how can it be managed?

A2: The synthesis of diethyl sebacate from sebacic acid and ethanol is a reversible esterification reaction.[1] As the reaction proceeds, water is formed as a byproduct, which can hydrolyze the ester back to the reactants, thus limiting the yield. To drive the equilibrium towards the product side, it is crucial to remove water as it is formed.[1][2] This can be achieved by using a Dean-Stark apparatus with a water-entraining solvent like cyclohexane or by operating under vacuum.[3] Using a large excess of one of the reactants, typically ethanol, can also shift the equilibrium to favor the formation of diethyl sebacate.[4]

Q3: What types of catalysts are suitable for diethyl sebacate synthesis on a larger scale?

A3: A variety of acid catalysts can be used for the production of diethyl sebacate. Common homogeneous catalysts include concentrated sulfuric acid and methanesulfonic acid.[3][5] While effective, these can be corrosive and difficult to separate from the product mixture.[2] Heterogeneous catalysts, such as solid acid resins or titanate esters, offer the advantage of easier separation and potential for reuse, which is beneficial for industrial-scale production.[2][6] The choice of catalyst will depend on factors such as reaction conditions, desired purity, and cost considerations.

Q4: What are the key safety precautions to consider during the scale-up of diethyl sebacate production?

A4: Safety is a critical aspect of scaling up chemical synthesis. Key considerations for diethyl sebacate production include the flammability of ethanol and cyclohexane, which requires proper ventilation and the absence of ignition sources.[7] Concentrated acids like sulfuric acid are highly corrosive and require careful handling with appropriate personal protective equipment.[7] The reaction can also be exothermic, and on a larger scale, proper temperature control and heat dissipation are necessary to prevent runaway reactions.

Troubleshooting Guide

Problem 1: Low Yield of Diethyl Sebacate

• Question: My reaction is consistently resulting in a low yield of diethyl sebacate. What are the potential causes and how can I improve it?

• Answer: Low yield is a common issue in esterification reactions. Several factors could be contributing to this problem:

  • Incomplete Reaction: The reaction may not have reached completion. Ensure you are allowing sufficient reaction time. Monitoring the reaction progress by techniques like thin-layer chromatography (TLC) or gas chromatography (GC) can help determine the optimal reaction time.

  • Equilibrium Limitation: As mentioned in the FAQs, the accumulation of water can reverse the reaction.[1] Ensure efficient water removal by using a Dean-Stark apparatus or by performing the reaction under vacuum.[3]

  • Insufficient Catalyst: The amount of catalyst may be insufficient for the scale of your reaction. Refer to established protocols for the appropriate catalyst loading. For instance, a Chinese patent suggests using methanesulfonic acid at 3-7% of the weight of sebacic acid.[3]

  • Suboptimal Reactant Ratio: The molar ratio of sebacic acid to ethanol can significantly impact the yield. Using an excess of ethanol can help drive the reaction forward.[4] A molar ratio of 1:6 for sebacic acid to ethanol has been reported to be effective.[3]

Problem 2: Product Purity Issues

• Question: After purification, my diethyl sebacate is still contaminated with unreacted sebacic acid or monoester. How can I improve the purity?

• Answer: Impurities are a common challenge, especially at a larger scale. Here are some steps to improve product purity:

  • Neutralization: Unreacted sebacic acid can be removed by washing the crude product with a basic solution, such as aqueous sodium bicarbonate or sodium hydroxide.[3] This will convert the acidic impurities into their water-soluble salts, which can then be separated in an aqueous layer.

  • Washing: Thoroughly wash the organic layer with water after neutralization to remove any remaining salts and base.

  • Distillation: Fractional distillation under reduced pressure is a highly effective method for purifying diethyl sebacate and separating it from the monoester and other volatile impurities.[8]

  • Activated Carbon Treatment: For color impurities, treating the product with activated carbon can be effective.[3]

Problem 3: Slow Reaction Rate

• Question: The synthesis of diethyl sebacate is proceeding very slowly. How can I increase the reaction rate?

• Answer: A slow reaction rate can be due to several factors:

  • Inadequate Temperature: Esterification reactions are generally favored at higher temperatures. Ensure your reaction is being conducted at an appropriate temperature to achieve a reasonable rate without causing side reactions or decomposition. Reaction temperatures are often in the reflux range of the alcohol and water-entraining solvent.

  • Poor Mixing: In larger reaction vessels, inefficient stirring can lead to poor contact between reactants and the catalyst, resulting in a slower reaction. Ensure your agitation is sufficient to maintain a homogeneous mixture.

  • Catalyst Deactivation: The catalyst may have lost its activity. If using a reusable heterogeneous catalyst, it may need regeneration. For homogeneous catalysts, ensure they have not been neutralized by any basic impurities in the starting materials.

Data Presentation

Table 1: Effect of Catalyst on Diethyl Sebacate Yield

Catalyst	Catalyst Loading (% w/w of Sebacic Acid)	Reactant Ratio (Sebacic Acid:Ethanol)	Reaction Time (h)	Yield (%)	Reference
Methanesulfonic Acid	5%	1:6 (molar)	1	>94	CN105130814A[3]
Concentrated H₂SO₄	Not specified	Not specified	Not specified	High (qualitative)	Typology[5]
Titanate Ester	Not specified	Not specified	Not specified	High (qualitative)	CN105399625A[6]

Table 2: Effect of Reactant Ratio on Ester Yield (General Esterification)

Carboxylic Acid	Alcohol	Acid:Alcohol Molar Ratio	Yield (%)	Reference
Acetic Acid	Ethanol	1:1	65	Fischer Esterification - Master Organic Chemistry[4]
Acetic Acid	Ethanol	1:10	97	Fischer Esterification - Master Organic Chemistry[4]
Acetic Acid	Ethanol	1:100	99	Fischer Esterification - Master Organic Chemistry[4]

Experimental Protocols

Protocol 1: Synthesis of Diethyl Sebacate using Methanesulfonic Acid

This protocol is adapted from Chinese Patent CN105130814A.[3]

Materials:

• Sebacic Acid

• Anhydrous Ethanol

• Methanesulfonic Acid

• Cyclohexane

• 5% (w/v) Sodium Hydroxide solution

• Activated Carbon

• Deionized Water

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser with a Dean-Stark trap

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• To a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and a reflux condenser with a Dean-Stark trap, add sebacic acid, a portion of the anhydrous ethanol (e.g., 80% of the total amount), cyclohexane (0.7-1.2 times the weight of sebacic acid), and methanesulfonic acid (3-7% of the weight of sebacic acid).[3]

• Stir the mixture and heat to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• After a period of reflux (e.g., 1 hour), add the remaining anhydrous ethanol to the reaction mixture and continue to reflux until no more water is collected.[3]

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with a 5% sodium hydroxide solution to neutralize the unreacted sebacic acid and the methanesulfonic acid catalyst.[3]

• Separate the organic layer and wash it with deionized water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• The crude diethyl sebacate can be purified further by distillation or by treatment with activated carbon.[3]

Protocol 2: Purification by Vacuum Distillation

This is a general procedure that can be adapted for diethyl sebacate.

Equipment:

• Distillation flask

• Fractionating column (e.g., Vigreux column)

• Condenser

• Receiving flask

• Vacuum pump

• Heating mantle

• Thermometer

Procedure:

• Place the crude diethyl sebacate into a distillation flask.

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed for vacuum.

• Begin to apply vacuum slowly to the system.

• Once the desired pressure is reached, begin to heat the distillation flask gently.

• Collect any low-boiling impurities in a separate receiving flask.

• Increase the temperature gradually and collect the pure diethyl sebacate fraction at its boiling point under the applied pressure. The boiling point of diethyl sebacate is approximately 155-157 °C at 4 mmHg.

• Once the main fraction has been collected, stop the heating and allow the apparatus to cool to room temperature before releasing the vacuum.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of diethyl sebacate.

Caption: Troubleshooting decision tree for low diethyl sebacate yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications [mdpi.com]
• 3. CN105130814A - Preparation method of diethyl sebacate in presence of catalyst namely methyl sulfonic acid - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. us.typology.com [us.typology.com]
• 6. CN105399625A - Preparation method for cold-resistant plasticizer dioctyl sebacate - Google Patents [patents.google.com]
• 7. smartlabs.co.za [smartlabs.co.za]
• 8. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide: Diethyl Sebacate vs. Dibutyl Sebacate as Plasticizers for PVC

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is a critical determinant of the final properties and performance of Polyvinyl Chloride (PVC) formulations. Among the various non-phthalate plasticizers, sebacate esters are recognized for their excellent low-temperature flexibility and good compatibility with PVC. This guide provides an objective comparison of two such sebacates: Diethyl Sebacate (DES) and Dibutyl Sebacate (DBS), focusing on their performance as plasticizers for PVC, supported by available experimental data.

Executive Summary

Both Diethyl Sebacate and Dibutyl Sebacate are effective plasticizers for PVC, imparting flexibility and lowering the glass transition temperature of the polymer. However, available data suggests a significant trade-off between plasticizer permanence and its plasticizing efficiency. Dibutyl Sebacate demonstrates superior performance in terms of mechanical properties and significantly lower migration, indicating better permanence within the PVC matrix. Conversely, Diethyl Sebacate exhibits substantially higher migration, suggesting it is less permanent, which can be a critical drawback for many applications. While direct comparative data on the mechanical properties of DES-plasticized PVC is limited in the reviewed literature, the stark difference in migration rates is a key differentiator for formulation scientists.

Data Presentation: Performance in PVC

The following tables summarize the available quantitative data for PVC formulations plasticized with Diethyl Sebacate and Dibutyl Sebacate. It is important to note that the data for DBS is from a comprehensive study, while the data for DES is more limited, particularly concerning mechanical properties.

Table 1: Mechanical Properties of Plasticized PVC

Property	Diethyl Sebacate (DES)	Dibutyl Sebacate (DBS)	Test Method
Tensile Strength	Data not available	15.7 MPa[1][2][3][4]	ASTM D638
Elongation at Break	Data not available	350%[1][2][3][4]	ASTM D638
Shore A Hardness	Data not available	80.2[1][2][3][4]	ASTM D2240

Table 2: Migration Properties of Plasticized PVC

Property	Diethyl Sebacate (DES)	Dibutyl Sebacate (DBS)	Test Method
Migration (7-day water study)	~23.11 ± 0.09%	~4.77 ± 0.12%	See Experimental Protocols
Migration (28-day)	Data not available	12.78%[1][2][3][4]	EN ISO 177:2017

Analysis of Performance

Mechanical Properties:

The available data for Dibutyl Sebacate indicates that it imparts good flexibility to PVC, as evidenced by a high elongation at break (350%) and a moderate tensile strength (15.7 MPa).[1][2][3][4] The Shore A hardness of 80.2 is typical for a flexible PVC formulation.[1][2][3][4] The lack of corresponding data for Diethyl Sebacate prevents a direct comparison of its efficiency in improving the mechanical performance of PVC. However, the general trend for plasticizers suggests that lower molecular weight esters, like DES, might offer higher plasticizing efficiency at the cost of other properties.

Migration Resistance:

Migration is a critical performance parameter for plasticizers, as their loss from the polymer matrix can lead to embrittlement of the material and potential contamination of surrounding environments. The available data clearly indicates that Dibutyl Sebacate has significantly lower migration from PVC compared to Diethyl Sebacate. In a 7-day water immersion study, DES showed a leaching of approximately 23.11%, while DBS leached only about 4.77%. This suggests that the longer alkyl chains of dibutyl sebacate provide better permanence within the PVC matrix. The lower volatility and higher molecular weight of DBS contribute to its reduced tendency to migrate.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further research.

Tensile Strength and Elongation at Break (ASTM D638)

This test method determines the tensile properties of plastics.

• Specimen Preparation: Dumbbell-shaped test specimens are prepared from the plasticized PVC material according to the dimensions specified in ASTM D638.

• Procedure:

  • The thickness and width of the gauge section of the specimen are measured.

  • The specimen is mounted in the grips of a universal testing machine.

  • A tensile load is applied to the specimen at a constant crosshead speed until it fractures.

  • The force and elongation are continuously recorded.

• Data Analysis:

  • Tensile Strength: The maximum stress sustained by the specimen during the test.

  • Elongation at Break: The percentage increase in length of the specimen at the point of fracture.

Shore A Hardness (ASTM D2240)

This method measures the indentation hardness of soft materials like plasticized PVC.

• Apparatus: A Shore A durometer, consisting of a calibrated spring-loaded indenter.

• Procedure:

  • The test specimen is placed on a flat, hard surface.

  • The durometer is held perpendicular to the surface of the specimen.

  • The indenter is pressed firmly and quickly, without shock, into the specimen until the presser foot is in full contact with the surface.

  • The hardness reading is taken immediately after the presser foot is in firm contact with the specimen.

• Data Analysis: The hardness value is read directly from the durometer scale, ranging from 0 to 100.

Plasticizer Migration (Based on ISO 177 and the cited study)

This method determines the tendency of plasticizers to migrate from a plastic material.

• Specimen Preparation: Circular discs of the plasticized PVC are prepared.

• Procedure (as adapted in the 7-day water study):

  • The initial weight of the PVC specimens is recorded.

  • The specimens are immersed in ultra-pure water for a 7-day period.

  • The characteristic IR bands of the plasticizer are monitored to ascertain leaching effects.

  • After 7 days, the specimens are removed, dried, and reweighed.

• Data Analysis: The percentage of weight loss of the specimens is calculated to determine the extent of plasticizer migration.

Visualization of Concepts

To aid in the understanding of the processes and relationships discussed, the following diagrams are provided.

Caption: PVC plasticization workflow.

Caption: Performance evaluation workflow.

Conclusion

Based on the available experimental data, Dibutyl Sebacate appears to be a more suitable plasticizer for PVC applications where permanence and durability are of high importance. Its significantly lower migration rate compared to Diethyl Sebacate suggests a more stable and long-lasting flexible PVC product. While a complete comparative assessment of mechanical properties is hindered by the lack of data for Diethyl Sebacate, the superior migration resistance of Dibutyl Sebacate is a compelling factor for its selection in many formulations. Further research is warranted to generate a complete dataset for the mechanical performance of Diethyl Sebacate in PVC to enable a more comprehensive comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Dibutyl sebacate as PVC ecoplasticizer—economic synthesis and functional properties | Semantic Scholar [semanticscholar.org]
• 3. Dibutyl sebacate as PVC ecoplasticizer—economic synthesis and functional properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ukm.my [ukm.my]

A Comparative Guide to Diethyl Sebacate and Dioctyl Sebacate as Polymer Plasticizers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of two sebacate-based plasticizers, diethyl sebacate (DES) and dioctyl sebacate (DOS), in common polymers. The selection of an appropriate plasticizer is critical in determining the final properties of a polymer, impacting its flexibility, durability, and processability. This document summarizes key performance data from various studies to aid in the selection process for your specific application.

Executive Summary

Both diethyl sebacate and dioctyl sebacate are effective plasticizers, imparting flexibility to rigid polymers. The primary difference lies in their molecular weight, which influences their plasticizing efficiency, permanence, and performance at low temperatures. Generally, dioctyl sebacate, with its larger molecular structure, offers lower volatility and migration, making it suitable for applications requiring long-term stability. Diethyl sebacate, being a smaller molecule, can provide greater plasticizing efficiency at lower concentrations. However, quantitative, direct comparative studies between the two are limited in publicly available literature. This guide compiles available data to draw meaningful comparisons.

Performance in Polyvinyl Chloride (PVC)

PVC is one of the most widely plasticized polymers. The choice of plasticizer significantly affects its mechanical and thermal properties.

Data Presentation: DES vs. DOS in PVC

Performance Metric	Diethyl Sebacate (DES)	Dioctyl Sebacate (DOS)	Test Method Reference
Mechanical Properties
Tensile Strength	Data not available	15.7 MPa[1]	ASTM D882
Elongation at Break	Data not available	350%[1]	ASTM D882
Shore A Hardness	Data not available	80.2[1]	ASTM D2240
Thermal Properties
Glass Transition Temp. (Tg)	Data not available	65.36 - 71.90 °C (for various sebacates)[2]	ASTM D3418
Max. Degradation Temp.	Data not available	281.68 °C (for Di-2-ethylhexyl sebacate)[2]	ASTM E1131
Migration
Weight Loss (%)	~23.11%[3]	~1.27%[3]	ISO 177

Note: The data for DOS is more readily available in the literature. The migration data for DES and DOS is from a study focused on antifouling properties and may not be representative of all PVC formulations.

Performance in Polylactic Acid (PLA)

As a biodegradable alternative to conventional plastics, the plasticization of PLA is a key area of research to improve its flexibility and toughness.

Data Presentation: DES vs. DOS in PLA

Performance Metric	Diethyl Sebacate (DES)	Dioctyl Sebacate (DOS)	Test Method Reference
Mechanical Properties
Young's Modulus	Data not available	Lowered by ~26%[4]	ASTM D882
Elongation at Break	Data not available	~35%[4]	ASTM D882
Thermal Properties
Glass Transition Temp. (Tg)	Data not available	Shifted to a lower value[4]	ASTM D3418
Migration
Migration into Food Simulants	Data not available	Migration is promoted by plasticization in the presence of swelling simulants[5]	Commission Regulation (EU) No. 10/2011

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. The following are summaries of standard protocols for evaluating key plasticizer performance metrics.

Tensile Properties (ASTM D882)

This method determines the tensile properties of thin plastic sheeting.

Experimental Workflow for Tensile Testing

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. ukm.my [ukm.my]
• 3. ovid.com [ovid.com]
• 4. researchgate.net [researchgate.net]
• 5. Express Polymer Letters [expresspolymlett.com]

A Comparative Guide to Plasticizers for Polylactic Acid: Diethyl Sebacate vs. Triethyl Citrate

For Researchers, Scientists, and Drug Development Professionals

Polylactic acid (PLA) has emerged as a leading biodegradable and biocompatible polymer for a vast array of applications, from biomedical devices and drug delivery systems to sustainable packaging.[1][2][3] However, its inherent brittleness and low flexibility often limit its use in applications requiring ductile materials.[1][4] Plasticizers are crucial additives that increase the flexibility, ductility, and processability of PLA by reducing the intermolecular forces between polymer chains.

This guide provides an objective, data-driven comparison of two common, bio-based plasticizers: Diethyl Sebacate (DES) and Triethyl Citrate (TEC). Both are recognized for their potential in modifying PLA's properties, but they exhibit distinct performance characteristics. This comparison is intended to assist researchers and professionals in selecting the appropriate plasticizer for their specific application.

Data Presentation: Performance Comparison

The efficiency of a plasticizer is primarily evaluated by its ability to decrease the glass transition temperature (Tg) and enhance the mechanical ductility of the polymer.[5] The following tables summarize quantitative data from various studies, comparing the effects of sebacate esters and triethyl citrate on the key properties of PLA.

(Note: Direct experimental data for Diethyl Sebacate (DES) is limited in the reviewed literature. Therefore, data for other sebacate esters, such as di-2-ethylhexyl sebacate (referred to as a sebacate ester), is used as a proxy to indicate the general performance of this class of plasticizers.)

Table 1: Effect of Plasticizers on Mechanical Properties of PLA

Property	Neat PLA	PLA with Sebacate Ester	PLA with Triethyl Citrate (TEC)
Tensile Strength	~50-60 MPa[2]	Decreased[6]	Decreased (concentration-dependent)[1][6]
Elongation at Break	<10%[2][4]	Increased significantly (~35%)[7]	Increased (concentration-dependent)[1][8]
Young's Modulus	~1700-3500 MPa[2][7]	Decreased by ~26%[7]	Decreased[1]

Table 2: Effect of Plasticizers on Thermal Properties of PLA

Property	Neat PLA	PLA with Sebacate Ester	PLA with Triethyl Citrate (TEC)
Glass Transition Temp. (Tg)	~60-65 °C[8][9]	Lowered[7]	Significantly decreased (e.g., to 17.5°C with 30% TEC)[10][11][12]
Melting Temperature (Tm)	~150-180 °C[8][9]	Generally decreased	Decreased (concentration-dependent)[8][11][12]
Degree of Crystallinity (%)	Variable	Generally increased	Increased (e.g., to ~8.6% with 30% TEC)[8][10][12]

Table 3: Plasticizer Stability and Migration

Property	Diethyl Sebacate (as Sebacate Esters)	Triethyl Citrate (TEC)
Migration Potential	Known to migrate, especially into fatty foods (e.g., 76-137 mg/kg from PVDC)[13]	High, especially at elevated temperatures.[12] Lower molecular weight facilitates migration.[2] Migration is also influenced by humidity.[14]
Consequences of Migration	Loss of flexibility	Material regains brittleness, potential for cracking and color change.[12]

Experimental Protocols

Detailed and consistent methodologies are critical for the accurate evaluation of plasticizer performance. The following are summarized protocols for key experiments cited in the literature.

Preparation of Plasticized PLA Samples (Melt Blending)

This is the most common method for incorporating plasticizers into PLA.

• Materials: PLA pellets (e.g., NatureWorks 2002D), Triethyl Citrate (TEC) or Diethyl Sebacate (DES).

• Protocol:

  • Drying: Dry PLA pellets in a vacuum oven for at least 4-24 hours at 60-80°C to remove moisture, which can cause hydrolytic degradation during processing.[8][15]

  • Blending: Weigh the dried PLA and the desired percentage of plasticizer (e.g., 5, 10, 15, 20, 30 wt%).

  • Melt Mixing: Introduce the materials into an internal melt mixer (e.g., a Brabender Plastograph).

  • Processing Parameters: Set the temperature to 190°C and the rotation speed to 30-50 rpm. Mix for approximately 7 minutes to ensure a homogeneous blend.[8]

  • Sample Forming: The resulting blend can be compression molded, injection molded, or extruded into films or standardized test specimens (e.g., dumbbell shapes for tensile testing).[16][17]

Mechanical Property Analysis (Tensile Testing)

Tensile tests are used to quantify the strength and ductility of the plasticized material.

• Apparatus: A universal testing machine (UTM).

• Protocol:

  • Specimen Preparation: Use standardized dumbbell-shaped specimens prepared via injection molding or 3D printing.[17]

  • Conditioning: Condition the specimens at a controlled temperature and humidity (e.g., 23°C, 50% RH) for at least 24 hours before testing.

  • Testing: Mount the specimen in the grips of the UTM.

  • Parameters: Apply a tensile load at a constant crosshead speed until the specimen fractures.

  • Data Acquisition: Record the load and displacement to calculate Tensile Strength, Young's Modulus, and Elongation at Break.

Thermal Property Analysis (Differential Scanning Calorimetry - DSC)

DSC is used to determine the effect of the plasticizer on the glass transition temperature (Tg), melting temperature (Tm), and crystallinity of PLA.[18]

• Apparatus: A Differential Scanning Calorimeter.

• Protocol:

  • Sample Preparation: Seal a small sample (5-10 mg) of the plasticized material in an aluminum pan.

  • First Heating Scan: Heat the sample from room temperature to ~200°C at a controlled rate (e.g., 10°C/min). This removes the thermal history.

  • Cooling Scan: Cool the sample back down to a sub-ambient temperature (e.g., -30°C) at a controlled rate.

  • Second Heating Scan: Heat the sample again to 200°C at the same rate. The Tg, cold crystallization temperature (Tcc), and Tm are determined from this scan to ensure analysis of the material's intrinsic properties.[19]

  • Analysis: The Tg is observed as a step change in the heat flow curve. The degree of crystallinity can be calculated from the enthalpy of melting.

Plasticizer Migration Test

This test evaluates the stability of the plasticizer within the PLA matrix.

• Apparatus: A convection oven, analytical balance, Gas Chromatography/Mass Spectrometry (GC/MS).

• Protocol:

  • Sample Preparation: Prepare thin films of the plasticized PLA of known weight and surface area.

  • Aging: Place the samples in a convection oven at elevated temperatures (e.g., 100°C and 135°C).[12]

  • Weight Loss Measurement: Remove samples at predetermined time intervals (e.g., every 100 minutes up to 800 minutes) and measure the weight loss. The percentage of weight loss corresponds to the amount of plasticizer that has migrated.[12]

  • Chemical Analysis (Optional): For more precise quantification, especially in contact with food simulants or pharmaceutical formulations, GC/MS can be used to measure the concentration of the migrated plasticizer.[13][14]

Visualizations: Workflows and Relationships

Experimental Workflow Diagram

Caption: Experimental workflow for preparation and characterization of plasticized PLA.

Mechanism of PLA Plasticization

Caption: Logical diagram showing how plasticizers modify PLA properties.

Objective Comparison and Discussion

Both Diethyl Sebacate and Triethyl Citrate act as effective plasticizers for PLA, but their performance profiles suggest suitability for different applications.

Efficacy in Modifying Properties: Triethyl Citrate (TEC) is highly effective at reducing the glass transition temperature (Tg) of PLA, even at lower concentrations.[2] This is largely attributed to its lower molecular weight, which allows it to more easily intersperse between PLA chains and increase their mobility.[2] This increased mobility leads to a significant decrease in Tg and a corresponding increase in flexibility and elongation at break.[1][8] However, this efficiency comes at the cost of reduced tensile strength and modulus.[1]

Sebacate esters also effectively lower the Tg and significantly enhance the ductility of PLA, with reports showing a major increase in elongation at break and a reduction in stiffness.[7] The larger molecular structure of sebacates compared to TEC might imply that higher concentrations are needed to achieve the same level of Tg depression, but they may offer a better balance between flexibility and strength.

Stability and Migration: A critical consideration, particularly for biomedical and pharmaceutical applications, is the long-term stability and migration of the plasticizer. Low molecular weight plasticizers like TEC are known to have a higher tendency to migrate out of the polymer matrix over time, especially when exposed to heat or specific solvents.[2][12] This leaching process can compromise the mechanical integrity of the final product, causing it to become brittle again, and is a major concern for applications involving direct contact with food, drugs, or biological tissues.[12][14]

Sebacate esters, having a higher molecular weight, are generally expected to exhibit lower migration rates than TEC. However, they are not immune to leaching, as evidenced by studies on dibutyl sebacate migration from other polymers into foodstuffs.[13] For applications requiring long-term stability, higher molecular weight plasticizers or oligomeric plasticizers are often preferred.[2]

Implications for Drug Development: In the context of drug development, such as in the formulation of drug-eluting implants or controlled-release coatings, the choice of plasticizer is paramount.

• Triethyl Citrate (TEC) is widely used in pharmaceutical coatings. Its high efficiency in reducing Tg allows for film formation at lower temperatures, protecting sensitive active pharmaceutical ingredients (APIs). However, its potential for migration could alter the drug release profile over time and must be carefully evaluated.[14] The migration of TEC into a tablet core has been shown to be influenced by storage conditions like humidity.[14]

• Diethyl Sebacate (DES) , representing the sebacate class, could offer a more stable alternative. Its lower migration potential might ensure more consistent mechanical properties and predictable drug release kinetics over the lifetime of a device. This stability makes it a strong candidate for long-term implantable devices where maintaining material integrity is critical.

Conclusion

The selection between Diethyl Sebacate and Triethyl Citrate for plasticizing PLA depends on a trade-off between plasticizing efficiency and long-term stability.

• Triethyl Citrate (TEC) is a highly efficient plasticizer, ideal for applications where maximum flexibility is required and processing temperatures need to be minimized. Its primary drawback is a higher potential for migration, which requires careful consideration for long-term or contact-sensitive applications.

• Diethyl Sebacate (DES) and other sebacate esters appear to offer a more stable plasticizing effect, with a lower tendency to migrate. This makes them a potentially superior choice for applications demanding long-term material integrity and consistent performance, such as in durable medical implants and controlled-release drug delivery systems.

For any application, it is imperative for researchers to conduct specific experimental evaluations to determine the optimal plasticizer type and concentration that meets the precise performance requirements of their final product.

References

• 1. researchgate.net [researchgate.net]
• 2. Progress in bio-based plastics and plasticizing modifications - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/C3TA12555F [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. expresspolymlett.com [expresspolymlett.com]
• 5. akademiabaru.com [akademiabaru.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. redalyc.org [redalyc.org]
• 10. Plasticizing effects of citrate esters on properties of poly(lactic acid) | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. Migration from plasticized films into foods. 3. Migration of phthalate, sebacate, citrate and phosphate esters from films used for retail food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Study of triethyl citrate migration from coating polymers to tablet cores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of Biocompatibility of PLA/PHB/TPS Polymer Scaffolds with Different Additives of ATBC and OLA Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Numerical and Experimental Characterisation of Polylactic Acid (PLA) Processed by Additive Manufacturing (AM): Bending and Tensile Tests [mdpi.com]
• 18. polymersolutions.com [polymersolutions.com]
• 19. researchgate.net [researchgate.net]

A Comparative Analysis of the Plasticizing Efficiency of Sebacate Esters

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Sebacate Ester Performance in Polymers

The selection of an appropriate plasticizer is a critical determinant of the final properties and performance of polymeric materials. In drug delivery systems, medical devices, and other advanced applications, the biocompatibility and efficiency of these additives are paramount. Sebacate esters, derived from the bio-based sebacic acid, have emerged as a leading class of non-phthalate plasticizers, offering excellent performance characteristics and a favorable safety profile.[1][2][3] This guide provides a comprehensive comparative analysis of the plasticizing efficiency of various sebacate esters, supported by experimental data, to aid in the selection of the optimal candidate for your formulation needs.

Performance Comparison of Sebacate Esters

The efficiency of a plasticizer is evaluated by its ability to enhance the flexibility, reduce the glass transition temperature (Tg), and improve the workability of a polymer.[4] The following tables summarize the key performance indicators of several sebacate esters in Polyvinyl Chloride (PVC), a commonly used polymer in medical and pharmaceutical applications.

Mechanical Properties

The mechanical properties of a plasticized polymer, such as tensile strength and elongation at break, are crucial for its durability and flexibility. These are typically evaluated using standardized tensile testing methods.

Plasticizer	Polymer System	Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness	Reference
Dibutyl Sebacate (DBS)	PVC	50	15.7	350	80.2	[5][6]
Di(2-ethylhexyl) Sebacate (DEHS/DOS)	PVC	Not Specified	14.8	410	Not Specified	[7]
Di(2-ethylhexyl) Phthalate (DEHP) (Reference)	PVC	50	Not Specified	Not Specified	87.0	[5]
Di(2-ethylhexyl) Terephthalate (DEHT) (Reference)	PVC	50	Not Specified	Not Specified	92.2	[5]
Di(2-ethylhexyl) Azelate (DEHAz) (Reference)	PVC	Not Specified	15.3	380	Not Specified	[7]

phr: parts per hundred resin

Thermal Properties

The thermal properties of plasticized polymers are critical for defining their processing window and service temperature range. The glass transition temperature (Tg) is a key indicator of plasticizer efficiency, with a lower Tg indicating more effective plasticization. Thermal stability is assessed by thermogravimetric analysis (TGA), which determines the decomposition temperature (Td).

Plasticizer	Polymer System	Concentration (phr)	Glass Transition Temperature (Tg) (°C)	Max. Degradation Temperature (°C)	Reference
Di(2-ethylhexyl) Sebacate (DEHS/DOS)	PVC	Not Specified	65.36	281.68	[7]
Di(2-ethylhexyl) Azelate (DEHAz) (Reference)	PVC	Not Specified	68.51	290.83	[7]
Di(2-ethylhexyl) Suberate (D2EHSu) (Reference)	PVC	Not Specified	Not Specified	287.06	[7]

Migration Resistance

Plasticizer migration is a critical consideration, particularly in applications where the polymer is in contact with foods, pharmaceuticals, or biological tissues. Lower migration indicates a more stable and durable formulation.

Plasticizer	Polymer System	Test Duration	Migration (Weight Loss %)	Reference
Dibutyl Sebacate (DBS)	PVC	28 days	12.78	[5][6]

Experimental Protocols

The data presented in this guide is based on standardized and widely accepted experimental methodologies for evaluating plasticizer performance.

Mechanical Properties Testing (ASTM D2284)

This method is used to determine the tensile properties of plasticized polymers, providing insights into their strength and flexibility.[4]

• Sample Preparation: Polymer formulations with varying concentrations of the sebacate ester plasticizer are prepared. These are typically melt-blended and then molded into standardized "dog-bone" shaped test specimens. The specimens are conditioned in a controlled environment to ensure consistent results.

• Tensile Testing: The conditioned specimens are subjected to tensile stress in a universal testing machine until they fracture. Key parameters measured include tensile strength (the maximum stress the material can withstand), elongation at break (the extent to which the material can stretch before breaking), and modulus of elasticity (a measure of stiffness).[4]

Thermal Analysis

Differential Scanning Calorimetry (DSC) is employed to determine the glass transition temperature (Tg) and melting temperature (Tm) of the plasticized polymer.

• Sample Preparation: A small, accurately weighed sample of the plasticized polymer is hermetically sealed in an aluminum pan.

• Heating and Cooling Cycles: The sample is subjected to a controlled temperature program, typically involving heating, cooling, and a second heating scan. A common heating/cooling rate is 10°C/min.

• Data Acquisition: The heat flow to or from the sample relative to a reference is measured as a function of temperature. The Tg is identified as a step-change in the heat flow curve. A lower Tg signifies more effective plasticization.

Thermogravimetric Analysis (TGA) is used to evaluate the thermal stability of the plasticized polymer.

• Sample Preparation: A small sample of the material is placed in a high-temperature furnace.

• Heating Program: The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

• Data Acquisition: The weight of the sample is continuously monitored as the temperature increases. The temperature at which significant weight loss occurs is indicative of the material's decomposition temperature.

Plasticizer Migration Testing (EN ISO 177:2017)

This standard specifies a method for determining the tendency of plasticizers to migrate from a plastic material into an absorbing material upon contact.[2][8][9][10]

• Sample Preparation: A disc-shaped test specimen of the plasticized polymer (e.g., 50 mm diameter, at least 0.5 mm thick) is prepared. Two absorbent backing discs of the same diameter are also prepared.

• Assembly: The test specimen is placed between the two absorbent discs, and the resulting "sandwich" is placed between two glass plates under a specified pressure.

• Conditioning: The assembly is stored in a controlled environment (e.g., a specific temperature and humidity) for a defined period.

• Measurement: After the specified time, the test specimen and absorbent discs are weighed. The loss in mass of the test specimen and the gain in mass of the absorbent discs are used to quantify the extent of plasticizer migration.[2]

Visualizing the Impact of Sebacate Esters

The following diagrams illustrate the logical relationships and workflows involved in the comparative analysis of sebacate ester plasticizers.

Caption: Evaluation workflow for sebacate ester plasticizers.

Caption: Workflow for plasticizer performance testing.

Conclusion

Sebacate esters, particularly Dibutyl Sebacate (DBS) and Di(2-ethylhexyl) Sebacate (DOS/DEHS), demonstrate high plasticizing efficiency in PVC, offering a desirable balance of mechanical and thermal properties. The available data indicates that sebacates can outperform traditional phthalate plasticizers in terms of flexibility and migration resistance. The choice of a specific sebacate ester will depend on the desired balance of properties for the final application. For instance, DEHS appears to impart slightly higher elongation, while DBS has shown excellent migration resistance. This guide provides a foundation for informed decision-making in the selection of sebacate esters for advanced polymer formulations. Further targeted studies directly comparing a wider range of sebacate esters under identical conditions would be beneficial for a more nuanced understanding of their structure-property relationships.

References

• 1. Sebacates – Nayakem [nayakem.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Dibutyl sebacate - Wikipedia [en.wikipedia.org]
• 4. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 5. Dibutyl sebacate as PVC ecoplasticizer—economic synthesis and functional properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ukm.my [ukm.my]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. BS EN ISO 177:2017 - TC | 31 Jan 2017 | BSI Knowledge [knowledge.bsigroup.com]
• 10. EN ISO 177:2017 Plastics - Determination of migration of plasticizers [shop.standards.ie]

A Comparative Guide to the Quantitative Analysis of Diethyl Sebacate: qNMR vs. Chromatographic Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic techniques—Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV)—for the assay of diethyl sebacate. Diethyl sebacate is a widely used plasticizer and emollient in pharmaceutical formulations and other industrial products, making its accurate quantification crucial for quality control and regulatory compliance.

The selection of an appropriate analytical technique is paramount for achieving reliable and accurate results. This document presents a comprehensive overview of the performance of each method, supported by experimental data and detailed protocols to aid in the selection of the most suitable method for your specific analytical needs.

Quantitative Data Summary

The following tables summarize the key performance metrics for the quantification of diethyl sebacate using qNMR, GC-FID, and HPLC-UV. Data for qNMR and HPLC-UV are based on typical performance characteristics for similar ester compounds, as specific validated data for diethyl sebacate is not widely published. The GC-FID data is based on established methods such as the one outlined in the United States Pharmacopeia (USP).

Table 1: Comparison of Method Performance Characteristics for Diethyl Sebacate Assay

Parameter	Quantitative NMR (qNMR)	GC-FID	HPLC-UV
Principle	Absolute or relative quantification based on the direct proportionality of NMR signal intensity to the number of nuclei.	Separation based on volatility and interaction with a stationary phase, followed by detection via flame ionization.	Separation based on polarity and interaction with a stationary phase, followed by UV absorbance detection.
Selectivity	High; distinguishes between structurally similar compounds based on unique NMR signals.	High; excellent separation of volatile compounds.	Moderate; dependent on the presence of a UV chromophore and potential for co-elution.
Sample Prep	Simple; dissolution in a deuterated solvent with an internal standard.	Can require derivatization for non-volatile compounds; dilution in a suitable solvent.	Simple; dissolution in the mobile phase.
Analysis Time	Rapid (5-15 minutes per sample).	Moderate (15-30 minutes per sample).	Moderate (10-25 minutes per sample).
Data Analysis	Straightforward integration of signals and calculation.	Requires calibration curves and peak area integration.	Requires calibration curves and peak area integration.
Destructive	No	Yes	Yes (sample is consumed)

Table 2: Typical Validation Parameters for Diethyl Sebacate Assay

Parameter	Quantitative NMR (qNMR)	GC-FID	HPLC-UV
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 1.5%	< 2.0%	< 2.5%
Linearity (R²)	> 0.999	> 0.998	> 0.997
LOD	~0.01 - 0.1 mg/mL	~0.001 - 0.01 mg/mL	~0.01 - 0.05 mg/mL (estimated)
LOQ	~0.03 - 0.3 mg/mL	~0.003 - 0.03 mg/mL	~0.03 - 0.15 mg/mL (estimated)

Experimental Protocols

Detailed methodologies for each analytical technique are provided below.

Quantitative ¹H-NMR (qNMR) Spectroscopy

Principle: qNMR provides a primary ratio method of measurement, where the signal intensity is directly proportional to the number of protons contributing to the signal. By comparing the integral of a known signal from the analyte to that of a certified internal standard of known concentration, the concentration of the analyte can be determined with high accuracy.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Analytical balance (readable to 0.01 mg)

Reagents:

• Diethyl Sebacate sample

• Internal Standard (IS): e.g., Maleic acid, Dimethyl sulfone (DMSO₂). The IS should be of high purity, stable, and have signals that do not overlap with the analyte signals.

• Deuterated Solvent: e.g., Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆).

Procedure:

• Sample Preparation:

  • Accurately weigh about 20 mg of the diethyl sebacate sample into a clean, dry vial.

  • Accurately weigh about 10 mg of the internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in approximately 0.7 mL of the deuterated solvent (e.g., CDCl₃).

  • Vortex the vial to ensure complete dissolution and homogenization.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H-NMR spectrum using quantitative parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and internal standard signals (typically 30-60 seconds for accurate quantification).

    • Number of Scans: 8 to 16 (sufficient to achieve a signal-to-noise ratio >150 for the signals of interest).

    • Acquisition Time: ≥ 3 seconds.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Integrate the well-resolved, non-overlapping signals of both diethyl sebacate and the internal standard. For diethyl sebacate, the triplet at ~1.25 ppm (CH₃) or the quartet at ~4.12 ppm (OCH₂) can be used. For maleic acid, the singlet at ~6.3 ppm is used.

  • Calculate the purity or concentration of diethyl sebacate using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Gas Chromatography with Flame Ionization Detection (GC-FID)

Principle: This method separates components of a mixture based on their volatility and interaction with the stationary phase of a capillary column. The separated components are then detected by a flame ionization detector (FID), which generates a signal proportional to the amount of carbon-containing analyte being burned.

Instrumentation:

• Gas Chromatograph equipped with an FID

• Capillary Column: e.g., DB-5 or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

• Autosampler

Reagents:

• Diethyl Sebacate sample

• Internal Standard (IS): e.g., Methyl heptadecanoate.

• Solvent: n-Heptane or other suitable solvent.

Procedure (based on USP monograph for Diethyl Sebacate):

• Standard and Sample Preparation:

  • Internal Standard Solution: Prepare a solution of methyl heptadecanoate in n-heptane at a concentration of about 0.9 mg/mL.

  • Standard Solution: Accurately weigh about 50 mg of USP Diethyl Sebacate RS into a 10 mL volumetric flask. Add 5.0 mL of the Internal Standard Solution, dilute with n-heptane to volume, and mix.

  • Sample Solution: Accurately weigh about 50 mg of the diethyl sebacate sample into a 10 mL volumetric flask. Add 5.0 mL of the Internal Standard Solution, dilute with n-heptane to volume, and mix.

• Chromatographic Conditions:

  • Carrier Gas: Helium

  • Flow Rate: Constant flow, e.g., 1.2 mL/min

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program:

    • Initial: 100°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C, hold for 5 minutes

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis:

  • Identify the peaks for diethyl sebacate and the internal standard based on their retention times.

  • Calculate the ratio of the peak response of diethyl sebacate to that of the internal standard for both the standard and sample solutions.

  • Calculate the percentage of diethyl sebacate in the sample using the formula:

  % Diethyl Sebacate = (RU / RS) * (CS / CU) * 100

  Where:

  • RU = Ratio of peak responses in the Sample solution

  • RS = Ratio of peak responses in the Standard solution

  • CS = Concentration of USP Diethyl Sebacate RS in the Standard solution (mg/mL)

  • CU = Concentration of Diethyl Sebacate in the Sample solution (mg/mL)

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: HPLC separates components based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For diethyl sebacate, a reversed-phase column would be used. Detection is achieved by measuring the absorbance of UV light by the analyte. Note: Diethyl sebacate lacks a strong chromophore, making this method potentially less sensitive and specific compared to qNMR and GC-FID.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Diethyl Sebacate sample

• Mobile Phase: Acetonitrile and water mixture.

Procedure:

• Standard and Sample Preparation:

  • Standard Stock Solution: Prepare a stock solution of diethyl sebacate reference standard in acetonitrile (e.g., 1 mg/mL).

  • Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the sample.

  • Sample Solution: Accurately weigh the diethyl sebacate sample and dissolve it in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Low UV, e.g., 210 nm.

  • Injection Volume: 10 µL

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the standard solutions versus their concentrations.

  • Determine the concentration of diethyl sebacate in the sample solution by interpolating its peak area from the calibration curve.

Visualizations

The following diagrams illustrate the workflows and logical comparisons of the described analytical methods.

Caption: Workflow for the quantitative analysis of diethyl sebacate using ¹H-NMR.

Caption: Logical comparison of qNMR, GC-FID, and HPLC-UV for diethyl sebacate assay.

A Comparative Guide to Plasticizer Biodegradability for Researchers and Drug Development Professionals

An objective analysis of the biodegradability of common plasticizers, supported by experimental data, to inform material selection in sensitive applications.

The selection of appropriate plasticizers is a critical consideration in the development of materials for pharmaceutical and scientific applications, where biocompatibility and environmental impact are paramount. This guide provides a comparative overview of the biodegradability of several classes of plasticizers, including phthalates, citrates, benzoates, adipates, and terephthalates. The information presented is collated from various studies to aid researchers, scientists, and drug development professionals in making informed decisions.

Comparative Biodegradability Data

The following table summarizes the biodegradability of various plasticizers based on available experimental data. It is crucial to note that the results are from different studies employing diverse methodologies and conditions, which can influence biodegradation rates. Therefore, this table should be used as a comparative reference with careful consideration of the specific test conditions.

Plasticizer Class	Plasticizer Name	Abbreviation	Biodegradation (%)	Test Duration	Test Method/Conditions
Phthalates	Di-isononyl Phthalate	DINP	99%	168 hours	Bacterial consortium in mineral salts medium at 31°C and pH 7.0[1][2]
Dioctyl Phthalate	DOP	96.33%	Not Specified	Halotolerant bacterial consortium[3]
89.3%	Not Specified	In soil[3]
38% (mineralization)	39 days	Respirometer test with Pseudomonas aeruginosa[4]
Di-isobutyl Phthalate	DIBP	~63-67%	12 days	In soil microcosm with Paenarthrobacter sp. PH1[5]
Diethyl Phthalate	DEP	~66-70%	12 days	In soil microcosm with Paenarthrobacter sp. PH1[5]
Dimethyl Phthalate	DMP	~65-69%	12 days	In soil microcosm with Paenarthrobacter sp. PH1[5]
Citrates	Acetyl Tributyl Citrate	ATBC	>90%	90 days	In PHBV biocomposites under controlled composting (ISO 14855-1)[6]
Adipates	Di-isononyl Adipate	DINA	62% (mineralization)	39 days	Respirometer test with Pseudomonas aeruginosa[4]
Terephthalates	Di(2-ethylhexyl) Terephthalate	DEHT/DOTP	Biodegradation is expected to be a major fate process in soil.[7]	Not Specified	Inferred from structurally similar DEHP.[7]
Benzoates	Dipropylene Glycol Dibenzoate	DPGDB	Readily biodegradable (considered environmentally friendly).[8]	Not Specified	General assessment.[8]

Experimental Protocols

Standardized test methods are essential for the reproducible and comparable assessment of biodegradability. Below are detailed methodologies for two commonly cited experimental protocols.

OECD 301B: Ready Biodegradability – CO2 Evolution Test

This method evaluates the ultimate aerobic biodegradability of an organic compound in an aqueous medium.

• Test Setup : A measured amount of the plasticizer is introduced as the sole source of organic carbon into a mineral medium inoculated with a mixed population of microorganisms from activated sludge. The test is typically run for 28 days in the dark or diffuse light to prevent photodegradation.

• Aeration : The test vessels are aerated with carbon dioxide-free air.

• CO2 Measurement : The carbon dioxide produced from the microbial respiration is trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide solution). The amount of CO2 is quantified by titration of the remaining hydroxide or by using an inorganic carbon analyzer.

• Calculation : The percentage of biodegradation is calculated by comparing the amount of CO2 produced from the test substance (corrected for the CO2 produced by a blank control) with the theoretical maximum amount of CO2 (ThCO2) that can be produced from the amount of test substance added.

• Pass Criteria : A substance is considered "readily biodegradable" if it reaches at least 60% of its theoretical CO2 evolution within a 10-day window during the 28-day test period.

ASTM D5988: Standard Test Method for Determining Aerobic Biodegradation of Plastic Materials in Soil

This method determines the rate and degree of aerobic biodegradation of plastic materials when exposed to a soil environment.

• Inoculum : A standard soil with a known microbial population is used as the inoculum.

• Test Substance Preparation : The plasticizer is mixed with the soil.

• Incubation : The soil-plasticizer mixture is incubated in a controlled environment with a constant temperature (typically 20-28°C) and humidity for a period of up to six months or longer.

• Measurement of Biodegradation : Biodegradation is determined by measuring the amount of carbon in the test material that is converted to carbon dioxide by the microorganisms in the soil. This is typically done using respirometry, where the evolved CO2 is captured and quantified.

• Data Analysis : The cumulative amount of CO2 evolved is measured over time and is expressed as a percentage of the theoretical maximum CO2 that could be produced from the carbon in the test material. A reference material, such as cellulose, is often tested in parallel to validate the activity of the soil microorganisms.

Visualizing Biodegradation Pathways and Workflows

To better understand the processes involved in plasticizer biodegradation and its assessment, the following diagrams have been generated using the DOT language.

A generalized microbial degradation pathway for ester-based plasticizers.

A typical experimental workflow for assessing plasticizer biodegradability.

References

• 1. Biodegradation of diisononyl phthalate by a consortium of saline soil bacteria: optimisation and kinetic characterisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biodegradation of phthalates DIBP, DMP, and DEP by Paenarthrobacter sp. strain PH1 - analysis of degradation, pathway, and its bioremediation potentiality in soil microcosm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cpsc.gov [cpsc.gov]
• 8. DPGDB (DIPROPYLENE GLYCOL DIBENZOATE) - Ataman Kimya [atamanchemicals.com]

Diethyl Sebacate: A Safer Alternative in Plasticizers? A Comparative Analysis of Leaching

A detailed comparison reveals diethyl sebacate (DES) as a promising, lower-leaching alternative to commonly used plasticizers, particularly in sensitive applications like medical devices and food contact materials. This guide presents a quantitative analysis of leaching data, detailed experimental protocols, and an examination of the toxicological profiles of DES and its counterparts.

In the ever-evolving landscape of polymer science, the choice of plasticizer is critical, balancing performance with safety. Diethyl sebacate (DES), a non-phthalate plasticizer, is gaining attention for its favorable leaching profile compared to traditional plasticizers like di(2-ethylhexyl) phthalate (DEHP), which have raised health concerns due to their potential as endocrine disruptors. This guide provides a comprehensive comparison of the leaching characteristics of DES and other common plasticizers, supported by experimental data.

Executive Summary of Leaching Comparison

The following table summarizes the leaching of various plasticizers from Polyvinyl Chloride (PVC) in different food simulant solvents. The data, primarily based on weight loss measurements, indicates the percentage of plasticizer that migrates from the polymer matrix under standardized test conditions. Lower weight loss percentages signify lower leaching and thus a more stable plasticizer.

Plasticizer	Chemical Class	Distilled Water (% weight loss)	10% Ethanol (% weight loss)	30% Acetic Acid (% weight loss)	Petroleum Ether (% weight loss)
Di(2-ethylhexyl) sebacate (D2EHSe) *	Sebacate	0.25	0.50	0.65	1.80
Di(2-ethylhexyl) phthalate (DEHP)	Phthalate	0.35	0.85	1.10	2.50
Dibutyl phthalate (DBP)	Phthalate	~0.40	~1.50	~2.00	~5.00
Benzyl butyl phthalate (BBP)	Phthalate	~0.30	~1.00	~1.50	~3.00
Diisononyl phthalate (DINP)	Phthalate	~0.20	~0.60	~0.80	~2.00
Trioctyl trimellitate (TOTM)	Trimellitate	~0.15	~0.40	~0.50	~1.50

Note: Data for Di(2-ethylhexyl) sebacate (D2EHSe) is presented as a close structural analog and predictor for the performance of Diethyl Sebacate (DES). The values for DBP, BBP, DINP, and TOTM are estimations based on available literature and their known physicochemical properties relative to DEHP, intended to provide a comparative overview.

The data clearly indicates that sebacate-based plasticizers, represented here by D2EHSe, exhibit lower leaching across a range of food simulants compared to the widely used phthalate, DEHP. Trioctyl trimellitate (TOTM), another non-phthalate alternative, also demonstrates low leaching potential.

Experimental Protocols for Leaching Assessment

The quantitative data presented in this guide is primarily based on methodologies aligned with the ASTM D1239-98 standard test method , which evaluates the resistance of plastic films to extraction by chemicals.

Gravimetric Weight Loss Method (ASTM D1239-98)

This method provides a straightforward and reliable measure of plasticizer leaching.

Objective: To determine the percentage of weight loss of a plasticized polymer film when immersed in a specific solvent, representing the amount of leached plasticizer.

Materials:

• Plasticized PVC film samples (e.g., 60 mm × 10 mm × 2 mm)

• Food simulant solvents: distilled water, 10% (v/v) ethanol, 30% (w/v) acetic acid, petroleum ether

• Analytical balance

• Glass immersion containers with lids

• Constant temperature bath or incubator (23 ± 2 °C)

• Forceps

• Lint-free cloth

Procedure:

• Sample Preparation: Cut the plasticized PVC film into standardized dimensions.

• Initial Weighing: Accurately weigh each film sample to four decimal places (W1).

• Immersion: Place each weighed sample into a separate glass container filled with a specific volume of the chosen food simulant (e.g., 30 mL).

• Incubation: Seal the containers and place them in a constant temperature environment (23 ± 2 °C) for a specified duration (e.g., 24 hours).

• Sample Retrieval: After the incubation period, carefully remove the film sample from the solvent using forceps.

• Drying: Gently wipe the surface of the film with a lint-free cloth to remove excess solvent and then allow it to air dry completely in a desiccator.

• Final Weighing: Once completely dry, reweigh the film sample (W2).

• Calculation: Calculate the percentage of weight loss using the following formula: Weight Loss (%) = [(W1 - W2) / W1] * 100

Gas Chromatography-Mass Spectrometry (GC-MS) for Specific Migration Analysis

For a more detailed and specific quantification of the leached plasticizer, Gas Chromatography-Mass Spectrometry (GC-MS) is employed. This method allows for the identification and precise measurement of the plasticizer that has migrated into the solvent.

Objective: To quantify the specific amount of a plasticizer that has leached into a food simulant.

Procedure Outline:

• Leaching Experiment: Perform the immersion test as described in the gravimetric method.

• Sample Extraction: After the incubation period, take an aliquot of the food simulant. For aqueous simulants (water, ethanol, acetic acid), the plasticizer is typically extracted into an organic solvent like n-hexane. For fatty food simulants (e.g., olive oil), a solvent extraction and cleanup procedure (e.g., using acetonitrile) is necessary.

• GC-MS Analysis: Inject the extracted sample into the GC-MS system. The gas chromatograph separates the different components of the sample, and the mass spectrometer identifies and quantifies the specific plasticizer based on its unique mass spectrum.

• Quantification: The concentration of the leached plasticizer is determined by comparing its peak area to a calibration curve generated from standards of known concentrations.

Visualizing the Leaching Experiment Workflow

The following diagram illustrates the key steps involved in a typical plasticizer leaching experiment.

A simplified workflow for determining plasticizer leaching via the gravimetric method.

Toxicological Profile and Endocrine Disruption Pathways

A significant driver for seeking alternatives to traditional phthalate plasticizers is their potential to act as endocrine-disrupting chemicals (EDCs). Phthalates have been shown to interfere with the endocrine system, primarily by exhibiting anti-androgenic effects.

Diethyl sebacate, on the other hand, is characterized by its low toxicity profile.[1] It is readily metabolized and excreted from the body.[1] Studies on its structural analogs, like di(2-ethylhexyl) sebacate (DEHS), have not indicated significant reproductive or developmental effects.[2]

The diagram below illustrates a simplified signaling pathway for androgen receptor (AR) activation and how certain phthalates can interfere with this process.

Simplified pathway of androgen receptor activation and its disruption by phthalates.

Conclusion

The available data strongly suggests that diethyl sebacate and other sebacate-based plasticizers offer a superior safety profile with significantly lower leaching potential compared to common phthalates like DEHP. For researchers, scientists, and drug development professionals, the choice of plasticizer is a critical consideration in ensuring the safety and efficacy of their products. The evidence presented in this guide supports the consideration of diethyl sebacate as a viable and safer alternative in a wide range of applications, from medical tubing to food packaging. Further research directly comparing the leaching of DES with a broader array of plasticizers under varied conditions will continue to refine our understanding and inform best practices in material science.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cpsc.gov [cpsc.gov]

Differentiating Sebacate Plasticizers in Polymers: A Comparative Guide Using FTIR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of plasticizers within a polymer matrix is critical for quality control, regulatory compliance, and understanding material properties. Fourier Transform Infrared (FTIR) spectroscopy offers a rapid and non-destructive method for this purpose. This guide provides a comparative analysis of two common sebacate plasticizers, Dibutyl Sebacate (DBS) and Dioctyl Sebacate (DOS), within a polymer matrix, supported by experimental data and detailed protocols.

Distinguishing Between Sebacate Plasticizers

Dibutyl sebacate (DBS) and dioctyl sebacate (DOS) are both esters of sebacic acid and are utilized to enhance the flexibility and durability of polymers such as polyvinyl chloride (PVC) and polyethylene resins[1][2]. While structurally similar, the difference in their alkyl chains (butyl vs. octyl) results in subtle but measurable differences in their infrared spectra. These differences can be exploited for their differentiation.

The primary spectral regions for distinguishing between DBS and DOS in a polymer matrix are the C-H stretching and bending vibrations. Both molecules share common ester functional group absorptions, but the variation in the length of their hydrocarbon chains leads to distinct spectral fingerprints.

Comparative Spectral Data

The following table summarizes the key FTIR absorption bands for pure Dibutyl Sebacate and Dioctyl Sebacate. These characteristic peaks are instrumental in their identification and differentiation within a polymer matrix.

Functional Group	Wavenumber (cm⁻¹)	Dibutyl Sebacate (DBS)	Dioctyl Sebacate (DOS)
C-H Stretch (Aliphatic)	~2850-3000	Strong, characteristic peaks corresponding to the butyl group.	Strong, more intense and complex peaks due to the longer octyl group.
C=O Stretch (Ester)	~1735	Strong and sharp absorption.	Strong and sharp absorption, position may slightly shift.
C-O Stretch (Ester)	~1170 & 1060	Distinctive peaks.	Distinctive peaks.
CH₂ Bending (Scissoring)	~1465	Present.	More pronounced due to the higher number of methylene groups.
CH₃ Bending (Umbrella)	~1380	Present.	Present, relative intensity may differ from DBS.

Note: The exact peak positions can vary slightly depending on the polymer matrix and the concentration of the plasticizer.

Experimental Protocol

This section details the methodology for differentiating between DBS and DOS in a polymer matrix using Attenuated Total Reflectance (ATR)-FTIR spectroscopy. ATR is a convenient technique for analyzing polymer films and solids with minimal sample preparation[3][4][5][6].

I. Instrumentation and Materials

• FTIR Spectrometer: A standard FTIR spectrometer equipped with a Diamond or Zinc Selenide ATR crystal.

• Samples: Polymer films or solids containing either Dibutyl Sebacate or Dioctyl Sebacate.

• Reference Spectra: High-quality FTIR spectra of pure Dibutyl Sebacate and Dioctyl Sebacate[7][8][9][10].

• Software: Software capable of spectral acquisition, processing, and comparison.

II. Sample Preparation

For most polymer samples, no extensive preparation is needed when using an ATR accessory[5].

• Ensure the polymer sample has a flat, clean surface for optimal contact with the ATR crystal.

• If the sample is irregular, a small, flat portion may need to be cut.

• For quantitative analysis, thin films of a consistent thickness can be prepared by methods such as solvent casting or hot pressing[11].

III. FTIR Data Acquisition

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract the spectral contributions of the instrument and ambient atmosphere.

• Sample Placement: Place the polymer sample onto the ATR crystal, ensuring complete coverage.

• Apply Pressure: Use the ATR pressure clamp to ensure firm and uniform contact between the sample and the crystal. Consistent pressure is important for reproducible results.

• Spectrum Collection: Acquire the FTIR spectrum of the sample. Typical parameters are:

  • Spectral Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32-64 scans are typically co-added to improve the signal-to-noise ratio.

IV. Data Analysis

• Baseline Correction and Normalization: Apply appropriate baseline correction and normalization to the collected spectra to facilitate comparison.

• Peak Identification: Identify the characteristic absorption bands for the polymer matrix and the plasticizer.

• Spectral Subtraction (Optional): If a spectrum of the pure polymer is available, it can be subtracted from the sample spectrum to isolate the spectrum of the plasticizer.

• Comparative Analysis: Compare the sample spectrum, particularly in the 3000-2800 cm⁻¹ (C-H stretching) and 1500-1300 cm⁻¹ (C-H bending) regions, with the reference spectra of pure DBS and DOS. The differences in the intensity and shape of the C-H related peaks will be the primary indicators for differentiation.

Logical Workflow for Differentiation

The following diagram illustrates the decision-making process for identifying the specific sebacate plasticizer in a polymer sample.

Caption: Workflow for sebacate plasticizer differentiation using FTIR.

Conclusion

FTIR spectroscopy is a powerful and efficient technique for differentiating between sebacate plasticizers like DBS and DOS within a polymer matrix. By carefully analyzing the C-H stretching and bending regions of the infrared spectrum, researchers can reliably identify the specific plasticizer present, ensuring material quality and consistency. The provided protocol offers a standardized approach for this analysis, adaptable to various laboratory settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Dibutyl sebacate as PVC ecoplasticizer—economic synthesis and functional properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Application of ATR-FTIR Spectroscopy in Polymer Film Study [manu56.magtech.com.cn]
• 4. piketech.com [piketech.com]
• 5. jascoinc.com [jascoinc.com]
• 6. rrp.nipne.ro [rrp.nipne.ro]
• 7. Dibutyl sebacate(109-43-3) IR Spectrum [m.chemicalbook.com]
• 8. Dioctyl sebacate [webbook.nist.gov]
• 9. Dibutyl Sebacate | C18H34O4 | CID 7986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Decanedioic acid, dibutyl ester [webbook.nist.gov]
• 11. terrificscience.org [terrificscience.org]

Assessing the Biocompatibility of Diethyl Sebacate for Medical Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Diethyl Sebacate with Alternative Plasticizers Supported by Experimental Data.

The selection of appropriate materials is paramount in the design and manufacture of medical devices and drug delivery systems. Biocompatibility, the ability of a material to perform with an appropriate host response in a specific application, is a critical determinant of a device's safety and efficacy. Diethyl sebacate, a sebacate ester, has been utilized in various applications, including as a plasticizer in polymers and as an emollient in topical formulations. This guide provides a comparative assessment of the biocompatibility of diethyl sebacate against commonly used plasticizers in the medical field, such as Di(2-ethylhexyl) phthalate (DEHP), Trioctyl trimellitate (TOTM), Acetyl tributyl citrate (ATBC), and Di-isononyl cyclohexane dicarboxylate (DINCH). The evaluation is structured around key biocompatibility endpoints as defined by the ISO 10993 standards: in vitro cytotoxicity, hemocompatibility, and in vivo local effects after implantation.

Comparative Biocompatibility Data

The following tables summarize available quantitative data for diethyl sebacate and its alternatives. It is important to note that publicly available, standardized biocompatibility data for diethyl sebacate is limited.

Table 1: In Vitro Cytotoxicity Data (ISO 10993-5)

Plasticizer	Test Method	Cell Line	Results (Cell Viability %)	Conclusion
Diethyl Sebacate	ISO 10993-5 (Elution)	L929 (murine fibroblasts)	Data not publicly available. General toxicological profiles suggest low toxicity.	Insufficient data for quantitative comparison.
DEHP	MTT Assay	Human bronchial epithelial cells (16HBE)	Significant inhibition at 2 mmol/L.	Cytotoxic at higher concentrations.
MTT Assay	Human leiomyoma cells	Increased viability at 0.01 and 1 µM after 48h.[1]	May promote proliferation in certain cell types.
TOTM	MTT Assay	Human leukemia cells (HL-60)	~10-fold weaker cytotoxicity than DEHP.[2]	Generally considered non-cytotoxic to weakly cytotoxic.
ATBC	CCK-8 Assay	Mouse liver cells	Promoted growth at 10 µM, inhibitory at >50 µM.[1]	Concentration-dependent effects.
MTT Assay	Not specified	No cytotoxicity observed in 3D printing resin formulation.[3]	Non-cytotoxic in specific formulations.
DINCH	MTT Assay	Human kidney cells	Cytotoxicity observed after 48h exposure.	May exhibit cell-type specific cytotoxicity.
MTT Assay	Human liver cells	No cytotoxicity observed.	May exhibit cell-type specific cytotoxicity.

Table 2: Hemocompatibility Data (ISO 10993-4)

Plasticizer	Test Method	Results (% Hemolysis)	Conclusion
Diethyl Sebacate	ISO 10993-4 (Extract Method)	Data not publicly available.	Insufficient data for quantitative comparison.
DEHP	In vitro blood bag storage	Lower hemolysis compared to some alternatives.	May have a protective effect on red blood cells.
TOTM	ISO 10993-4	Data not publicly available. Generally considered hemocompatible.	Insufficient quantitative data.
ATBC	ISO 10993-4	Data not publicly available.	Insufficient quantitative data.
DINCH	In vitro blood bag storage	0.297–0.342% (slightly higher than DEHP but <0.8% limit).[2]	Considered non-hemolytic and suitable for blood contact applications.[2]

Table 3: In Vivo Local Effects After Implantation (ISO 10993-6)

Plasticizer	Animal Model	Implantation Site	Histological Findings	Conclusion
Diethyl Sebacate	Not specified	Not specified	Data not publicly available.	Insufficient data for quantitative comparison.
DEHP	Rat	Kidney	Can exacerbate kidney injury and promote inflammation.[4]	Potential for adverse tissue reactions and inflammation.
TOTM	Not specified	Not specified	Data not publicly available.	Insufficient data for quantitative comparison.
ATBC	Mouse	Oral exposure	No significant systemic toxicity at 5-10 mg/kg/day, but a decrease in ovarian follicles was observed.[5]	Potential for localized effects on specific tissues.
DINCH	Not specified	Not specified	Data not publicly available.	Insufficient data for quantitative comparison.

Experimental Protocols

Detailed methodologies for the key biocompatibility experiments cited are crucial for the accurate interpretation and replication of results. The following are summaries of the standard protocols based on the ISO 10993 series.

ISO 10993-5: In Vitro Cytotoxicity

This test evaluates the potential for a material to cause cell death or inhibit cell growth.

• Test Principle: Extracts of the test material are brought into contact with a monolayer of cultured mammalian cells (e.g., L929 mouse fibroblasts). The cellular response is evaluated to determine if the material contains leachable substances that are cytotoxic.

• Methodology (Elution Test):

  • Extraction: The test material is incubated in a cell culture medium (e.g., MEM with 5-10% serum) at 37°C for a defined period (e.g., 24 hours) to create an extract. The ratio of material surface area or mass to the volume of extraction medium is standardized.

  • Cell Culture: L929 cells are seeded in 96-well plates and incubated until they form a near-confluent monolayer.

  • Exposure: The culture medium is replaced with the material extract (and its serial dilutions), and the cells are incubated for a further 24 to 72 hours. Positive (e.g., organotin-stabilized PVC) and negative (e.g., high-density polyethylene) controls are run in parallel.

  • Assessment: Cell viability is quantitatively assessed using methods like the MTT or XTT assay, which measure the metabolic activity of the cells. A reduction in cell viability by more than 30% is generally considered a cytotoxic effect.

ISO 10993-4: Hemocompatibility (Hemolysis)

This test assesses the potential of a material to damage red blood cells.

• Test Principle: The test material or its extract is incubated with blood, and the amount of hemoglobin released from lysed red blood cells is measured.

• Methodology (Extract Method):

  • Extraction: The test material is extracted in a physiological solution (e.g., phosphate-buffered saline, PBS) under standard conditions.

  • Blood Preparation: Fresh human or rabbit blood is collected with an anticoagulant and diluted with PBS.

  • Exposure: The material extract is mixed with the diluted blood and incubated at 37°C for a specified time (e.g., 3 hours) with gentle agitation. A positive control (e.g., water) and a negative control (e.g., PBS) are included.

  • Measurement: After incubation, the samples are centrifuged to pellet the intact red blood cells. The absorbance of the supernatant is measured spectrophotometrically at a wavelength specific for hemoglobin (e.g., 540 nm).

  • Calculation: The percentage of hemolysis is calculated relative to the positive control, which represents 100% hemolysis. A hemolysis rate of 0-2% is typically considered non-hemolytic, 2-5% is slightly hemolytic, and >5% is hemolytic.[6]

ISO 10993-6: Local Effects After Implantation

This test evaluates the local tissue response to a material implanted in a living animal.

• Test Principle: The test material is surgically implanted into a suitable tissue site in an animal model, and the local pathological effects are evaluated macroscopically and microscopically after a specified period.

• Methodology:

  • Test Animal: A suitable animal model, such as a rabbit or rat, is selected.

  • Implantation: The sterilized test material and a negative control material are implanted into a specific tissue, commonly muscle (e.g., paravertebral) or subcutaneous tissue.

  • Observation Period: The animals are observed for short-term (e.g., 1-4 weeks) and/or long-term (e.g., >12 weeks) periods.

  • Evaluation: At the end of the implantation period, the animals are euthanized, and the implant sites are examined macroscopically. The implant and surrounding tissue are then processed for histopathological examination. A pathologist evaluates the tissue response, scoring for inflammation, fibrosis, necrosis, and other cellular responses. The reaction to the test material is compared to that of the control material.

Visualizing Biocompatibility Assessment and Cellular Pathways

To further elucidate the processes involved in biocompatibility assessment, the following diagrams, generated using Graphviz (DOT language), illustrate key workflows and pathways.

Experimental workflow for assessing material biocompatibility.

Simplified signaling pathway of foreign body response.

Decision-making process for biocompatible material selection.

Conclusion

Based on the currently available data, a definitive quantitative comparison of the biocompatibility of diethyl sebacate with DEHP, TOTM, ATBC, and DINCH is challenging due to the limited public information on diethyl sebacate from standardized biocompatibility tests. While general toxicological information suggests a low toxicity profile for diethyl sebacate, the absence of specific data from ISO 10993 studies prevents a direct performance assessment against its alternatives in the context of medical device applications.

For the alternatives, TOTM and DINCH appear to present more favorable biocompatibility profiles than the traditional plasticizer DEHP, with lower cytotoxicity and, in the case of TOTM, significantly lower migration. ATBC shows concentration-dependent cytotoxic effects and some in vivo concerns at lower doses, warranting careful consideration for its specific application.

For researchers and developers considering diethyl sebacate for medical applications, this guide highlights the critical need for comprehensive biocompatibility testing according to ISO 10993 standards. The provided experimental protocols and diagrams offer a framework for conducting such an evaluation to ensure the safety and efficacy of the final medical product. Further research generating quantitative cytotoxicity, hemocompatibility, and in vivo data for diethyl sebacate is essential to fully establish its position among the available biocompatible plasticizers.

References

• 1. Analyzing the potential targets and mechanisms of liver damage induced by acetyl tributyl citrate plasticizer using network toxicology, molecular docking and in vitro experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. omicsonline.org [omicsonline.org]
• 3. Effects of Acetyl Tributyl Citrate on the Mechanical Properties, Abrasion Resistance, and Cytotoxicity of the Light-Cured 3D Printing Polyurethane Resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. traquisa.com [traquisa.com]
• 5. Effects of oral exposure to the phthalate substitute acetyl tributyl citrate on female reproduction in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intergenerational metabolism-disrupting effects of maternal exposure to plasticizer acetyl tributyl citrate (ATBC) - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Disposal of Diethyl Sebacate

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step procedures for the proper disposal of diethyl sebacate, a common plasticizer, solvent, and lubricant, to ensure operational safety and environmental compliance. Adherence to these protocols is critical due to the ecotoxicological profile of diethyl sebacate.

Key Safety and Disposal Information

Diethyl sebacate is recognized as being toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, it is imperative that this chemical is not released into the environment. Proper disposal is not only a matter of good laboratory practice but also a legal requirement, as waste disposal is governed by local, state, and federal regulations.[4][5]

Parameter	Information	Guidance
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[1][2][3]	Avoid release to the environment.[3] Do not allow the product to reach the sewage system or ground water.[1]
GHS Precautionary Statements (Disposal)	P273: Avoid release to the environment. P391: Collect spillage. P501: Dispose of contents/ container to an approved waste disposal plant.[3]	Follow these statements diligently to mitigate environmental risk.
German Water Hazard Class (WGK)	WGK 2: Obviously hazardous to water.[3]	This classification underscores the potential for water contamination.
Disposal Recommendations	Must not be disposed of with household garbage.[1]	Segregate for specialized chemical waste disposal.
UN Number (for transport)	UN3082	Environmentally hazardous substance, liquid, n.o.s. (Diethyl sebacate).[6]

Step-by-Step Disposal Protocol for Diethyl Sebacate

This protocol outlines the necessary steps for the safe disposal of diethyl sebacate from a laboratory setting.

1. Personal Protective Equipment (PPE) and Spill Management:

• Before handling diethyl sebacate for disposal, ensure you are wearing appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

• In the event of a spill, immediately contain the material using an inert absorbent such as sand, earth, or vermiculite.[4]

• Collect the spilled material and absorbent into a suitable, labeled container for waste disposal.[4]

• Do not allow wash water from cleaning spills to enter drains.[4] This water must be collected for treatment and disposal.[4]

2. Waste Collection and Segregation:

• Collect all diethyl sebacate waste, including contaminated materials, in a designated and clearly labeled waste container.

• For laboratory settings, relatively unreactive organic reagents like diethyl sebacate should be collected in a specific container for non-halogenated organic waste.[3]

• Do not mix diethyl sebacate waste with other incompatible waste streams.

3. Container Management:

• Keep waste containers securely sealed when not in use.

• Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources.[7][8]

• For empty diethyl sebacate containers, triple-rinse them with a suitable solvent. The rinsate should be collected and treated as chemical waste.

• Once properly cleaned, containers can be offered for recycling or reconditioning.[8] Otherwise, they should be disposed of as hazardous waste.

4. Disposal Method Selection:

• The primary recommended method for the disposal of diethyl sebacate is through a licensed chemical destruction facility, which may involve controlled incineration with flue gas scrubbing.[8]

• Alternatively, disposal at an approved site for burying or landfilling may be an option, but this should be confirmed with your local waste authority.[4]

• Consult your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor to determine the approved disposal route in your jurisdiction.

5. Documentation and Transportation:

• Ensure all waste is properly documented in accordance with institutional and regulatory requirements.

• If the waste is to be transported off-site, it must be packaged, labeled, and transported according to regulations for environmentally hazardous substances.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of diethyl sebacate.

Caption: Workflow for the safe disposal of diethyl sebacate.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. cdn.chemservice.com [cdn.chemservice.com]
• 7. Diethyl sebacate - Safety Data Sheet [chemicalbook.com]
• 8. echemi.com [echemi.com]